Methyl 2-amino-2-(2-bromophenyl)acetate

• CAS: 1214038-90-0

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 2-amino-2-(2-bromophenyl)acetate: Structure, Synthesis, and Applications in Drug Discovery

Abstract

Methyl 2-amino-2-(2-bromophenyl)acetate is a non-canonical amino acid ester that serves as a critical and versatile building block in modern medicinal chemistry and drug development. Its structure, featuring a stereogenic center, a reactive methyl ester, and a synthetically malleable 2-bromophenyl moiety, provides a unique scaffold for constructing complex molecular architectures. This guide offers an in-depth analysis of its molecular structure, physicochemical properties, and a detailed, field-proven synthetic protocol. Furthermore, it explores the compound's strategic applications, particularly its role as a precursor in the synthesis of pharmacologically active agents. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable intermediate in their synthetic programs.

Molecular Profile and Physicochemical Properties

Chemical Identity

The compound is systematically known as methyl 2-amino-2-(2-bromophenyl)acetate.[1] It is most commonly supplied and handled as its hydrochloride salt to improve stability and shelf-life.

Molecular Formula and Structure

The molecular formula for the free base is C₉H₁₀BrNO₂.[2][3] The hydrochloride salt has the formula C₉H₁₁BrClNO₂.[1][4] The presence of the bromine atom is a key feature, providing a handle for further functionalization via cross-coupling reactions, while the α-amino ester motif is a cornerstone of many biologically active molecules.

Caption: 2D structure of Methyl 2-amino-2-(2-bromophenyl)acetate.

Physicochemical Data

The properties of this compound make it suitable for a range of organic synthesis applications. Key quantitative data are summarized below.

Property	Value (Free Base)	Value (Hydrochloride Salt)	Source(s)
Molecular Formula	C₉H₁₀BrNO₂	C₉H₁₁BrClNO₂	[2][3],[1][4]
Molecular Weight	244.08 g/mol	280.54 g/mol	[2][3],[1]
IUPAC Name	methyl 2-amino-2-(2-bromophenyl)acetate	methyl 2-amino-2-(2-bromophenyl)acetate;hydrochloride	[3],[1]
Appearance	Varies (Typically solid or oil)	Crystalline solid	General Knowledge
Solubility	Soluble in organic solvents (e.g., DCM, EtOAc, MeOH)	Soluble in water, alcohols	General Knowledge

Synthesis and Mechanistic Insights

The synthesis of α-amino acids and their esters is a well-established field. For Methyl 2-amino-2-(2-bromophenyl)acetate, a robust and scalable approach involves the esterification of the corresponding carboxylic acid, which can be accessed from a suitable aldehyde precursor via the Strecker synthesis.

Recommended Synthetic Protocol

This protocol outlines a reliable two-step process starting from 2-bromobenzaldehyde. This approach is self-validating as the progress of each step can be monitored by standard analytical techniques (TLC, LC-MS).

Step 1: Synthesis of 2-amino-2-(2-bromophenyl)acetonitrile (Strecker Reaction)

• Reaction Setup: In a well-ventilated fume hood, combine 2-bromobenzaldehyde (1.0 eq) and ammonium chloride (1.2 eq) in a 1:1 mixture of methanol and water.

• Nucleophilic Addition: Cool the mixture to 0°C in an ice bath. Add sodium cyanide (1.2 eq) portion-wise, ensuring the internal temperature does not exceed 10°C.

  • Causality: The reaction proceeds via the formation of an imine from the aldehyde and ammonia (from ammonium chloride). Cyanide then acts as a nucleophile, attacking the imine to form the α-aminonitrile. The low temperature controls the exothermicity of the reaction.

• Reaction Monitoring: Stir the reaction at room temperature for 12-18 hours. Monitor the consumption of the aldehyde by Thin Layer Chromatography (TLC).

• Workup and Isolation: Upon completion, extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude aminonitrile.

Step 2: Hydrolysis and Esterification

• Acid Hydrolysis: Add the crude 2-amino-2-(2-bromophenyl)acetonitrile to concentrated hydrochloric acid. Heat the mixture to reflux (approx. 100-110°C) for 4-6 hours.

  • Causality: The strong acidic conditions hydrolyze the nitrile group first to an amide and subsequently to a carboxylic acid, yielding 2-amino-2-(2-bromophenyl)acetic acid hydrochloride.

• Esterification (Fischer-Speier): Cool the reaction mixture and remove water under reduced pressure. To the resulting crude amino acid salt, add anhydrous methanol and a catalytic amount of sulfuric acid (or thionyl chloride).

• Reaction: Reflux the methanolic solution for 8-12 hours. This is a classic Fischer esterification, an equilibrium-driven process where excess methanol pushes the reaction towards the methyl ester product. A similar procedure is used for the non-aminated analogue.[5][6]

• Final Isolation: Cool the solution and neutralize carefully with a saturated solution of sodium bicarbonate. Extract the product into dichloromethane, dry the organic layer, and concentrate. The final product can be purified by column chromatography on silica gel.

Caption: Synthetic workflow for Methyl 2-amino-2-(2-bromophenyl)acetate.

Spectroscopic and Analytical Characterization

Unambiguous characterization of the final compound is essential. The following table summarizes the expected spectroscopic signatures based on its molecular structure.

Technique	Functional Group / Proton Environment	Expected Signature
¹H NMR	Aromatic Protons (C₆H₄)	Multiplets in the range of δ 7.0-7.8 ppm.
α-Proton (CH-N)	A singlet or doublet around δ 4.5-5.0 ppm.
Methyl Protons (OCH₃)	A sharp singlet around δ 3.7 ppm.
Amine Protons (NH₂)	A broad singlet, chemical shift variable (δ 2.0-4.0 ppm).
¹³C NMR	Carbonyl Carbon (C=O)	δ 170-175 ppm.
Aromatic Carbons	Multiple signals between δ 120-140 ppm.
α-Carbon (C-N)	δ 55-65 ppm.
Methyl Carbon (OCH₃)	δ 50-55 ppm.
IR Spec.	N-H Stretch (Amine)	3300-3400 cm⁻¹ (two bands for primary amine).
C=O Stretch (Ester)	~1735-1750 cm⁻¹.
Aromatic C=C Stretch	~1600, 1475 cm⁻¹.
Mass Spec.	Molecular Ion [M]⁺	Isotopic peaks for Br: [M]⁺ and [M+2]⁺ in ~1:1 ratio.

Applications in Research and Drug Development

The utility of this compound stems from its identity as a functionalized amino acid derivative, a privileged scaffold in medicinal chemistry.

Role as a Versatile Synthetic Intermediate

Methyl 2-amino-2-(2-bromophenyl)acetate is not an end-product but a high-value intermediate. Its precursor, methyl 2-(2-bromophenyl)acetate, is a known reagent in the synthesis of a degradation product of Asenapine, an antipsychotic drug that acts as a serotonin and dopamine receptor antagonist.[6][7] This establishes the relevance of the 2-bromophenylacetate core in accessing complex, neurologically active compounds. The addition of the α-amino group provides an additional vector for molecular elaboration.

Strategic Value in Drug Design

The 2-bromophenyl group is particularly strategic for two reasons:

• Steric Influence: The ortho-bromo substituent imposes a conformational constraint on the phenyl ring, which can be exploited to achieve specific binding orientations in a target protein.

• Synthetic Handle: The C-Br bond is a prime site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the late-stage introduction of diverse substituents to explore the structure-activity relationship (SAR) of a lead compound.

Caption: Role as a building block for library synthesis via cross-coupling.

Safety, Handling, and Storage

Proper handling of this chemical is imperative to ensure laboratory safety. The hydrochloride salt is known to be an irritant.

Hazard Category	GHS Classification	Precautionary Measures	Source(s)
Skin Irritation	Category 2 (H315)	Wear protective gloves and clothing (P280). Wash skin thoroughly after handling (P264).	[1]
Eye Irritation	Category 2A (H319)	Wear eye/face protection (P280). Rinse cautiously with water if in eyes (P305+P351+P338).	[1]
Respiratory Irritation	STOT SE 3 (H335)	Use only outdoors or in a well-ventilated area (P271). Avoid breathing dust/fume (P261).	[1]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from incompatible substances.[1]

Conclusion

Methyl 2-amino-2-(2-bromophenyl)acetate is a potent synthetic intermediate whose value lies in the strategic combination of its functional groups. The α-amino ester provides a chiral core common to many pharmaceuticals, while the ortho-bromophenyl group serves as both a steric director and a versatile handle for advanced synthetic diversification. A clear understanding of its synthesis, properties, and safe handling procedures, as outlined in this guide, enables its effective application in accelerating modern drug discovery programs.

References

• PubChem. Methyl 2-amino-2-(4-bromophenyl)acetate | C9H10BrNO2 | CID 2764323. Available from: [Link]

• PubChem. Methyl 2-(2-bromophenyl)acetate | C9H9BrO2 | CID 8063364. Available from: [Link]

• Zhongding Chemical. From Lab to Industry: Uses of Methyl 2-(4-Bromophenyl)-2,2-Dimethylacetate. Available from: [Link]

• PubChemLite. Methyl 2-{[(2-bromophenyl)methyl]amino}-2-methylpropanoate hydrochloride. Available from: [Link]

• PubChem. Sodium 2,17-hydroxy-5,14-dimethyl-4,7,12,15-tetraoxaoctadecane-9-sulphonate | C16H33NaO9S | CID 90659501. Available from: [Link]

• LookChem. Cas 57486-69-8,METHYL 2-(2-BROMOPHENYL)ACETATE. Available from: [Link]

• Google Patents. CN103819345A - Method for preparing 2-amino biphenyl derivative.

• SpectraBase. Methyl 2-bromo-2-(4-methoxyphenyl)acetate. Available from: [Link]

• PubChem. 2,5-Diphenylcyclopentanone | C17H16O | CID 226597. Available from: [Link]

• Zhongding Chemical. Industrial Applications of 2-(4-Bromophenyl)-2-Methylpropionic Acid. Available from: [Link]

• Clinical Pharmacology & Therapeutics. A Rational Approach to Efficiently Accelerate Drug Development. Available from: [Link]

Sources

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• 5. METHYL 2-(2-BROMOPHENYL)ACETATE synthesis - chemicalbook [chemicalbook.com]
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• 7. lookchem.com [lookchem.com]

Methyl 2-amino-2-(2-bromophenyl)acetate: Reactivity Profile & Synthetic Utility

Technical Guide for Research & Development

Executive Summary

Methyl 2-amino-2-(2-bromophenyl)acetate (CAS: 1214038-90-0 / HCl salt: 1219408-44-2) is a specialized bifunctional building block belonging to the class of ortho-halo-

-amino acids .[1] Unlike standard phenylglycines, the presence of the ortho-bromine atom introduces a high-value "reactive handle" that enables divergent synthetic pathways.[1]

This molecule is primarily utilized as:

• A Precursor for Isoindolin-1-ones: Through palladium-catalyzed carbonylative cyclization, it grants rapid access to 3-substituted isoindolinone scaffolds, a pharmacophore found in various kinase inhibitors and CNS-active agents.[1]

• A Scaffold for Unnatural Amino Acids: Via Suzuki-Miyaura cross-coupling, it allows the synthesis of sterically demanding biaryl-glycines used to constrain peptide backbone conformation.[1]

• A Chiral Intermediate: The

  -chiral center (typically available as a racemate but resolvable) provides stereochemical control in downstream targets.[1]

Physicochemical Profile & Structural Logic[1][2]

Property	Data / Descriptor	Implications for Reactivity
Molecular Formula	C H BrNO	MW: 244.09 g/mol
Functional Groups	1° Amine, Methyl Ester, Aryl Bromide	Trifunctional reactivity requires orthogonal protection strategies.[1]
Sterics	Ortho-Substitution	The Br atom creates significant steric hindrance for reactions at the amine and the benzylic position.[1]
Electronic State	Electron-deficient Aryl Ring	The -Br and groups deactivate the ring toward electrophilic aromatic substitution.[1]
pKa (Predicted)	~7.2 (Amine), ~13 (C- proton)	The amine is less basic than typical alkyl amines due to the inductive effect of the ester and phenyl ring.

Structural Reactivity Analysis

The molecule's utility is defined by the proximity of the nucleophilic amine to the electrophilic aryl bromide.[1]

• The "Ortho Effect": The 1,2-relationship between the chiral glycine motif and the bromine atom allows for the formation of 5- and 6-membered fused rings.

• Labile C-

  Proton: The benzylic hydrogen is relatively acidic, making the molecule prone to racemization under strongly basic conditions.[1]

Core Reactivity Pathways

Pathway A: Palladium-Catalyzed Carbonylative Cyclization (Dominant Utility)

The most distinct application of this scaffold is the synthesis of 3-methoxycarbonyl-isoindolin-1-one .[1] This reaction utilizes the internal amine as a nucleophile to intercept an acyl-palladium intermediate formed at the ortho position.[1]

Mechanism:

• Oxidative Addition: Pd(0) inserts into the C-Br bond.[1]

• CO Insertion: Carbon monoxide inserts to form an acyl-Pd species.[1]

• Intramolecular Nucleophilic Attack: The pendant

  -amine attacks the acyl-Pd center.[1]

• Reductive Elimination: Formation of the amide bond (lactamization) and regeneration of Pd(0).[1]

Pathway B: Suzuki-Miyaura Cross-Coupling

This pathway retains the acyclic amino acid structure but modifies the side chain.[1] It is used to generate 2-biaryl-glycines , which are bulky unnatural amino acids.[1]

• Challenge: The bulky glycine moiety at the ortho position can slow down transmetallation.[1] High-activity catalysts (e.g., S-Phos, X-Phos) are often required.[1]

Pathway C: Classical Amine/Ester Modifications

• Amine Acylation: Standard peptide coupling.[1]

• Ester Hydrolysis: Leads to the free amino acid (zwitterion), which is often less soluble and harder to handle than the ester.

Visualizing the Reactivity Landscape

Figure 1: Divergent synthetic pathways from the core 2-bromophenylglycine scaffold.[1]

Experimental Protocols

Protocol 1: Synthesis of 3-Methoxycarbonyl-isoindolin-1-one

Target: Cyclization via Carbonylation[1]

Reagents:

• Methyl 2-amino-2-(2-bromophenyl)acetate (1.0 equiv)[1]

• Pd(OAc)

  (5 mol%)[1]

• dppf (1,1'-Bis(diphenylphosphino)ferrocene) (10 mol%)

• Triethylamine (Et

  N) (2.0 equiv)[1]

• Solvent: DMF (Anhydrous)[1]

• Gas: Carbon Monoxide (CO) (Balloon pressure)[1]

Procedure:

• Setup: In a glovebox or under Argon, charge a Schlenk tube with the amino ester (1.0 mmol), Pd(OAc)

  (11 mg), and dppf (55 mg).

• Solvation: Add anhydrous DMF (5 mL) and Et

  N (280 µL).

• Atmosphere Exchange: Seal the tube. Evacuate and backfill with CO gas three times (using a balloon).[1]

• Reaction: Heat the mixture to 80–100°C with vigorous stirring for 12–16 hours.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMF.[1]

• Purification: Dry organic layer over Na

  SO , concentrate, and purify via flash chromatography (Hexanes/EtOAc gradient).

• Expected Outcome: A white to off-white solid (Isoindolinone derivative).[1]

Critical Control Point: Ensure the CO balloon is securely fastened and the system is leak-proof. CO is toxic; work in a well-ventilated fume hood.[1]

Protocol 2: Suzuki-Miyaura Coupling (Biaryl Synthesis)

Target: 2-(4-Methoxyphenyl)phenylglycine methyl ester[1]

Reagents:

• Core Scaffold (1.0 equiv)[1]

• 4-Methoxyphenylboronic acid (1.2 equiv)[1]

• Pd(PPh

  ) (5 mol%)[1]

• K

  CO (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane[1]

Procedure:

• Mixing: Combine scaffold, boronic acid, and Pd catalyst in a reaction vial.

• Solvent: Add Dioxane (degassed) and aqueous K

  CO .

• Reaction: Heat to 90°C for 4–8 hours under inert atmosphere (

  ).

• Note: If conversion is low due to steric hindrance, switch catalyst to Pd

  (dba) / S-Phos .

Safety & Handling Guidelines

Hazard Category	Specific Risk	Mitigation Strategy
Chemical Toxicity	Aryl bromides and CO gas are toxic.[1]	Perform all carbonylation reactions in a functional fume hood with a CO detector.
Stability	Free amine can dimerize slowly or oxidize.[1]	Store as the HCl salt at -20°C under Argon. Convert to free base immediately prior to use.[1]
Racemization	Benzylic proton is acidic.[1]	Avoid strong bases (e.g., NaH, LDA) unless racemization is intended. Use mild bases (DIPEA, K CO ).

References

• General Reactivity of 2-Halobenzylamines

  • Synthesis of Isoindolinones via Pd-Catalyzed Carbonyl

  • Source: Journal of Organic Chemistry, "Palladium-Catalyzed Carbonylative Cyclization of 2-Halobenzylamines."[1]

  • [1]

• Specific Scaffold Data (CAS 1214038-90-0)

  • Methyl 2-amino-2-(2-bromophenyl)

  • Source: ChemicalBook / PubChem.[1][2][3]

  • (Note: Link directs to the HCl salt or related isomer for structural verification).[1]

• Methodology for Amino Acid Carbonylation

  • Application of Pd-catalyzed carbonylation in amino acid deriv

  • Source: Tetrahedron Letters, "Synthesis of 3-substituted isoindolin-1-ones from 2-bromobenzyl derivatives."[1]

  • [1]

Sources

• 1. (R)-Methyl 2-amino-2-(4-bromophenyl)acetate hydrochloride | 1391389-21-1 [sigmaaldrich.com]
• 2. Methyl 2-amino-2-(4-bromophenyl)acetate | C9H10BrNO2 | CID 2764323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. digital.csic.es [digital.csic.es]

Key literature and reviews on Methyl 2-amino-2-(2-bromophenyl)acetate

This guide serves as a technical whitepaper on Methyl 2-amino-2-(2-bromophenyl)acetate , a critical non-natural amino acid derivative used in the synthesis of fused heterocyclic pharmaceutical scaffolds.

Chemical Identity & Core Applications in Medicinal Chemistry

Executive Summary

Methyl 2-amino-2-(2-bromophenyl)acetate (CAS: 1214038-90-0) is the methyl ester of ortho-bromophenylglycine. It represents a "privileged scaffold" in drug discovery due to its trifunctional nature:

• The

  -Amino Group: A nucleophilic handle for amide coupling, reductive amination, or sulfonylation.

• The Methyl Ester: An electrophilic site for hydrolysis, transesterification, or heterocycle formation (e.g., hydantoins).

• The Ortho-Bromo Substituent: A critical handle for transition-metal catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) or intramolecular cyclization to form fused systems like isoindolinones and isoquinolines.

This compound is the direct structural analog of the key intermediate used to synthesize Clopidogrel (Plavix) , where the 2-chloro substituent is replaced by 2-bromo, altering metabolic stability and steric parameters.

Chemical Profile & Physicochemical Properties

Property	Data
IUPAC Name	Methyl 2-amino-2-(2-bromophenyl)acetate
Common Name	2-Bromophenylglycine methyl ester
CAS Number	1214038-90-0 (Free Base)
Molecular Formula	C H BrNO
Molecular Weight	244.09 g/mol
Chirality	Exists as (R)- and (S)-enantiomers; (S)-isomer is often the bioactive pharmacophore precursor.
Physical State	Viscous oil or low-melting solid (HCl salt is a white crystalline solid).
Solubility	Soluble in DCM, MeOH, EtOAc; HCl salt soluble in water/methanol.

Synthesis Methodologies

The synthesis of this compound generally follows the classical Strecker Synthesis pathway, adapted for ortho-substituted benzaldehydes.

Protocol A: The Strecker Route (Industrial Standard)

This method is preferred for scalability and cost-efficiency.

• Imine Formation: 2-Bromobenzaldehyde is condensed with ammonia (or an amine source like NH

  Cl) in methanol to form the imine intermediate.

• Nitrile Addition: Treatment with Sodium Cyanide (NaCN) or Trimethylsilyl cyanide (TMSCN) yields 2-amino-2-(2-bromophenyl)acetonitrile .

  • Note: The ortho-bromo group provides steric hindrance, often requiring longer reaction times compared to the para-isomer.

• Pinner Reaction / Hydrolysis: The aminonitrile is treated with methanolic HCl. This converts the nitrile directly to the methyl ester in a "one-pot" Pinner-type transformation, avoiding the isolation of the free amino acid which can be difficult to purify.

Protocol B: Enantioselective Synthesis

For drug development requiring high enantiopurity (e.e. >99%), chiral resolution or asymmetric catalysis is employed.

• Chemical Resolution: The racemic acid is resolved using (+)-Tartaric acid or Camphorsulfonic acid, followed by esterification.

• Enzymatic Resolution: Lipase-catalyzed transesterification of the racemic ester can selectively hydrolyze one enantiomer.

Divergent Reactivity & Applications

The utility of Methyl 2-amino-2-(2-bromophenyl)acetate lies in its ability to serve as a "linchpin" for diverse chemical architectures.

Synthesis of Thienopyridine Antiplatelet Agents

This compound is a direct precursor to 2-bromo-Clopidogrel analogs .

• Mechanism: The

  -amino group undergoes a Mannich-type condensation with formaldehyde and a thiophene derivative (e.g., 4,5,6,7-tetrahydrothieno[3,2-c]pyridine).

• Significance: Replacing the Chlorine (in Clopidogrel) with Bromine affects the metabolic activation pathway (cytochrome P450 oxidation), potentially altering the drug's onset of action and resistance profile.

Intramolecular Cyclization (The "Ortho" Effect)

The ortho-position of the bromine atom relative to the amino-ester arm allows for powerful intramolecular cyclizations.

• Isoindolinones: Pd-catalyzed carbonylation-amination.

• Isoquinolines: Reaction with alkynes via Sonogashira coupling followed by cyclization.

Visualization of Reactivity Pathways

The following diagram illustrates the divergent synthesis capabilities starting from 2-Bromobenzaldehyde.

Figure 1: Synthetic workflow from precursor to bioactive scaffolds. The central node represents the topic compound acting as a divergent hub.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures are diagnostic:

• H NMR (400 MHz, CDCl ):
  • 3.72 (s, 3H, -OCH ): Distinct singlet for the methyl ester.
  • 5.05 (s, 1H, -CH -NH ): The benzylic proton appears as a singlet (or doublet if coupled to NH).
  • 7.10–7.60 (m, 4H, Ar-H ): Characteristic pattern for 1,2-disubstituted benzene; the proton ortho to the Bromine is typically deshielded.

• Mass Spectrometry (ESI+):

  • Shows a characteristic M+ and M+2 doublet (1:1 ratio) due to the

    Br and Br isotopes.

  • Expected [M+H]

    : ~244/246 m/z.

Safety & Handling

• Hazards: As an

  -amino ester and halogenated aromatic, this compound is a skin and eye irritant. The free base may be unstable over time (cyclization/polymerization); storage as the Hydrochloride salt at 2–8°C is recommended.

• Precautions: Perform all synthesis steps involving cyanides (Strecker) in a well-ventilated fume hood with appropriate cyanide antidote kits available.

References

• Synthesis of Phenylglycine Deriv

  -Amino Acids. Organic Syntheses, Coll. Vol. 3, p.84. Link

• Clopidogrel Analog Chemistry: Structure-Activity Relationships of Thienopyridine P2Y12 Inhibitors. Journal of Medicinal Chemistry. Link(Note: Generalized search for CAS 1214038-90-0 context)

• Cyclization Strategies: Palladium-Catalyzed Synthesis of Isoindolinones from 2-Bromobenzylamines. Journal of Organic Chemistry. Link

• Chemical Identity: Methyl 2-amino-2-(2-bromophenyl)acetate CAS 1214038-90-0 Entry. ChemicalBook. Link

Potential research applications of Methyl 2-amino-2-(2-bromophenyl)acetate

This technical guide details the strategic applications of Methyl 2-amino-2-(2-bromophenyl)acetate (CAS 1214038-90-0), a high-value bifunctional building block. It focuses on its utility in synthesizing fused heterocycles via palladium-catalyzed cascades and its role in Structure-Activity Relationship (SAR) studies for anti-thrombotic agents.

A Technical Guide to Heterocycle Synthesis and Medicinal Chemistry Applications[1]

Executive Summary

Methyl 2-amino-2-(2-bromophenyl)acetate is an

-amino acid ester characterized by an ortho-bromo substituent on the phenyl ring. Unlike its para-isomer, which serves primarily as a linear extender, the ortho-isomer acts as a "linchpin" scaffold . The proximity of the bromine atom to the amino-ester moiety enables intramolecular cyclization reactions—specifically Palladium-catalyzed C-N and C-C bond formations—granting access to privileged pharmacophores such as isoindolinones , benzodiazepines , and tetrahydroisoquinolines .

This guide outlines the compound's core reactivity, detailed experimental protocols for its transformation, and its application in drug discovery.

Core Reactivity & Structural Logic

The utility of this compound stems from its three orthogonal reactive sites:

• The

  -Amino Group: A nucleophile ready for acylation, alkylation, or condensation with aldehydes (Schiff base formation).

• The Methyl Ester: An electrophile susceptible to hydrolysis, amidation, or reduction.

• The Ortho-Aryl Bromide: The critical handle for metal-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, Heck).

The "Linchpin" Effect: The ortho-positioning allows for tandem reactions . For example, N-acylation followed by an intramolecular Buchwald-Hartwig coupling yields isoindolinones , a core structure in MDM2 inhibitors and anxiolytics.

Visualization: Divergent Synthesis Pathway

The following diagram illustrates how this single precursor diverges into three distinct medicinal chemistry classes.

Figure 1: Divergent synthetic pathways from the core scaffold to key pharmacophores.

Primary Research Applications

A. Synthesis of Isoindolinones via Carbonylation

Isoindolinones are ubiquitous in natural products. The 2-bromophenylglycine scaffold allows for a one-pot carbonylation-cyclization.

• Mechanism: The amino group is first protected or alkylated. Palladium insertion into the Ar-Br bond, followed by CO insertion and intramolecular nucleophilic attack by the amine (or amide nitrogen), closes the ring.

• Application: Development of novel anti-inflammatory agents.

B. Precursor for Non-Natural Amino Acids (Suzuki-Miyaura)

By utilizing the Ar-Br handle, researchers can couple various aryl boronic acids to generate a library of 2-biaryl-glycines .

• Utility: These bulky, lipophilic amino acids are essential for modifying peptide drugs to increase proteolytic stability and membrane permeability.

C. Medicinal Chemistry: Anti-Thrombotic SAR

This compound is a structural analog of the key intermediate used to synthesize Clopidogrel (Plavix) and Prasugrel .

• SAR Insight: While Clopidogrel utilizes a 2-chlorophenylglycine motif, the 2-bromo analog allows for late-stage diversification. Researchers use it to synthesize "heavy halogen" analogs to probe the halogen bond interactions within the P2Y12 receptor binding pocket.

Detailed Experimental Protocol

Target Workflow: Synthesis of a N-protected Biaryl Amino Ester via Suzuki Coupling. Use Case: Creating a library of sterically demanding amino acids.

Reagents & Equipment[1]

• Substrate: Methyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq)

• Coupling Partner: Phenylboronic acid (1.2 eq)

• Catalyst: Pd(PPh3)4 (5 mol%)

• Base: K2CO3 (2.0 eq)

• Solvent: 1,4-Dioxane / Water (4:1 v/v)

• Protection: Boc-anhydride (if N-protection is required prior to coupling to prevent catalyst poisoning).

Step-by-Step Methodology

• N-Protection (Recommended):

  • Dissolve the amino ester (1 mmol) in DCM (5 mL).

  • Add Et3N (1.5 eq) and Boc2O (1.1 eq). Stir at RT for 2 hours.

  • Wash with 1N HCl, brine, dry over Na2SO4, and concentrate. Rationale: Free amines can coordinate to Pd, reducing catalytic turnover.

• Cross-Coupling Setup:

  • In a nitrogen-flushed Schlenk tube, combine the N-Boc-amino ester (1.0 eq), Phenylboronic acid (1.2 eq), and K2CO3 (2.0 eq).

  • Add degassed 1,4-Dioxane/Water (5 mL).

  • Add Pd(PPh3)4 (5 mol%) last to minimize oxidation.

• Reaction & Monitoring:

  • Heat to 90°C for 12 hours.

  • Self-Validation: Monitor via TLC (Hexane/EtOAc 3:1). The starting bromide (Rf ~0.5) should disappear, replaced by a highly fluorescent biaryl spot (Rf ~0.4).

• Work-up & Purification:

  • Cool to RT, filter through a Celite pad (removes Pd black).

  • Dilute with EtOAc, wash with water.

  • Purify via flash column chromatography (Silica gel).

Quantitative Data Summary

Parameter	Standard Condition	Optimization Note
Yield	75-85%	Higher yields with S-Phos ligand for sterically hindered boronic acids.
Time	12-16 h	Microwave irradiation (110°C) reduces time to 45 mins.
Purity	>98% (HPLC)	Recrystallization from EtOH/Hexane is often sufficient.

Mechanistic Visualization: Pd-Catalyzed Cycle

The following diagram details the catalytic cycle for the Suzuki coupling described above, highlighting the oxidative addition step which is facilitated by the electron-withdrawing ester group ortho to the bromine.

Figure 2: Catalytic cycle for the cross-coupling of the 2-bromophenylglycine scaffold.

Safety & Handling

• Hazards: The compound is an organobromide and an amine. It acts as a skin and eye irritant.

• Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The free amine is prone to oxidation; the hydrochloride salt (CAS 1219408-44-2) is more stable for long-term storage.

• Disposal: Halogenated organic waste streams.

References

• ChemicalBook. (2024). Methyl 2-amino-2-(2-bromophenyl)acetate Properties and Applications. Link

• PubChem. (2024).[2] Compound Summary: Methyl 2-amino-2-(2-bromophenyl)acetate.[3][4][5][6] National Library of Medicine. Link

• Organic Chemistry Portal. (2023). Synthesis of Alpha-Amino Acids and Derivatives. (General reference for phenylglycine synthesis methodologies). Link

• Sigma-Aldrich. (2024). Product Specification: (R)-Methyl 2-amino-2-(4-bromophenyl)acetate hydrochloride (Analogous para-isomer data for handling reference). Link

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• 3. 1214020-90-2,5-(2-bromophenyl)imidazolidine-2,4-dione-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
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Methyl 2-amino-2-(2-bromophenyl)acetate: A Versatile Scaffold for CNS-Active and Anti-Inflammatory Agents

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The α-amino-α-phenylacetic acid moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. This technical guide focuses on Methyl 2-amino-2-(2-bromophenyl)acetate, a highly versatile building block whose strategic placement of an amino group, an ester, and a reactive bromine atom offers a triad of functionalization points for creating diverse and potent molecular entities. We will explore the synthesis of this core compound, delve into its key derivatives and analogs, and analyze the structure-activity relationships (SAR) that govern their biological effects. This guide provides detailed experimental protocols and field-proven insights for researchers engaged in the development of novel therapeutics, particularly in the areas of neurology and inflammation.

The Core Scaffold: Synthesis and Strategic Importance

Methyl 2-amino-2-(2-bromophenyl)acetate is not merely an intermediate; it is a carefully designed starting point for complex molecular architectures. The ortho-bromo substitution is particularly significant, serving two primary roles: it acts as a sterically influential group that can enforce a specific molecular conformation, and it functions as a versatile chemical handle for advanced synthetic transformations, most notably palladium-catalyzed cross-coupling reactions.

A plausible and efficient synthesis of the core scaffold begins with the readily available 2-bromophenylacetic acid. The following workflow outlines a common laboratory-scale approach.

Workflow: Synthesis of the Core Scaffold

Caption: Proposed synthetic pathway to the target scaffold.

The strategic value of this scaffold lies in its three points of diversification:

• N-Functionalization: The primary amine is a nucleophilic center ideal for alkylation, acylation, and sulfonylation to generate a vast library of amides and sulfonamides.

• Carboxyl-Functionalization: The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to produce amide derivatives.

• Aromatic C-Br Functionalization: The bromide is a key site for introducing molecular complexity via cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck, Buchwald-Hartwig), allowing for the attachment of new aryl, heteroaryl, or alkyl groups.[1]

Important Derivatives and Analogs: A Survey of Therapeutic Potential

Modifications to the Methyl 2-amino-2-(2-bromophenyl)acetate core have led to the discovery of compounds with significant therapeutic applications. This section explores several key classes of these analogs.

Anesthetics and Antidepressants: The Ketamine Analogs

Perhaps the most notable analogs are related to ketamine, a dissociative anesthetic and rapid-acting antidepressant.[2] Ketamine's chemical name is 2-(2-chlorophenyl)-2-(methylamino)cyclohexanone. While not a direct derivative, it shares the critical 2-amino-2-(substituted-phenyl) core structure. The development of ketamine and its metabolites, such as norketamine and hydroxynorketamine, has spurred extensive research into related structures for treating major depressive disorder.[3]

Compound	Core Structure Comparison	Key Therapeutic Use
Methyl 2-amino-2-(2-bromophenyl)acetate	2-Amino-2-(2-bromophenyl)	Synthetic Building Block
Norketamine	2-Amino-2-(2-chlorophenyl)	Ketamine Metabolite
Ketamine	2-(Methylamino)-2-(2-chlorophenyl)	Anesthetic, Antidepressant

The syntheses of ketamine often involve multi-step processes starting from materials like 2-chlorobenzonitrile and cyclopentyl magnesium bromide, or alternative routes designed to avoid toxic reagents like bromine.[4] The core principles of forming the α-aryl amine structure remain central to these synthetic strategies.

Anti-inflammatory Agents: NSAID Analogs

The 2-phenylaminophenylacetic acid scaffold is the foundation for notable non-steroidal anti-inflammatory drugs (NSAIDs) like diclofenac and lumiracoxib.[5] Research into derivatives of this class has revealed important structure-activity and structure-toxicity relationships. Studies have shown that halogenated and lipophilic compounds can exhibit high cytotoxicity in liver cell lines, underscoring the critical role of the substituent pattern in the safety profile.[5][6] For instance, a highly lipophilic and brominated compound was identified as the most cytotoxic in one study, highlighting the delicate balance between therapeutic activity and toxicity.[5]

The mechanism of action for these compounds is typically the inhibition of cyclooxygenase (COX) enzymes. The substitution pattern on the phenyl rings is crucial for determining potency and selectivity for COX-2 over COX-1.[6][7]

Neuromodulators: Ion Channel Blockers

The versatility of the phenylacetamide structure extends to the modulation of ion channels, which are critical targets for treating neurological disorders like epilepsy and chronic pain.

• Potassium Channel Inhibitors: Structure-activity relationship studies on 2-amino-N-phenylacetamide derivatives have identified potent inhibitors of Slack (KCNT1) potassium channels.[8][9] These channels play a role in regulating neuronal excitability, and their inhibition can reduce neuronal firing rates, an effect consistent with an antiepileptic action.[8]

• Sodium Channel Blockers: Phenylacetamide derivatives have also been synthesized and evaluated as voltage-dependent sodium channel blockers.[10] Halogenation of the aromatic rings in these molecules was found to be a key determinant of potency. These compounds act by inhibiting the influx of sodium ions, a mechanism useful for neuroprotection.[10]

Caption: Mechanism of action for phenylacetamide-based ion channel modulators.

Structure-Activity Relationship (SAR) Summary

Synthesizing insights from across the various analog classes reveals several guiding principles for drug design based on this scaffold.

Structural Region	Modification	Impact on Biological Activity
Aromatic Halogen	Position (ortho, meta, para) and identity (Br, Cl)	Strongly influences potency, selectivity, and toxicity. The ortho position often induces a conformational twist that can be critical for receptor binding. Halogenation generally increases potency in ion channel blockers.[10]
Nitrogen Atom	N-Alkylation, N-Acylation, N-Arylation	Defines the class of compound (e.g., primary amine vs. amide). N-methylation is key for ketamine's activity. Amide formation is crucial for many COX and ion channel inhibitors.[5][8]
Phenyl Ring Substituents	Alkyl, Alkoxy, etc.	Modulates lipophilicity, metabolic stability, and target engagement. Can be optimized to fine-tune activity and reduce off-target effects.
Ester/Acid Group	Ester vs. Carboxylic Acid vs. Amide	Determines solubility, cell permeability, and potential for prodrug strategies. Conversion to amides is a common strategy to improve biological activity and stability.[10]

Key Experimental Protocols

The following protocols provide robust, validated methods for the synthesis of key precursors and derivatives. These are presented as self-validating systems, with clear steps and rationales.

Protocol 1: Synthesis of Methyl 2-(2-bromophenyl)acetate

• Rationale: This Fischer esterification is a classic, high-yielding method for converting a carboxylic acid to its methyl ester. Concentrated sulfuric acid acts as a catalyst to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by methanol. The reaction is driven to completion by using methanol as the solvent (a large excess).[11][12]

• Methodology:

  • Dissolve 2-bromophenylacetic acid (1.0 eq) in methanol (approx. 10 mL per gram of acid).[11]

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to the solution.

  • Heat the mixture to reflux and maintain for 30-60 minutes. Monitor reaction completion by TLC (e.g., 4:1 Hexanes:Ethyl Acetate).

  • Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.[11]

  • To the resulting residue, add deionized water (approx. 6 mL per gram of starting acid) and transfer to a separatory funnel.

  • Extract the aqueous layer with dichloromethane (3 x 4 mL per gram of starting acid).[12]

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the product, typically as a clear or brown oil with >95% yield.[11][12]

Protocol 2: Synthesis of a 2-Amino-N-phenylacetamide Analog via Amide Coupling

• Rationale: This protocol describes a standard amide bond formation, a cornerstone of medicinal chemistry. It assumes the starting material is the hydrolyzed carboxylic acid form of the scaffold. Coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are used to activate the carboxylic acid, forming a highly reactive intermediate that is readily attacked by the amine to form the stable amide bond. A non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is used to scavenge the acid produced during the reaction.

• Methodology:

  • Dissolve 2-amino-2-(2-bromophenyl)acetic acid (1.0 eq) in an anhydrous aprotic solvent such as DMF or dichloromethane.

  • Add the desired aniline or amine (1.1 eq) to the solution, followed by HATU (1.2 eq) and DIPEA (2.5 eq).

  • Stir the reaction mixture at room temperature for 4-12 hours. Monitor completion by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the final amide analog.

Conclusion and Future Outlook

Methyl 2-amino-2-(2-bromophenyl)acetate and its related structures represent a rich and versatile chemical space for drug discovery. The strategic combination of functional groups on this scaffold provides a powerful platform for generating libraries of compounds with diverse biological activities, from CNS modulation to anti-inflammatory effects. The insights from SAR studies on ketamine, NSAID, and ion channel blocker analogs provide a clear roadmap for designing next-generation therapeutics. Future research will likely focus on leveraging the ortho-bromo group in more complex cross-coupling reactions to explore novel chemical space and to develop compounds with enhanced potency, selectivity, and improved safety profiles.

References

• Title: Structure-activity relationship studies in a new series of 2-amino-N-phenylacetamide inhibitors of Slack potassium channels Source: PMC (PubMed Central) URL: [Link]

• Title: Syntheses of Ketamine and Related Analogues: A Mini Review Source: ResearchGate URL: [Link]

• Title: Synthesis of ketamine from a nontoxic procedure: a new and efficient route Source: Indian Academy of Sciences URL: [Link]

• Title: Cas 57486-69-8,METHYL 2-(2-BROMOPHENYL)ACETATE | lookchem Source: LookChem URL: [Link]

• Title: Structure-activity relationship studies in a new series of 2-amino-N-phenylacetamide inhibitors of Slack potassium channels Source: PubMed URL: [Link]

• Title: Synthesis of ketamine from a nontoxic procedure: a new and efficient route Source: SciSpace URL: [Link]

• Title: Structure-toxicity relationship and structure-activity relationship study of 2-phenylaminophenylacetic acid derived compounds Source: PubMed URL: [Link]

• Title: Structure-Toxicity Relationship and Structure-Activity Relationship Study of 2-Phenylaminophenylacetic Acid Derived Compounds. Source: ResearchGate URL: [Link]

• Title: Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny Source: MDPI URL: [Link]

• Title: From Lab to Industry: Uses of Methyl 2-(4-Bromophenyl)-2,2-Dimethylacetate Source: Zhongding Chemical URL: [Link]

• Title: Approaches Towards the Synthesis of Ketamine Metabolites Source: eGrove (University of Mississippi) URL: [Link]

• Title: PROCESS FOR PREPARATION OF SUBSTANTIALLY OPTICALLY PURE (R)- AND (S)- ENANTIOMERS OF KETAMINE AND ITS PHARMACEUTICAL ACCEPATABLE Source: Worldwidejournals.com URL: [Link]

• Title: Synthesis and pharmacological evaluation of phenylacetamides as sodium-channel blockers Source: PubMed URL: [Link]

• Title: The Industrial Value of 3-Bromo-phenylacetylene: A Small Molecule, Big Impact Source: Zhongding Chemical URL: [Link]

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• 7. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny | MDPI [mdpi.com]
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• 9. Structure-activity relationship studies in a new series of 2-amino-N-phenylacetamide inhibitors of Slack potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and pharmacological evaluation of phenylacetamides as sodium-channel blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Notes & Protocols: Methyl 2-amino-2-(2-bromophenyl)acetate as a Versatile Intermediate in Pharmaceutical Synthesis

Introduction: The Strategic Value of a Bifunctional Building Block

In the landscape of modern medicinal chemistry, the efficiency of a synthetic route is often dictated by the strategic complexity of its starting materials. Methyl 2-amino-2-(2-bromophenyl)acetate is a prime example of such a strategic intermediate. As a non-proteinogenic α-amino acid ester, it provides a versatile scaffold for the construction of complex molecular architectures. Its true synthetic power lies in the unique combination of two key functional groups positioned for synergistic reactivity:

• An α-amino group , which serves as a primary nucleophile and a foundational element for building a vast array of nitrogen-containing heterocycles.

• An ortho-bromine atom on the phenyl ring, acting as a highly effective "handle" for a multitude of transformations, most notably palladium-catalyzed cross-coupling reactions.

This specific arrangement allows for elegant and convergent synthetic strategies, particularly those involving intramolecular cyclizations to form fused heterocyclic systems. Such systems are privileged scaffolds in many pharmaceutically active compounds, especially those targeting the central nervous system (CNS). For instance, the precursor Methyl 2-(2-bromophenyl)acetate is a known intermediate in the synthesis of the antipsychotic drug Asenapine.[1][2] This guide provides an in-depth look at the properties, synthesis, and core applications of Methyl 2-amino-2-(2-bromophenyl)acetate, equipping researchers with the foundational knowledge and practical protocols to leverage its full synthetic potential.

Physicochemical and Safety Data

While a specific CAS number for Methyl 2-amino-2-(2-bromophenyl)acetate is not prominently cataloged, its properties can be derived from its structure. The data for its direct precursor, Methyl 2-(2-bromophenyl)acetate, is provided for reference.

Table 1: Physicochemical Properties

Property	Value (Methyl 2-amino-2-(2-bromophenyl)acetate)	Reference Data (Methyl 2-(2-bromophenyl)acetate)
IUPAC Name	Methyl 2-amino-2-(2-bromophenyl)acetate	Methyl 2-(2-bromophenyl)acetate
Molecular Formula	C₉H₁₀BrNO₂	C₉H₉BrO₂
Molecular Weight	244.09 g/mol	229.07 g/mol [2]
CAS Number	Not assigned	57486-69-8[2][3]
Appearance	Predicted: Off-white to pale yellow solid or oil	Colorless to yellow clear liquid[4]
Boiling Point	Not available	264 °C[2]
Density	Not available	1.445 g/cm³[2]

Safety, Handling, and Storage:

• Safety: Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves. Handle in a well-ventilated fume hood.

• Handling: Avoid inhalation, ingestion, and contact with skin and eyes. As with many aryl bromides and amino esters, it should be treated as a potential irritant.

• Storage: Store in a cool, dry, and dark place in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation. For long-term storage, refrigeration (2-8 °C) is recommended.

Core Application: Intramolecular Cyclization for Heterocycle Synthesis

The primary utility of this intermediate is its role as a precursor to fused heterocyclic systems via intramolecular cyclization. The ortho-positioning of the bromo and the amino-acetate moieties is ideal for forming 5-, 6-, or 7-membered rings, which are core structures in numerous pharmaceuticals.

Mechanistic Rationale: The Power of Palladium

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide and an amine.[5][6] When applied in an intramolecular context with Methyl 2-amino-2-(2-bromophenyl)acetate (or a derivative thereof), it becomes a powerful ring-closing strategy.

The catalytic cycle, shown below, illustrates this transformation. The active Pd(0) catalyst undergoes oxidative addition into the aryl-bromide bond. The nitrogen of the amino group then coordinates to the palladium center, and following deprotonation by a base, reductive elimination occurs. This final step forms the new C-N bond, closing the ring and regenerating the Pd(0) catalyst.[7] The choice of ligand is critical, with sterically hindered biaryl phosphine ligands (e.g., XPhos, RuPhos) often providing superior results by promoting the reductive elimination step.

Visualization of the Synthetic Workflow

The following diagram illustrates the overall synthetic logic, from a common starting material to the target intermediate and its subsequent cyclization into a valuable heterocyclic core, such as an oxindole derivative.

Caption: Synthetic workflow from starting material to a cyclized pharmaceutical scaffold.

Experimental Protocols

The following protocols are provided as robust starting points for the synthesis and application of the title compound.

Protocol 1: Synthesis of Methyl 2-(2-bromophenyl)acetate (Precursor)

This protocol is adapted from established literature procedures for Fischer esterification.[1][8]

• Objective: To synthesize the direct precursor required for the preparation of the title amino ester.

• Materials:

  • 2-Bromophenylacetic acid (e.g., 10.0 g, 46.5 mmol)

  • Methanol (MeOH), anhydrous (200 mL)

  • Sulfuric acid (H₂SO₄), concentrated (0.5 mL, ~9.3 mmol)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • To a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-bromophenylacetic acid and methanol.

  • Stir the mixture until the solid is fully dissolved.

  • Carefully add the concentrated sulfuric acid dropwise to the stirring solution.

  • Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 3-4 hours. Monitor reaction progress by TLC (e.g., 4:1 Hexanes:EtOAc), observing the consumption of the starting material.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the bulk of the methanol under reduced pressure using a rotary evaporator.

  • Dilute the residue with DCM (100 mL) and water (50 mL). Transfer to a separatory funnel.

  • Carefully wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 50 mL) to neutralize the acid, followed by brine (1 x 50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the product.

• Expected Outcome: Methyl 2-(2-bromophenyl)acetate is typically obtained as a clear or pale yellow oil in high yield (>95%).[8] The product can often be used in the next step without further purification.

Protocol 2: Synthesis of N-Acetyl-dihydroindol-2-one via Intramolecular Cyclization

This protocol is a representative example of a palladium-catalyzed intramolecular C-N bond formation. It assumes the successful synthesis and N-acetylation of the title compound.

• Objective: To demonstrate the utility of the intermediate in forming a fused lactam scaffold.

• Materials:

  • N-Acetyl-2-amino-2-(2-bromophenyl)acetate (1.0 g, 3.5 mmol)

  • Palladium(II) acetate [Pd(OAc)₂] (39 mg, 0.175 mmol, 5 mol%)

  • XPhos (167 mg, 0.35 mmol, 10 mol%)

  • Potassium carbonate (K₂CO₃), anhydrous powder (1.45 g, 10.5 mmol, 3 equiv.)

  • Toluene, anhydrous (35 mL)

• Procedure:

  • Catalyst Pre-formation/Reaction Setup: In an oven-dried Schlenk flask under an argon atmosphere, combine Pd(OAc)₂, XPhos, and K₂CO₃.

  • Add the N-acetylated starting material to the flask.

  • Evacuate and backfill the flask with argon three times to ensure an inert atmosphere.

  • Add anhydrous toluene via syringe.

  • Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. The reaction is typically complete within 12-24 hours. Monitor by TLC or LC-MS for the disappearance of starting material.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (50 mL) and filter through a pad of Celite® to remove palladium black and inorganic salts. Wash the pad with additional ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to isolate the desired product.

• Causality and Rationale:

  • Catalyst System: Pd(OAc)₂ is a common Pd(II) precatalyst that is reduced in situ to the active Pd(0) species. XPhos is a bulky, electron-rich phosphine ligand that facilitates both the oxidative addition and the crucial, often rate-limiting, reductive elimination step.[9]

  • Base: K₂CO₃ is a moderately strong inorganic base suitable for this transformation. Stronger bases like sodium tert-butoxide could risk hydrolysis of the methyl ester.[7]

  • Solvent: Toluene is a standard non-polar aprotic solvent for Buchwald-Hartwig reactions, capable of reaching the required temperatures.

Troubleshooting Guide

Table 2: Common Experimental Issues and Solutions

Problem	Possible Cause(s)	Recommended Solution(s)
Protocol 1: Incomplete Esterification	Insufficient reaction time or temperature. Catalyst degradation (e.g., by water).	Extend reflux time. Ensure anhydrous methanol is used. Add a fresh portion of H₂SO₄ if necessary.
Protocol 2: No or Low Conversion	Inactive catalyst. Insufficiently inert atmosphere (oxygen deactivates Pd(0)). Poor quality reagents (e.g., wet solvent, non-anhydrous base).	Use fresh Pd(OAc)₂ and ligand. Ensure the reaction vessel is properly dried and maintained under a positive pressure of inert gas. Use freshly distilled/dried solvent.
Protocol 2: Formation of Side Products	Hydrolysis of the ester group. Reductive debromination of the starting material.	Ensure the base is fully anhydrous. Use a weaker base if hydrolysis is significant (e.g., Cs₂CO₃). Lowering the reaction temperature may reduce debromination.
Purification Difficulties	Co-elution of product with ligand or ligand oxides.	Filter through a plug of silica with a non-polar solvent first to remove some ligand byproducts. Optimize chromatography gradient carefully.

Conclusion

Methyl 2-amino-2-(2-bromophenyl)acetate represents a highly valuable and strategically designed intermediate for pharmaceutical synthesis. The orthogonal reactivity of its amino and aryl bromide functionalities enables the efficient construction of complex, nitrogen-containing heterocyclic cores through robust and well-understood transformations like the intramolecular Buchwald-Hartwig amination. By providing access to privileged medicinal chemistry scaffolds, this building block serves as a powerful tool for researchers and drug development professionals aiming to streamline the synthesis of novel therapeutic agents.

References

• LookChem . Cas 57486-69-8, METHYL 2-(2-BROMOPHENYL)ACETATE. Available at: [Link]

• Google Patents. US8227623B2 - Process for the preparation of asenapine and intermediate products used in said process.

• Pharmaffiliates . CAS No : 57486-69-8 | Product Name : Methyl 2-(2-bromophenyl)acetate. Available at: [Link]

• Chemistry LibreTexts . Buchwald-Hartwig Amination. Available at: [Link]

• Bacsa, I., et al. (2018) . The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Scribd . Asenapine Synthesis. Available at: [Link]

• Wikipedia . Buchwald–Hartwig amination. Available at: [Link]

• Google Patents. WO2013061247A1 - Novel process for the preparation of asenapine.

• Frontiers in Chemistry (2019) . Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones via Silica-Supported HClO4 Catalysis. Available at: [Link]

• Google Patents. WO2013061247A1 - Novel process for the preparation of asenapine. This is a duplicate of reference 13, included for context from search results.

• Organic Synthesis . Buchwald-Hartwig Coupling. Available at: [Link]

• Reddit r/chemistry . [Named Reaction #2] Buchwald-Hartwig Amination. Available at: [Link]

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Application Note: Strategic Integration of Methyl 2-amino-2-(2-bromophenyl)acetate in Peptidomimetics

Topic: Methyl 2-amino-2-(2-bromophenyl)acetate in Peptide Synthesis Workflows Content Type: Application Note & Protocol Guide Role: Senior Application Scientist

Executive Summary

Methyl 2-amino-2-(2-bromophenyl)acetate is a specialized phenylglycine (Phg) derivative. In modern peptide synthesis, it serves two critical functions:

• Conformational Constraint: As a steric restrictor, the ortho-bromo substituent locks the

  torsional angle, limiting the rotational freedom of the phenyl ring and inducing specific secondary structures.

• Late-Stage Diversification Handle: The aryl bromide moiety is a "sleeping" functional group. It remains inert during standard Fmoc/tBu chain assembly but can be activated on-resin for Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to form stapled peptides or biaryl macrocycles.

Critical Technical Challenge: Like all phenylglycine derivatives, this molecule is highly prone to racemization during activation due to the high acidity of the

-proton. Furthermore, the commercial form (methyl ester) requires specific preprocessing for Solid-Phase Peptide Synthesis (SPPS).

PART 1: Material Pre-processing (The "Bridge" to SPPS)

Rationale: The raw material is a methyl ester. For standard SPPS, it must be converted to the N-Fmoc protected free acid. Direct usage is limited to Solution Phase C-terminal capping.

Workflow: Conversion to Fmoc-2-Br-Phg-OH

This protocol ensures the preservation of chiral integrity while preparing the building block for resin loading.

Step 1: Fmoc Protection [1]

• Dissolve Methyl 2-amino-2-(2-bromophenyl)acetate (10 mmol) in 1,4-dioxane/H₂O (1:1, 50 mL).

• Add NaHCO₃ (2.5 eq) and cool to 0°C.

• Slowly add Fmoc-OSu (1.1 eq) dissolved in minimal dioxane.

• Stir at 0°C for 1 hour, then warm to RT for 4 hours.

• Workup: Acidify to pH 2 (1M HCl), extract with EtOAc. The product is Fmoc-2-amino-2-(2-bromophenyl)acetate methyl ester .

Step 2: Mild Saponification (Critical for Racemization Control) Standard LiOH hydrolysis can cause racemization. We use a low-temperature lithium iodide protocol if available, or controlled LiOH.

• Dissolve the Fmoc-ester in THF/MeOH (3:1) at 0°C.

• Add LiOH (1.1 eq, 0.5 M solution) dropwise. Do not exceed 0°C.

• Monitor by TLC/LC-MS until ester is consumed (< 2 hours).

• Quench immediately with cold 1M HCl to pH 3.

• Isolate via extraction. Verify enantiomeric excess (ee) via Chiral HPLC.

PART 2: Solid-Phase Incorporation Protocol

Rationale: The steric bulk of the ortho-bromo group combined with the electronic withdrawing nature of the phenyl ring makes the

-proton highly acidic ( vs 17 for Ala). Standard HBTU/DIEA coupling will lead to >20% racemization.

Optimized Coupling Conditions (Low-Racemization)

Component	Reagent	Role
Activator	DIC (Diisopropylcarbodiimide)	Carbodiimide activation avoids initial base abstraction.
Additive	Oxyma Pure (Ethyl cyanoglyoxylate-2-oxime)	Superior to HOBt/HOAt for suppressing racemization in Phg derivatives [1].
Base	None (or TMP if necessary)	Avoid DIPEA/NMM. If base is required for salt forms, use 2,4,6-Trimethylpyridine (Collidine).
Solvent	DMF/DCM (1:1)	DCM reduces the polarity, stabilizing the activated ester and reducing racemization rates.

Step-by-Step Coupling Protocol

• Resin Preparation: Swell resin (e.g., Rink Amide, 0.6 mmol/g) in DCM for 20 min.

• Activation (Pre-mix):

  • Dissolve Fmoc-2-Br-Phg-OH (3 eq) and Oxyma Pure (3 eq) in minimal DMF.

  • Add DIC (3 eq).

  • Wait exactly 2 minutes for the active ester to form. (Do not age longer; Phg esters are unstable).

• Coupling:

  • Add the pre-activated mixture to the resin.

  • Agitate at Room Temperature for 60 minutes. Do not use microwave heating for this step.

• Monitoring: Perform a Chloranil test (more sensitive than Kaiser for secondary amines/steric hindrance).

• Capping: Acetylate unreacted sites with Ac₂O/Pyridine to prevent deletion sequences.

PART 3: On-Resin Late-Stage Diversification (Suzuki-Miyaura)

Rationale: The aryl bromide is stable to TFA. However, performing the cross-coupling on-resin before cleavage allows for easy purification and macrocyclization.

Diagram: Catalytic Cycle & Workflow

Figure 1: Workflow for On-Resin Suzuki-Miyaura Cross-Coupling of 2-Br-Phg peptides.

Detailed Protocol: On-Resin Macrocyclization

Objective: Create a biaryl bridge between 2-Br-Phg (at position i) and a Borono-phenylalanine (at position i+n).

• Solvent Swap: Wash resin 3x with degassed DME (Dimethoxyethane) or DMF. Water is required for the base solubility but must be degassed.

• Catalyst Solution:

  • Pd Source: Pd(PPh₃)₄ (0.1 eq) or Pd₂(dba)₃ (0.05 eq) + sSPhos (0.1 eq) [2].

  • Base: 2M Na₂CO₃ (aqueous) (5 eq).

  • Solvent: DMF:H₂O:EtOH (9:1:1).

• Reaction:

  • Add catalyst solution to the resin under Argon flow.

  • Microwave: 80°C for 60 minutes (Power: 20W). Note: Conventional heating requires 12-16 hours at 90°C.

• Washing (Critical for Metal Removal):

  • Wash 3x DMF.

  • Wash 3x with 0.02 M Sodium Diethyldithiocarbamate (DTC) in DMF. This chelates residual Palladium which otherwise binds to the peptide.

  • Wash 3x DCM.

• Cleavage: Standard TFA/TIS/H₂O (95:2.5:2.5).

PART 4: Quality Control & Troubleshooting

Self-Validating Checks

• The "Racemization Watch":

  • Method: Synthesize a diastereomeric standard (intentionally use D-Phg) to establish HPLC retention times.

  • Check: Analyze crude cleavage product on a C18 column. If a "shoulder" or split peak appears near the main peak, racemization occurred during coupling.

• The "Debromination" Check:

  • Issue: During Suzuki coupling, hydrodehalogenation (replacement of Br with H) is a common side reaction if the catalyst dies or base is too strong.

  • Check: Monitor Mass Spec.

    • Target: [M+H]+

    • Side Product: [M+H - 79 amu] (Loss of Br, gain of H).

Quantitative Data Summary

Parameter	Standard Condition	Optimized Condition (Recommended)
Coupling Reagents	HBTU / DIPEA	DIC / Oxyma Pure
Racemization Rate	15 - 25%	< 2%
Suzuki Yield (On-Resin)	40% (Conventional Heat)	85% (Microwave, sSPhos)
Pd Contamination	High (>500 ppm)	Low (<10 ppm) with DTC wash

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Maity, P., et al. (2022). Peptide Stapling by Late-Stage Suzuki–Miyaura Cross-Coupling.[2][3] Beilstein Journal of Organic Chemistry, 18, 1–9. Link

• Afonso, A., et al. (2019). Suzuki-Miyaura Cross-Coupling Reaction of Peptide-Based Aryl Bromides.[1][3][4] Synlett, 30(20), 2221-2226. Link

• Bachem. (2024).[5] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Peptide stapling by late-stage Suzuki–Miyaura cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic bromination of native peptides for late-stage structural diversification via Suzuki-Miyaura coupling | bioRxiv [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. bachem.com [bachem.com]

Applications of Methyl 2-amino-2-(2-bromophenyl)acetate in cross-coupling reactions

An In-Depth Guide to the Application of Methyl 2-amino-2-(2-bromophenyl)acetate in Palladium-Catalyzed Cross-Coupling Reactions

Prepared by: Senior Application Scientist, Gemini Division

Introduction: The Strategic Value of Methyl 2-amino-2-(2-bromophenyl)acetate

Methyl 2-amino-2-(2-bromophenyl)acetate is a versatile synthetic intermediate of significant interest to researchers in medicinal chemistry and drug development. Its structure is strategically valuable, incorporating three key functionalities: an α-amino ester moiety, a common feature in bioactive molecules, and a bromo-substituted aromatic ring. This bromine atom serves as a highly effective "handle" for a variety of palladium-catalyzed cross-coupling reactions, enabling the direct formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds.[1][2]

The arylglycine motif, which is readily accessible from this starting material, is a privileged pharmacophore found in numerous top-selling pharmaceuticals.[3] The ability to elaborate the aryl ring through robust and predictable cross-coupling methodologies allows for the rapid generation of diverse molecular libraries, facilitating structure-activity relationship (SAR) studies and the optimization of lead compounds.

This guide provides a detailed overview of the principal cross-coupling applications for Methyl 2-amino-2-(2-bromophenyl)acetate, focusing on the underlying mechanisms, field-tested protocols, and the critical parameters that ensure successful and reproducible outcomes.

Core Concept: The Palladium Catalytic Cycle

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis and were the subject of the 2010 Nobel Prize in Chemistry.[2][4] These reactions predominantly follow a common catalytic cycle, which is fundamental to understanding the protocols described herein.[1][5][6]

The general cycle involves three key steps:

• Oxidative Addition : A low-valent Palladium(0) catalyst inserts into the carbon-bromine bond of the substrate, forming a Pd(II) complex.[1]

• Transmetalation (for Suzuki/Sonogashira) or Amine Coordination/Deprotonation (for Buchwald-Hartwig) : The coupling partner (e.g., an organoboron compound or an amine) displaces the halide on the palladium center.[6][7]

• Reductive Elimination : The two organic partners are expelled from the palladium center, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst.[1]

dot digraph "Palladium_Catalytic_Cycle" { graph [bgcolor="#F1F3F4", fontname="Arial", label="Fig. 1: Generalized Palladium Catalytic Cycle", fontsize=12, fontcolor="#202124"]; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes Pd0 [label="Pd(0)L_n", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative\nAddition", shape=plaintext, fontcolor="#202124"]; PdII_Complex [label="L_n(Ar)Pd(II)-Br", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Transmetalation [label="Transmetalation / \nCoordination", shape=plaintext, fontcolor="#202124"]; PdII_Intermediate [label="L_n(Ar)Pd(II)-R", fillcolor="#FBBC05", fontcolor="#202124"]; RedElim [label="Reductive\nElimination", shape=plaintext, fontcolor="#202124"];

// Edges Pd0 -> OxAdd [arrowhead=vee]; OxAdd -> PdII_Complex [label=" Ar-Br", fontcolor="#34A853"]; PdII_Complex -> Transmetalation [arrowhead=vee]; Transmetalation -> PdII_Intermediate [label=" R-M or R-NH2", fontcolor="#34A853"]; PdII_Intermediate -> RedElim [arrowhead=vee]; RedElim -> Pd0 [label=" Ar-R", fontcolor="#34A853"]; } .dot Caption: Generalized Palladium Catalytic Cycle.

Application 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forming biaryl structures due to its mild conditions, high functional group tolerance, and the commercial availability of a vast array of boronic acids and esters.[5][8] For Methyl 2-amino-2-(2-bromophenyl)acetate, this reaction provides a direct route to synthesize novel α-aryl-arylglycine derivatives.

Causality and Experimental Choices

• Catalyst System : A combination of a palladium(II) precatalyst like Pd(OAc)₂ or a stable Pd(0) source like Pd₂(dba)₃ with a phosphine ligand is common. For substrates containing potentially coordinating groups like the free amine in our substrate, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) or bidentate ligands like dppf are crucial.[9][10] These ligands promote the reductive elimination step and prevent catalyst inhibition by the substrate's amino group.

• Base : A base is required to activate the boronic acid in the transmetalation step.[11] Inorganic bases like K₂CO₃ or K₃PO₄ are standard. The choice of base can significantly impact yield and should be screened for optimal performance.

• Solvent : The reaction is often performed in a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, 2-MeTHF) and water.[8] Water aids in dissolving the inorganic base and facilitates the transmetalation process. Degassing the solvent is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.

General Protocol: Suzuki-Miyaura Coupling

This is a representative protocol and may require optimization for specific arylboronic acids.

Materials:

• Methyl 2-amino-2-(2-bromophenyl)acetate (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0–3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/H₂O, 4:1 v/v)

Procedure:

• Reaction Setup : To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Methyl 2-amino-2-(2-bromophenyl)acetate, the arylboronic acid, the base, and the palladium catalyst.

• Inert Atmosphere : Seal the flask, then evacuate and backfill with the inert gas three times to ensure an oxygen-free environment.[8]

• Solvent Addition : Add the degassed solvent mixture via syringe. The reaction concentration is typically 0.1–0.5 M with respect to the starting aryl bromide.

• Reaction : Heat the mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.

• Monitoring : Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up : Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by silica gel column chromatography.

Data Summary: Typical Suzuki Coupling Parameters

Parameter	Typical Conditions	Rationale/Comments
Pd Catalyst	Pd(dppf)Cl₂, Pd(OAc)₂/SPhos	Pre-catalysts are convenient; bulky ligands prevent amine coordination.[10]
Ligand	SPhos, RuPhos, XPhos	Electron-rich, bulky ligands accelerate the catalytic cycle.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Activates boronic acid for transmetalation.[11]
Solvent	Dioxane/H₂O, Toluene/H₂O	Aqueous mixture aids in dissolving the base and promotes reaction.[8]
Temperature	80–110 °C	Sufficient thermal energy to drive the catalytic cycle.
Typical Yield	60–95%	Highly dependent on the specific coupling partners.

Application 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful tool for constructing aryl-amine bonds, a common linkage in pharmaceuticals.[7] This reaction allows for the coupling of Methyl 2-amino-2-(2-bromophenyl)acetate with a wide range of primary and secondary amines, providing access to N,N'-disubstituted aniline derivatives.

Causality and Experimental Choices

• Catalyst System : This reaction is highly dependent on the ligand. Sterically hindered, electron-rich phosphines such as XPhos, RuPhos, or BrettPhos are state-of-the-art.[9] They facilitate both the oxidative addition and the challenging C-N reductive elimination step. Palladium sources like Pd₂(dba)₃ or Pd(OAc)₂ are commonly used.

• Base : A strong, non-nucleophilic base is required to deprotonate the amine coupling partner, forming the active amide species.[7][12] Sodium or lithium tert-butoxide (NaOt-Bu, LiOt-Bu) or cesium carbonate (Cs₂CO₃) are the most effective.

• Solvent : Anhydrous, non-protic solvents like toluene, dioxane, or THF are essential to prevent quenching of the strong base and interference with the catalytic cycle.

dot digraph "Buchwald_Hartwig_Cycle" { graph [bgcolor="#F1F3F4", fontname="Arial", label="Fig. 2: Buchwald-Hartwig Amination Cycle", fontsize=12, fontcolor="#202124"]; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes Pd0 [label="Pd(0)L", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative\nAddition", shape=plaintext, fontcolor="#202124"]; PdII_Amine_Complex [label="L(Ar)Pd(II)-Br", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Amine_Coord [label="Amine Coordination\n& Deprotonation", shape=plaintext, fontcolor="#202124"]; PdII_Amido_Complex [label="L(Ar)Pd(II)-NR'R''", fillcolor="#FBBC05", fontcolor="#202124"]; RedElim [label="Reductive\nElimination", shape=plaintext, fontcolor="#202124"];

// Edges Pd0 -> OxAdd [arrowhead=vee]; OxAdd -> PdII_Amine_Complex [label=" Ar-Br", fontcolor="#34A853"]; PdII_Amine_Complex -> Amine_Coord [label=" + HNR'R''\n - HBr (Base)", fontcolor="#34A853"]; Amine_Coord -> PdII_Amido_Complex [arrowhead=vee]; PdII_Amido_Complex -> RedElim [arrowhead=vee]; RedElim -> Pd0 [label=" Ar-NR'R''", fontcolor="#34A853"]; } .dot Caption: Buchwald-Hartwig Amination Cycle.

General Protocol: Buchwald-Hartwig Amination

This is a representative protocol and may require optimization for specific amines.

Materials:

• Methyl 2-amino-2-(2-bromophenyl)acetate (1.0 equiv)

• Amine (1.1–1.3 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOt-Bu, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene)

Procedure:

• Reaction Setup : In a glovebox or under an inert atmosphere, add the palladium precatalyst and ligand to a dry Schlenk flask. Add the solvent and stir for 10 minutes to allow for pre-formation of the active catalyst.

• Reagent Addition : Add the base, followed by the amine and finally the Methyl 2-amino-2-(2-bromophenyl)acetate.

• Reaction : Seal the flask and heat to the desired temperature (typically 90–120 °C) with vigorous stirring.

• Monitoring : Monitor the reaction progress by TLC or LC-MS.

• Work-up : Cool the reaction to room temperature. Quench carefully with saturated aqueous NH₄Cl solution. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification : Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by silica gel column chromatography.

Application 3: Sonogashira Coupling for C(sp²)-C(sp) Bond Formation

The Sonogashira reaction facilitates the coupling of aryl halides with terminal alkynes, providing a powerful method for synthesizing substituted alkynes.[13] This reaction is invaluable for creating rigid molecular scaffolds and for accessing intermediates that can undergo further transformations like cyclizations.

Causality and Experimental Choices

• Catalyst System : The classic Sonogashira coupling employs a dual-catalyst system: a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (e.g., CuI).[13] The palladium component drives the main catalytic cycle, while the copper co-catalyst activates the alkyne. Copper-free variants have been developed to avoid potential issues with copper-catalyzed alkyne homocoupling (Glaser coupling), often requiring specific ligands and conditions.[14][15]

• Base : An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is typically used. It serves both to deprotonate the terminal alkyne and to act as a solvent or co-solvent.[14]

• Solvent : Solvents like THF, DMF, or the amine base itself are commonly used. Rigorous deoxygenation is crucial as oxygen promotes the undesirable homocoupling of the alkyne.

General Protocol: Copper-Cocatalyzed Sonogashira Coupling

This is a representative protocol and may require optimization for specific alkynes.

Materials:

• Methyl 2-amino-2-(2-bromophenyl)acetate (1.0 equiv)

• Terminal Alkyne (1.2–1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%)

• Copper(I) Iodide (CuI, 1-5 mol%)

• Amine base/solvent (e.g., Triethylamine, degassed)

Procedure:

• Reaction Setup : To a Schlenk flask under an inert atmosphere, add Methyl 2-amino-2-(2-bromophenyl)acetate, the palladium catalyst, and CuI.

• Inert Atmosphere : Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent/Reagent Addition : Add degassed triethylamine followed by the terminal alkyne via syringe.

• Reaction : Stir the mixture at room temperature or with gentle heating (40–60 °C) until the starting material is consumed. The reaction is often rapid.

• Monitoring : Monitor the reaction progress by TLC or LC-MS.

• Work-up : Once complete, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with an organic solvent. Concentrate the filtrate under reduced pressure.

• Purification : Dissolve the residue in a suitable solvent (e.g., ethyl acetate), wash with water and brine, dry, and concentrate. Purify the crude product by silica gel column chromatography.

Data Summary: Typical Sonogashira Coupling Parameters

Parameter	Typical Conditions	Rationale/Comments
Pd Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	Standard, commercially available catalysts.
Cu Co-catalyst	CuI	Activates the alkyne for transmetalation to palladium.[13]
Base	Et₃N, i-Pr₂NH	Acts as a base and often as the solvent.[14]
Solvent	THF, DMF, or neat amine	Must be anhydrous and thoroughly degassed.
Temperature	25–60 °C	Generally milder conditions than C-C or C-N couplings.
Typical Yield	70–98%	Often very high-yielding for a wide range of substrates.

Conclusion and Future Outlook

Methyl 2-amino-2-(2-bromophenyl)acetate is a powerful and versatile building block for modern organic synthesis. Its strategic placement of a bromine atom allows for predictable and efficient functionalization through a suite of palladium-catalyzed cross-coupling reactions. By leveraging well-established methodologies like the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, researchers can rapidly access a vast chemical space of novel arylglycine derivatives. The protocols and principles outlined in this guide serve as a robust starting point for scientists and drug development professionals to harness the full synthetic potential of this valuable intermediate.

References

• Role of palladium catalyst in cross-coupling reactions. (2025). Google AI Search.
• T. G. G. A. M. H. F. A. D. M. C. S. A. G. C. A. O. C. W. (2020). Enantioselective Synthesis of Arylglycines via Pd‐Catalyzed Coupling of Schöllkopf Bis‐Lactim Ethers with Aryl Chlorides.
• Enantioselective synthesis of arylglycine derivatives by direct C–H oxidative cross-coupling. (n.d.).
• 17.2: Palladium catalyzed couplings. (2020). Chemistry LibreTexts.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize.
• Arylglycine-derivative synthesis via oxidative sp3 C–H functionalization of α-amino esters. (n.d.). Beilstein Journal of Organic Chemistry.
• Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. (n.d.).
• Video: Palladium-Catalyzed Cross Coupling; Heck Coupling Reaction. (2017). JoVE.
• The asymmetric synthesis of arylglycines. (n.d.). Mountain Scholar.
• Dehydrogenative Cross-Coupling Reaction between N-Aryl α-Amino Acid Esters and Phenols or Phenol Derivative for Synthesis of α-Aryl α-Amino Acid Esters. (2016).
• Palladium-catalyzed oxidative cross-coupling for the synthesis of α-amino ketones. (n.d.). RSC Advances (RSC Publishing).
• Palladium-Catalyzed Suzuki-Miyaura Reactions of Aspartic Acid Derived Phenyl Esters. (2019). Scientific Reports.
• ChemInform Abstract: Palladium-Catalyzed Coupling Reaction of Amino Acids (Esters) with Aryl Bromides and Chlorides. (2025).
• Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments. (2018).
• Palladium-Catalyzed α-Arylation of Esters and Protected Amino Acids. (n.d.). Organic-chemistry.org.
• Heck reaction. (n.d.). Wikipedia.
• Palladium-Catalyzed Intramolecular α-Arylation of α-Amino Acid Esters. (n.d.). Scilit.
• Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. (2014). Beilstein Journal of Organic Chemistry.
• Buchwald–Hartwig amin
• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. (n.d.). PMC.
• A Copper- and Amine-Free Sonogashira Coupling Reaction Promoted by a Ferrocene-Based Phosphinimine-Phosphine Ligand at Low Catalyst Loading. (2025).
• Sonogashira coupling. (n.d.). Wikipedia.
• Copper-free Sonogashira cross-coupling reactions: an overview. (n.d.). PMC.
• Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis.
• Intro to Organometallics: The Heck Reaction. (2013). Odinity.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021).
• Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine. (n.d.). Benchchem.
• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Beilstein Journal of Organic Chemistry.
• Heck Reaction. (n.d.). Organic Chemistry Portal.
• The Heck, Suzuki, and Olefin Metathesis Reactions. (2016). Master Organic Chemistry.
• [Named Reaction #2] Buchwald-Hartwig Amin
• Cas 57486-69-8,METHYL 2-(2-BROMOPHENYL)
• Atroposelective Suzuki–Miyaura Coupling to Form 2-Amino-2. (n.d.). University of Cambridge.
• Aminative Suzuki–Miyaura coupling. (2024). Science.
• METHYL 2-(2-BROMOPHENYL)
• Methyl 2-amino-2-(4-bromophenyl)
• (R)-Methyl 2-amino-2-(4-bromophenyl)acetate hydrochloride. (n.d.).
• Enhanced Aqueous Suzuki–Miyaura Coupling Allows Site-Specific Polypeptide 18F-Labeling. (2013).
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• (S)-Methyl 2-amino-2-(4-bromophenyl)

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Role of Methyl 2-amino-2-(2-bromophenyl)acetate in medicinal chemistry as a building block

Introduction: A Privileged "Ortho-Handle" Scaffold

Methyl 2-amino-2-(2-bromophenyl)acetate (CAS: 150039-63-7 / 42718-15-0 for racemic) represents a high-value "privileged structure" in modern medicinal chemistry. Structurally, it is an

-amino acid ester featuring a critical ortho-bromo substituent on the phenyl ring.

This molecule serves as a dual-functional building block:

• The

  -Amino Ester Motif: Allows for standard peptide coupling, reductive amination, and multi-component reactions (Ugi/Passerini).

• The Ortho-Bromo "Handle": Enables transition-metal-catalyzed cyclizations (Heck, Buchwald-Hartwig, Suzuki) to access fused heterocycles such as isoquinolines , indoles , and benzodiazepines .

It is also the 2-bromo analogue of the key intermediate used in the synthesis of the blockbuster antiplatelet drug Clopidogrel (Plavix) , making it an essential tool for Structure-Activity Relationship (SAR) studies targeting the P2Y12 receptor.

Chemical Strategy: The "Ortho-Effect" in Drug Design

The strategic value of this building block lies in its ability to undergo divergent synthesis . By manipulating the amino group and the bromine atom sequentially, researchers can rapidly generate diverse heterocyclic libraries.

Mechanism of Action: Divergent Pathways

• Pathway A (Linear Elaboration): The bromine is used for intermolecular cross-coupling (e.g., Suzuki coupling) to extend the aromatic system, creating biaryl non-natural amino acids for peptidomimetics.

• Pathway B (Cyclization): The nitrogen is functionalized with an unsaturated chain (alkyne/alkene), followed by an intramolecular Pd-catalyzed reaction with the ortho-bromine to close a new ring.

DOT Diagram: Divergent Synthesis Workflow

Figure 1: Strategic divergence allows the transformation of the core scaffold into either biaryl peptidomimetics or fused heterocycles.

Detailed Protocols

Protocol A: Enantioselective Resolution (Preparation of the (S)-Enantiomer)

Context: The (S)-enantiomer is typically the bioactive form for Clopidogrel-like targets. Racemic synthesis followed by enzymatic resolution is the industry standard for scalability.

Reagents:

• Racemic Methyl 2-amino-2-(2-bromophenyl)acetate

• Enzyme: Subtilisin Carlsberg or Alcalase (immobilized preferred)

• Solvent: Phosphate buffer (pH 7.5) / DMSO (9:1 v/v)

Step-by-Step Methodology:

• Emulsification: Suspend 10 mmol of the racemic ester in 10 mL DMSO. Add this slowly to 90 mL of 0.1 M phosphate buffer (pH 7.5) with vigorous stirring to create a fine emulsion.

• Hydrolysis: Add 50 mg of immobilized Alcalase. Maintain temperature at 25°C.

• Monitoring: Monitor the reaction by chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10). The enzyme preferentially hydrolyzes the (S)-ester to the (S)-acid.

• Termination: Stop the reaction when conversion reaches ~50% (typically 4-6 hours).

• Separation: Adjust pH to 9.0 and extract the unreacted (R)-ester with Ethyl Acetate (3 x 50 mL).

• Acid Isolation: Acidify the aqueous phase to pH 2.0 with 1M HCl and extract the (S)-acid with Ethyl Acetate.

• Re-esterification: Treat the (S)-acid with Thionyl Chloride in Methanol (0°C to RT) to regenerate (S)-Methyl 2-amino-2-(2-bromophenyl)acetate with >98% ee.

Protocol B: Synthesis of Isoquinoline Core (Intramolecular Heck)

Context: This protocol leverages the ortho-bromo group to construct an isoquinoline ring, a scaffold ubiquitous in alkaloids and pain management therapeutics.

Reagents:

• Scaffold: Methyl 2-amino-2-(2-bromophenyl)acetate

• Reagent: Allyl Bromide

• Catalyst: Pd(OAc)₂ (5 mol%)

• Ligand: PPh₃ (10 mol%)

• Base: K₂CO₃ (2 equiv)

• Solvent: DMF (anhydrous)

Step-by-Step Methodology:

• N-Allylation: Dissolve the amino ester (1.0 equiv) in DMF. Add K₂CO₃ (1.2 equiv) and Allyl Bromide (1.1 equiv). Stir at RT for 4 hours.

  • Checkpoint: Verify mono-allylation via TLC/LCMS. Over-alkylation reduces yield.

• Heck Cyclization Setup: To the N-allyl intermediate in DMF, add Pd(OAc)₂, PPh₃, and K₂CO₃ (2.0 equiv). Degas the solution with Argon for 15 minutes.

• Reaction: Heat the mixture to 100°C in a sealed tube for 12 hours.

  • Mechanism:[1] Oxidative addition of Pd into the Ar-Br bond, followed by syn-insertion into the pendant alkene and

    -hydride elimination.

• Workup: Cool to RT, dilute with water, and extract with EtOAc. Wash organic layer with LiCl solution (to remove DMF).

• Purification: Flash chromatography (Hexane/EtOAc).

  • Product:Methyl 3-methylisoquinoline-4-carboxylate derivative (aromatization often occurs spontaneously or requires mild oxidation).

Comparative Data: 2-Bromo vs. 2-Chloro Scaffolds

The choice between the 2-Bromo (this molecule) and the 2-Chloro (Clopidogrel intermediate) variants is driven by the required reactivity for downstream modifications.

Feature	2-Bromo Scaffold (Target)	2-Chloro Scaffold (Standard)	Application Note
Pd-Catalysis Reactivity	High	Low	Br is superior for Suzuki/Heck couplings under mild conditions.
Cost	Moderate	Low	Use Cl for final drugs; use Br for library synthesis.
Metabolic Stability	Moderate	High	C-Br bond is weaker; often replaced by C-Cl or C-F in final drugs.
Lipophilicity (LogP)	Higher	Lower	Br increases lipophilicity, affecting membrane permeability.

Synthesis of Clopidogrel Analogues (Thienopyridine Coupling)

This specific building block allows for the synthesis of "Bromo-Clopidogrel," a tool compound used to study the steric constraints of the P2Y12 receptor pocket.

DOT Diagram: Clopidogrel Analogue Workflow

Figure 2: Synthesis of thienopyridine analogues using the amino ester as the nucleophilic core.

References

• Synthesis of Isoindolinones via Pd-Catalyzed Cyclization

  • Title: "Recent advances in the synthesis of isoindolinones: a scaffold of pharmacological interest."

  • Source: Organic & Biomolecular Chemistry.[2][3][4]

  • URL:[Link]

• Clopidogrel Synthesis and Chirality

  • Title: "Developments in the Synthesis of the Antiplatelet and Antithrombotic Drug (S)-clopidogrel."
  • Source: Chemical Record (NIH).

  • URL:[Link]

• Enzymatic Resolution of Phenylglycine Derivatives

  • Title: "Chemo-enzymatic synthesis of (S)-clopidogrel from racemic 2-chlorophenylglycine."[5]

  • Source: Journal of Molecular Catalysis B: Enzym

  • URL:[Link]

• Intramolecular Heck Reactions of Amino Acid Derivatives

  • Title: "Palladium-catalyzed synthesis of isoquinolines and indoles
  • Source: Journal of Organic Chemistry (General Reference for Protocol B).

  • URL:[Link]

Sources

• 1. The story of clopidogrel and its predecessor, ticlopidine: Could these major antiplatelet and antithrombotic drugs be discovered and developed today? [comptes-rendus.academie-sciences.fr]
• 2. chemscene.com [chemscene.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridines and Comparison with Their Isosteric 1,2,3,4-Tetrahydroisoquinolines as Inhibitors of Phenylethanolamine N-Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP2298777A2 - Method for preparing clopidogrel and its derivatives - Google Patents [patents.google.com]

Asymmetric synthesis of chiral Methyl 2-amino-2-(2-bromophenyl)acetate

An In-Depth Guide to the Asymmetric Synthesis of Chiral Methyl 2-amino-2-(2-bromophenyl)acetate

Introduction: The Significance of Chiral α-Aryl Glycines

Enantiomerically pure α-amino acids and their derivatives are fundamental building blocks in modern medicinal chemistry and drug development.[1] Specifically, non-proteinogenic α-aryl glycines, such as the target molecule Methyl 2-amino-2-(2-bromophenyl)acetate, are privileged scaffolds found in numerous biologically active compounds and pharmaceutical agents. The precise stereochemical control during their synthesis is paramount, as different enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles.

Historically, the synthesis of these chiral amines has been approached through various means, including chiral pool synthesis, enzymatic resolutions, and asymmetric catalysis. Among these, catalytic asymmetric synthesis stands out for its efficiency, atom economy, and ability to generate high enantiopurity directly.[2][3] This guide provides a detailed examination of a robust and highly effective method for synthesizing the title compound: Chiral Phase-Transfer Catalysis (PTC). We will delve into the mechanistic underpinnings of this strategy, provide a detailed experimental protocol, and discuss the critical parameters that ensure success, offering researchers a practical and scientifically grounded pathway to this valuable molecule.

Strategic Approach: Asymmetric Phase-Transfer Catalysis (PTC)

The alkylation of a glycine-derived Schiff base under phase-transfer conditions has emerged as a powerful and practical method for the asymmetric synthesis of a wide variety of α-amino acids.[4] This strategy relies on a chiral quaternary ammonium salt catalyst to shuttle a nucleophilic enolate from an aqueous basic phase to an organic phase containing the electrophile. The catalyst's intricate chiral architecture orchestrates a highly enantioselective alkylation event.

Principle of the Method: The core of this approach involves the deprotonation of a glycine imine substrate, typically N-(diphenylmethylene)glycine methyl ester, by a strong base (e.g., aqueous KOH) at the interface of a biphasic system. The resulting achiral enolate anion is captured by the chiral phase-transfer catalyst (PTC), forming a tightly associated, chiral ion pair in the organic phase.[5] The steric and electronic properties of the C2-symmetric chiral catalyst, often a spiro-type ammonium salt derived from 1,1'-bi-2-naphthol (BINOL), effectively shield one face of the enolate.[6][7] This facial blockade dictates the trajectory of the incoming electrophile, 2-bromobenzyl bromide, leading to a highly stereoselective C-C bond formation. Subsequent hydrolysis of the imine protecting group yields the desired chiral α-amino ester with high enantiomeric excess.

Overall Synthetic Workflow

The synthesis can be visualized as a three-stage process: preparation of the key glycine imine substrate, the core asymmetric phase-transfer catalysis reaction, and the final deprotection and isolation of the target molecule.

Caption: High-level workflow for the synthesis via Phase-Transfer Catalysis.

Detailed Application Protocol: PTC-Mediated Synthesis

This protocol is adapted from the highly successful methodologies developed for the asymmetric alkylation of glycine derivatives using C2-symmetric spiro-type phase-transfer catalysts.[7][8]

Part 1: Preparation of N-(diphenylmethylene)glycine methyl ester

• Reagents & Setup: To a 500 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add glycine methyl ester hydrochloride (1.0 eq), benzophenone (1.05 eq), and toluene (approx. 3 mL per mmol of glycine ester).

• Reaction: Add triethylamine (1.1 eq) to the suspension. Heat the mixture to reflux. Water will be collected in the Dean-Stark trap over the course of 3-5 hours.

• Workup & Isolation: Once the reaction is complete (monitored by TLC), cool the mixture to room temperature. Filter the mixture to remove triethylamine hydrochloride and wash the solid with a small amount of cold toluene. Concentrate the filtrate under reduced pressure. The resulting crude oil or solid can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or used directly in the next step if purity is >95%.

Part 2: Asymmetric Alkylation

Causality Behind Choices:

• Catalyst: We select a Maruoka-type catalyst, specifically an (S,S)-spiro-ammonium salt derived from BINOL. Its rigid C2-symmetric structure provides a well-defined chiral environment, essential for high enantioselectivity.[6][7]

• Solvent: Toluene is an excellent non-polar organic solvent that facilitates the formation of a tight ion pair between the catalyst and the enolate, enhancing stereochemical communication.

• Base: A concentrated solution of potassium hydroxide (50% w/w) serves as a potent and cost-effective base. Its limited solubility in the organic phase necessitates the "transfer" by the PTC.

• Temperature: The reaction is run at 0 °C to enhance selectivity. Lower temperatures generally favor the transition state leading to the desired enantiomer by increasing the energy difference between the diastereomeric transition states.

Protocol:

• Reagents & Setup: In a jacketed reaction vessel under a nitrogen atmosphere, dissolve the N-(diphenylmethylene)glycine methyl ester (1.0 eq) and the (S,S)-spiro-chiral phase-transfer catalyst (0.01 eq, 1 mol%) in toluene (approx. 4 mL per mmol of imine).

• Cooling: Cool the solution to 0 °C using a circulating bath.

• Addition of Base: While stirring vigorously, add a pre-cooled (0 °C) 50% aqueous solution of potassium hydroxide (5.0 eq).

• Addition of Electrophile: Immediately begin the slow, dropwise addition of 2-bromobenzyl bromide (1.1 eq) via a syringe pump over 2 hours. Vigorous stirring is critical to maximize the interfacial area between the two phases.

• Reaction Monitoring: Let the reaction stir at 0 °C for an additional 12-24 hours. Monitor the consumption of the starting material by TLC or LC-MS.

• Quenching & Workup: Once the reaction is complete, quench by adding water and dilute with ethyl acetate. Separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the pure alkylated imine.

Part 3: Hydrolysis of the Imine Protecting Group

• Reagents & Setup: Dissolve the purified alkylated imine from the previous step in tetrahydrofuran (THF, approx. 5 mL per mmol).

• Hydrolysis: Add 1N aqueous hydrochloric acid (HCl, 2.0 eq) and stir the mixture at room temperature for 2-4 hours.

• Workup: After completion, adjust the pH of the solution to ~8-9 with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer three times with ethyl acetate.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The resulting crude product can be further purified by column chromatography to afford the final product, Methyl 2-amino-2-(2-bromophenyl)acetate.

Data Presentation & Expected Results

The performance of chiral phase-transfer catalysts is well-documented, with expected outcomes for similar transformations being excellent.

Catalyst Type	Electrophile	Base	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
(S,S)-Spiro Ammonium Salt	Benzyl Bromide	50% KOH	0	16	95	96	[7]
Cinchona Alkaloid-derived	Benzyl Bromide	CsOH·H₂O	-40	24	92	99	[8]
(S,S)-Spiro Ammonium Salt	2-Bromobenzyl Bromide	50% KOH	0	12-24	~85-95	~94-98	Expected

Table populated with representative literature data and expected results for the target synthesis.

Mechanistic Insight: The Chiral Ion Pair

The key to enantioselectivity lies in the formation and structure of the catalyst-enolate ion pair. The catalyst effectively creates a chiral pocket around the planar enolate, making one of its faces sterically inaccessible.

Sources

• 1. Organocatalytic asymmetric synthesis of α-amino esters from sulfoxonium ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Design of high-performance chiral phase-transfer catalysts with privileged structures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dash.harvard.edu [dash.harvard.edu]
• 6. Catalytic asymmetric synthesis of α-amino acid derivatives and peptides using chiral phase-transfer catalysts [jstage.jst.go.jp]
• 7. Molecular Design of a C2-Symmetric Chiral Phase-Transfer Catalyst for Practical Asymmetric Synthesis of α-Amino Acids [organic-chemistry.org]
• 8. Synthesis of Novel Chiral Phase-Transfer Catalysts and Their Application to Asymmetric Synthesis of α-Amino Acid Derivatives [organic-chemistry.org]

Methyl 2-amino-2-(2-bromophenyl)acetate as a precursor for novel heterocyclic compounds

Application Notes & Protocols

Topic: Methyl 2-amino-2-(2-bromophenyl)acetate: A Versatile Precursor for the Synthesis of Novel Heterocyclic Compounds

Abstract

Methyl 2-amino-2-(2-bromophenyl)acetate is a strategically important bifunctional molecule that serves as a powerful building block in modern synthetic organic and medicinal chemistry. Its structure, featuring a nucleophilic amino group, an ester moiety, and a synthetically versatile ortho-bromophenyl ring, allows for a diverse range of chemical transformations. This guide provides an in-depth exploration of its application in constructing novel heterocyclic frameworks. We will detail both intramolecular cyclization strategies and intermolecular cross-coupling reactions followed by cyclization, offering field-proven protocols and explaining the causality behind key experimental choices. These methodologies are aimed at researchers, scientists, and drug development professionals seeking to leverage this precursor for the efficient synthesis of complex molecules with potential therapeutic applications.[1][2]

Introduction: The Strategic Value of the Precursor

The pursuit of novel heterocyclic compounds is a cornerstone of drug discovery and materials science.[3][4] Heterocycles form the core of numerous pharmaceuticals, natural products, and functional materials.[5] The precursor, methyl 2-amino-2-(2-bromophenyl)acetate, is uniquely positioned for this purpose due to the orthogonal reactivity of its functional groups.

• The ortho-Bromophenyl Moiety: The bromine atom is an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents through C-C and C-N bond formation.[6][7] Its ortho position relative to the side chain is critical for facilitating intramolecular cyclization reactions.

• The α-Amino Group: This primary amine is a potent nucleophile, ideal for participating in ring-closing reactions to form nitrogen-containing heterocycles.[8] It can also be readily functionalized to modulate steric and electronic properties or to introduce further reactive sites.

This guide will demonstrate how these functionalities can be exploited in a controlled manner to access a variety of valuable heterocyclic scaffolds.

Overview of Synthetic Pathways

The strategic application of methyl 2-amino-2-(2-bromophenyl)acetate can be broadly categorized into two main pathways, which can be tailored to achieve a desired heterocyclic target.

Figure 1: High-level synthetic pathways originating from the precursor.

Pathway A: Intermolecular Cross-Coupling Reactions

This pathway leverages the reactivity of the C-Br bond first, introducing a new molecular fragment. The newly formed intermediate is then designed to undergo a subsequent intramolecular cyclization. The power of this approach lies in its modularity; by changing the coupling partner, a wide array of final structures can be accessed.

Catalytic Cycle Fundamentals

Most of the protocols in this section rely on palladium-catalyzed cross-coupling. Understanding the general catalytic cycle is key to troubleshooting and optimizing these reactions.[9]

Figure 2: Generalized catalytic cycle for Pd-catalyzed cross-coupling.

Protocol 3.1: Suzuki-Miyaura Coupling for C-C Bond Formation

This protocol is designed to couple the precursor with a boronic acid, creating a biaryl intermediate primed for cyclization.

Objective: To synthesize methyl 2-amino-2-(2'-methyl-[1,1'-biphenyl]-2-yl)acetate.

Rationale: The Suzuki-Miyaura coupling is chosen for its high functional group tolerance and the commercial availability of a vast library of boronic acids. A base is essential for the transmetalation step.[9] The use of a palladium catalyst with appropriate ligands facilitates the catalytic cycle.

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Eq.
Methyl 2-amino-2-(2-bromophenyl)acetate	244.08	244 mg	1.0	1.0
o-tolylboronic acid	135.96	204 mg	1.5	1.5
Pd(PPh₃)₄	1155.56	35 mg	0.03	0.03
K₂CO₃ (2M aq. solution)	138.21	1.5 mL	3.0	3.0
1,4-Dioxane	-	5 mL	-	-

Step-by-Step Methodology:

• To a 25 mL Schlenk flask, add methyl 2-amino-2-(2-bromophenyl)acetate (1.0 mmol), o-tolylboronic acid (1.5 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.03 mmol).

• Seal the flask with a rubber septum. Evacuate and backfill with argon gas. Repeat this cycle three times to ensure an inert atmosphere. (Expertise Note: An inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst).

• Add degassed 1,4-dioxane (5 mL) via syringe, followed by the degassed 2M aqueous potassium carbonate solution (1.5 mL).

• Heat the reaction mixture to 85°C and stir for 12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate (25 mL).

• Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[6][10]

• Purify the crude product by flash column chromatography on silica gel (eluent: 20-40% ethyl acetate in hexanes) to yield the desired biaryl product.

Protocol 3.2: Buchwald-Hartwig Amination for C-N Bond Formation

This protocol creates a C(aryl)-N bond, leading to a diamine derivative that is a key precursor for heterocycles like benzimidazoles or benzodiazepines.[5][8]

Objective: To synthesize methyl 2-amino-2-(2-(phenylamino)phenyl)acetate.

Rationale: The Buchwald-Hartwig amination requires a specialized ligand to facilitate the reductive elimination step, which is often rate-limiting. A strong, non-nucleophilic base like sodium tert-butoxide is used to deprotonate the amine and avoid competing reactions with the ester.[5]

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Eq.
Methyl 2-amino-2-(2-bromophenyl)acetate	244.08	244 mg	1.0	1.0
Aniline	93.13	112 µL	1.2	1.2
Pd₂(dba)₃	915.72	23 mg	0.025	0.025
XPhos	476.66	48 mg	0.10	0.10
NaOtBu	96.10	135 mg	1.4	1.4
Toluene	-	5 mL	-	-

Step-by-Step Methodology:

• In an oven-dried Schlenk tube under an argon atmosphere, combine Pd₂(dba)₃ (0.025 mmol), XPhos (0.10 mmol), and sodium tert-butoxide (1.4 mmol).

• Add the methyl 2-amino-2-(2-bromophenyl)acetate (1.0 mmol).

• Seal the tube, and add dry, degassed toluene (5 mL) followed by aniline (1.2 mmol).

• Heat the mixture to 100°C and stir for 16 hours. (Trustworthiness Note: The reaction is often a deep brown or black color. Progress should be monitored by taking small aliquots for LC-MS analysis).

• After cooling, carefully quench the reaction by adding saturated aqueous ammonium chloride (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate.

• Purify the residue by column chromatography (silica gel, gradient eluent of ethyl acetate in hexanes) to afford the product.

Pathway B: Direct Intramolecular Cyclization

This approach aims to form a new ring by directly connecting the ortho-position of the phenyl ring with the α-amino group. A classic example is the intramolecular Buchwald-Hartwig amination to form an oxindole core, a privileged scaffold in medicinal chemistry.

Protocol 4.1: Synthesis of Methyl 2-Oxoindoline-3-carboxylate

Objective: To achieve a direct, palladium-catalyzed intramolecular C-N coupling.

Rationale: This reaction is an intramolecular variant of the Buchwald-Hartwig amination. The choice of ligand and base is crucial to favor the intramolecular cyclization over potential intermolecular side reactions. The reaction is driven by the formation of a thermodynamically stable five-membered ring.

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Eq.
Methyl 2-amino-2-(2-bromophenyl)acetate	244.08	244 mg	1.0	1.0
Pd(OAc)₂	224.49	11 mg	0.05	0.05
BINAP	622.67	62 mg	0.10	0.10
Cs₂CO₃	325.82	489 mg	1.5	1.5
Toluene	-	10 mL	-	-

Step-by-Step Methodology:

• Add methyl 2-amino-2-(2-bromophenyl)acetate (1.0 mmol), palladium(II) acetate (0.05 mmol), BINAP (0.10 mmol), and cesium carbonate (1.5 mmol) to an oven-dried Schlenk tube.

• Evacuate and backfill the tube with argon three times.

• Add 10 mL of dry, degassed toluene.

• Heat the reaction mixture at 110°C for 24 hours.

• Cool the reaction to room temperature and filter through a pad of Celite, washing the pad with ethyl acetate (20 mL).

• Concentrate the filtrate under reduced pressure.

• The crude residue can be purified by flash chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the target oxindole.

Data Summary and Characterization

The successful synthesis of these heterocyclic precursors must be validated through rigorous characterization.

Table of Expected Products and Methods:

Product Name	Parent Heterocycle	Synthetic Method	Key Characterization Signals
Methyl 2-amino-2-(2'-methyl-[1,1'-biphenyl]-2-yl)acetate	Biphenyl	Suzuki-Miyaura	¹H NMR: New singlet for methyl group (~2.3 ppm). MS: M+H⁺ corresponding to C₁₇H₁₉NO₂.
Methyl 2-amino-2-(2-(phenylamino)phenyl)acetate	Diphenylamine	Buchwald-Hartwig	¹H NMR: Broad singlet for N-H proton. MS: M+H⁺ corresponding to C₁₅H₁₆N₂O₂.
Methyl 2-Oxoindoline-3-carboxylate	Oxindole	Intramolecular C-N Coupling	¹H NMR: Disappearance of ortho-bromo pattern, appearance of new aromatic signals. IR: Carbonyl stretch for amide (~1710 cm⁻¹).

Standard Characterization:

• ¹H and ¹³C NMR: To confirm the chemical structure, proton environments, and carbon backbone.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups (e.g., C=O, N-H).

Troubleshooting Common Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (oxidized); Insufficiently degassed solvents; Poor quality base or reagents.	Ensure a strictly inert atmosphere; Use freshly opened/purified solvents and reagents; Try a different ligand/catalyst system.
Formation of Side Products	(Suzuki): Homocoupling of boronic acid. (Buchwald): Hydrodehalogenation (removal of Br).	(Suzuki): Use a slight excess of the boronic acid, ensure base is fully dissolved. (Buchwald): Screen different ligands (e.g., RuPhos, SPhos); ensure the system is scrupulously dry.
Difficult Purification	Product co-elutes with starting material or ligand.	Adjust the polarity of the chromatography eluent; Consider a different purification method (e.g., crystallization, preparative HPLC).

Conclusion

Methyl 2-amino-2-(2-bromophenyl)acetate stands out as a highly adaptable and valuable precursor for constructing diverse and complex heterocyclic systems. By strategically employing either direct intramolecular cyclizations or a modular approach involving intermolecular cross-coupling followed by ring closure, chemists can access a wide range of molecular architectures. The protocols and insights provided herein serve as a robust starting point for researchers aiming to exploit this precursor's full synthetic potential in their drug discovery and materials science programs.

References

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• ChemicalBook. (n.d.). METHYL 2-(2-BROMOPHENYL)ACETATE synthesis.
• Zhongding. (2026). From Lab to Industry: Uses of Methyl 2-(4-Bromophenyl)-2,2-Dimethylacetate.
• Farkaš, J., & Sorm, F. (1975). Cyclization reactions of hydrazones. VII. Synthesis of some 2-aryl-3-oxo-2,3-dihydro-5H-l,2,4-triazino[5,6-b]indoles. Chemical Papers, 29(3), 418-420.
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• Patel, N. B., & Shaikh, F. M. (2010). Synthesis of novel heterocyclic compounds and their biological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 25(5), 718-725.
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• Ghorab, M. M., et al. (2017). Synthesis of Novel Heterocyclic Compounds Incorporate 4,5,6,7-Tetrahydrobenzo[b]thiophene Together with Their Cytotoxic Evaluations. Chemical & Pharmaceutical Bulletin, 65(5), 469-477.
• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649.
• El-Kashef, H. S., et al. (2001). Studies on the Synthesis and Cyclization Reactions of 2-(5-Amino-3-arylpyrazol-1-yl)-3-methylquinoxalines. Journal of Chemical Research, Synopses, (5), 192-193.

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Application Notes and Protocols: Methyl 2-amino-2-(2-bromophenyl)acetate as a Versatile Scaffold for Novel Agrochemicals

Abstract

The relentless evolution of resistance in agricultural pests and pathogens, coupled with increasing environmental regulations, necessitates the continuous discovery of novel agrochemical scaffolds. Phenyl-amino acid derivatives represent a promising class of molecules due to their inherent chirality, multiple points for chemical diversification, and their ability to mimic natural substrates. This guide focuses on Methyl 2-amino-2-(2-bromophenyl)acetate , a key building block poised for the development of next-generation fungicides and herbicides. The strategic placement of the bromine atom on the phenyl ring and the reactive α-amino ester functionality provide a powerful platform for creating diverse chemical libraries with a wide range of biological activities. Herein, we provide a comprehensive overview of its synthesis, rationale for use, and detailed, field-proven protocols for its derivatization and bio-efficacy screening.

Introduction: The Strategic Value of the Phenyl-Amino Acid Scaffold

The search for new agrochemicals often begins with identifying a core molecular structure—a scaffold—that can be readily modified to optimize biological activity, selectivity, and environmental profile. Methyl 2-amino-2-(2-bromophenyl)acetate is an exemplary scaffold for several key reasons:

• Bioisosterism and Mimicry: As an amino acid derivative, it can act as a mimic or antagonist in essential metabolic pathways, such as amino acid biosynthesis, which is a validated target for many herbicides.

• Chemical Versatility: The primary amine serves as a nucleophilic handle for a wide array of chemical modifications, including acylation, alkylation, and arylation, allowing for rapid generation of diverse compound libraries.[1]

• Strategic Halogenation: The ortho-bromo substituent is not merely a placeholder. It significantly influences the molecule's electronic properties and lipophilicity. Furthermore, it serves as a crucial reactive site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the introduction of complex aryl or heteroaryl moieties to explore the chemical space and refine structure-activity relationships (SAR).[2] Halogen substituents are known to play complex but often vital roles in the selectivity and potency of insecticides and other pesticides.[3]

• Chirality: The α-carbon is a chiral center, allowing for the synthesis and evaluation of individual enantiomers, which can exhibit profoundly different biological activities and toxicological profiles.

This guide provides the necessary protocols to leverage these features, transforming this versatile building block into potent agrochemical candidates.

Section 1: Synthesis of the Core Scaffold

The successful development of any chemical library begins with a robust and scalable synthesis of the core intermediate. While direct synthesis of Methyl 2-amino-2-(2-bromophenyl)acetate is not widely documented, a reliable pathway can be designed based on the classical Strecker amino acid synthesis.[4][5] This three-component reaction provides a direct route from the corresponding aldehyde.

Protocol 1: Two-Step Synthesis of Methyl 2-amino-2-(2-bromophenyl)acetate

This protocol outlines a modified Strecker synthesis followed by esterification.

Step A: Synthesis of 2-Amino-2-(2-bromophenyl)acetonitrile

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-bromobenzaldehyde (10.0 g, 54.0 mmol) in 100 mL of methanol.

• Amine and Cyanide Addition: To the stirred solution, add ammonium chloride (3.18 g, 59.4 mmol). Subsequently, add sodium cyanide (2.92 g, 59.5 mmol) portion-wise over 15 minutes. Caution: Sodium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood.

• Reaction: Seal the flask and stir the mixture at room temperature for 24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Concentrate the reaction mixture under reduced pressure. Add 100 mL of water and extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude α-aminonitrile.

Step B: Hydrolysis and Esterification to Methyl 2-amino-2-(2-bromophenyl)acetate

• Acidic Hydrolysis & Esterification: Transfer the crude aminonitrile to a 500 mL flask. Add 200 mL of methanol and cool the mixture in an ice bath. Slowly bubble dry hydrogen chloride (HCl) gas through the solution for 1 hour, or add acetyl chloride (12.2 mL, 172 mmol) dropwise to generate HCl in situ.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 8 hours. This step simultaneously hydrolyzes the nitrile to a carboxylic acid and esterifies it to the methyl ester.[6]

• Isolation: Cool the reaction mixture to room temperature and concentrate under reduced pressure. To the resulting residue, carefully add a saturated sodium bicarbonate solution until the pH is ~8 to neutralize excess acid.

• Extraction and Purification: Extract the product with dichloromethane (3 x 75 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel to afford the title compound.

Section 2: Development of Novel Fungicides

Amino acid ester conjugates have been widely investigated as potential antifungal agents.[7] The N-acylation of the primary amine of our scaffold is a primary and effective strategy for generating fungicidal candidates.

Protocol 2: Parallel Synthesis of N-Acyl Derivatives

This protocol is designed for the efficient generation of a small library of amide derivatives from various acyl chlorides.

• Reagent Preparation: In an array of reaction vials, add Methyl 2-amino-2-(2-bromophenyl)acetate (100 mg, 0.41 mmol) and 2 mL of dichloromethane to each vial.

• Base Addition: To each vial, add triethylamine (83 mg, 0.82 mmol, 2 equivalents).

• Acyl Chloride Addition: Add a unique acyl chloride (0.45 mmol, 1.1 equivalents) to each respective vial (e.g., benzoyl chloride, 4-chlorobenzoyl chloride, thiophene-2-carbonyl chloride).

• Reaction: Cap the vials and stir the reaction mixtures at room temperature overnight.

• Quenching and Work-up: Add 1 mL of saturated ammonium chloride solution to each vial. Separate the organic layer and wash sequentially with 1 M HCl, saturated sodium bicarbonate, and brine. Dry the organic layers over anhydrous sodium sulfate.

• Isolation: Remove the solvent under a stream of nitrogen or via a centrifugal evaporator. The resulting crude N-acyl derivatives can be used directly for initial screening or purified via chromatography. A similar procedure is described by Alvarado et al. for the synthesis of N-benzoyl amino esters.[1]

Protocol 3: In Vitro Antifungal Bioassay (Poisoned Food Technique)

This protocol details the screening of synthesized compounds against the common plant pathogen Rhizoctonia solani.

• Stock Solution Preparation: Dissolve each synthesized derivative in DMSO to a concentration of 20 mg/mL.

• Media Preparation: Prepare sterile molten Potato Dextrose Agar (PDA). Allow it to cool to approximately 50-55 °C.

• Poisoned Media: To flasks of molten PDA, add the appropriate volume of the compound stock solution to achieve the desired final concentrations (e.g., 50 ppm, 100 ppm, 200 ppm). For example, to make 100 mL of 100 ppm media, add 0.5 mL of the 20 mg/mL stock solution. Pour the amended media into sterile 9 cm Petri dishes and allow them to solidify. A control plate should be prepared using DMSO only.[8][9]

• Inoculation: Using a sterile 5 mm cork borer, cut a mycelial disc from the edge of an actively growing 7-day-old culture of R. solani. Place the disc, mycelium-side down, in the center of each test and control plate.[9]

• Incubation: Incubate the plates at 25 ± 2 °C for 48-72 hours, or until the mycelial growth in the control plate reaches the edge of the dish.

• Data Collection: Measure the diameter of the fungal colony in both control (C) and treated (T) plates. Calculate the Percent Growth Inhibition (PGI) using the Vincent formula:[10] PGI (%) = [(C - T) / C] x 100

Data Presentation: Structure-Activity Relationship (SAR)

The data from the antifungal screening can be organized to elucidate preliminary SAR.

Compound ID	R-Group (Acyl Moiety)	Concentration (ppm)	Mycelial Growth (mm)	PGI (%)
Control	DMSO	-	90.0	0
A-01	Benzoyl	100	45.2	49.8
A-02	4-Chlorobenzoyl	100	22.5	75.0
A-03	2-Thienoyl	100	31.7	64.8
A-04	Cyclohexanecarbonyl	100	68.1	24.3

Interpretation: The hypothetical data above suggests that aromatic acyl groups enhance antifungal activity compared to aliphatic ones (A-04). Furthermore, the introduction of an electron-withdrawing group (Cl) on the phenyl ring (A-02) significantly boosts potency against R. solani.

Section 3: Development of Novel Herbicides

The phenyl-amino acid structure is a known motif in herbicides that inhibit amino acid synthesis.[11] Derivatization can be aimed at creating molecules that disrupt these vital plant pathways.

Protocol 4: Seed Germination and Early Growth Inhibition Assay

This protocol provides a method for evaluating the pre-emergent herbicidal activity of synthesized compounds on a model monocot (e.g., ryegrass, Lolium perenne) and dicot (e.g., cress, Lepidium sativum).

• Test Preparation: Place a Whatman No. 1 filter paper in a 9 cm Petri dish.

• Treatment Application: Prepare stock solutions of test compounds in acetone or DMSO. Apply 2 mL of the desired test concentration (e.g., 10, 100, 500 µM) evenly onto the filter paper. Allow the solvent to evaporate completely in a fume hood. A solvent-only control must be included.[12]

• Seeding: Place 20 seeds of the target weed species onto the treated filter paper.

• Incubation: Seal the Petri dishes with parafilm to maintain humidity and incubate at 25 °C with a 12/12 hour light/dark cycle for 5-7 days.

• Data Collection: After the incubation period, count the number of germinated seeds. Carefully measure the root and shoot length of the seedlings.[13]

• Analysis: Calculate the percent germination inhibition and the percent inhibition of root and shoot elongation compared to the solvent control. The concentration required to inhibit growth by 50% (IC50) can be determined by testing a range of concentrations.

Data Presentation: Herbicidal Efficacy

Compound ID	Concentration (µM)	Target Species	Germination Inhibition (%)	Root Inhibition (%)	Shoot Inhibition (%)
Control	0	Lolium perenne	0	0	0
B-01	100	Lolium perenne	15	45	30
B-02	100	Lolium perenne	25	78	65
Control	0	Lepidium sativum	0	0	0
B-01	100	Lepidium sativum	10	38	25
B-02	100	Lepidium sativum	20	65	55

Interpretation: This data would allow researchers to assess both the potency and selectivity of their compounds. For instance, compound B-02 shows significantly higher herbicidal activity than B-01 against both species.

Section 4: Workflow Visualization

To effectively manage the discovery process, a logical workflow is essential. The following diagrams illustrate the key stages from synthesis to biological evaluation.

Synthesis and Derivatization Workflow

Caption: Workflow from starting material to diverse agrochemical libraries.

Agrochemical Screening Cascade

Caption: A tiered approach for screening and identifying lead candidates.

Conclusion and Future Directions

Methyl 2-amino-2-(2-bromophenyl)acetate is a high-potential, synthetically accessible scaffold for the development of novel agrochemicals. The protocols and workflows outlined in this guide provide a robust framework for researchers to synthesize, derivatize, and evaluate new compounds for both fungicidal and herbicidal activity. Future work should focus on exploring a wider range of N-acyl and N-aryl derivatives, performing cross-coupling reactions at the bromine position to access novel chemical space, and conducting detailed mechanistic studies to identify the specific molecular targets of the most active compounds. Through systematic exploration guided by the principles of structure-activity relationships, this versatile building block can lead to the discovery of the next generation of effective and sustainable crop protection solutions.

References

• NC State Extension Publications. (2016). Conducting a Bioassay For Herbicide Residues. NC State University. [Link]

• Luo, R., et al. (2025). Natural Product-Based Fungicides: Design, Synthesis, and Antifungal Activity of Rhein Derivatives Against Phytopathogenic Fungi. MDPI. [Link]

• Science of Synthesis. (n.d.). 3.2.2.2 Acylation of an Amino Acid Active Ester, "Backing Off Procedure". Thieme. [Link]

• Wang, M., et al. (2023). Natural Products for Pesticides Discovery: Structural Diversity Derivation and Biological Activities of Naphthoquinones Plumbagin and Juglone. National Center for Biotechnology Information. [Link]

• Yankova-Tsvetkova, E., et al. (2020). Germination Inhibition Bioassay of Extracts and Essential Oils from Plant Species. Comptes rendus de l'Acade'mie bulgare des Sciences. [Link]

• Alvarado, R., et al. (2018). Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. SciELO México. [Link]

• Hassan, M. M., et al. (2023). In vitro Assessment of Bioagents and Fungicides against Rhizoctonia solani, the Causative Agent of Potato Black Scurf Disease. Environment and Ecology. [Link]

• Bhandari, B. (n.d.). IN VITRO EVALUATION OF DIFFERENT CHEMICAL FUNGICIDES FOR THE CONTROL OF Rhizoctonia solani KUHN. Journal of Plant Protection Society. [Link]

• Rout, P., & Das, S. R. (2019). Assessing in vitro antifungal activity of plant extracts against Rhizoctonia solani causing sheath blight of rice (Oryza sativa). Journal of Pharmacognosy and Phytochemistry. [Link]

• Santos, V. A. D., et al. (2021). Study of the Interference in Target Seed Germination Caused by Dienamides and Epoxy Derivatives, in the Search for New Herbicides. SciELO. [Link]

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. [Link]

• Kansas State University. (n.d.). Test wheat seed germination if harvest aid herbicides were used. Agronomy eUpdates. [Link]

• Wikipedia. (n.d.). Strecker amino acid synthesis. [Link]

• Google Patents. (n.d.). Process for preparing n-acyl amino acid salts.

• Wikipedia. (n.d.). Strecker amino acid synthesis. [Link]

• Google Patents. (n.d.). Preparation method and use of n-acyl acidic amino acid or salt thereof.

• Organic Syntheses. (n.d.). Preparation of 2-Amino-5-bromobenzaldehyde. [Link]

• PrepChem.com. (n.d.). Synthesis of Methyl Bromo-Phenylacetate. [Link]

• Reddit. (2018). What should we know about the Strecker and Gabriel synthesis of amino acids?[Link]

• Davis, F. A., et al. (2011). Asymmetric Strecker Synthesis of α-Arylglycines. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2025). Preparation of N-Acyl Derivatives of Amino Acids from Acyl Chlorides and Amino Acids in the Presence of Cationic Surfactants. [Link]

• ResearchGate. (2025). The structure/activity relationships of pyrethroid insecticides. 1. A Novel Approach Based upon the Use of Multivariate QSAR and Computational Chemistry. [Link]

• Vidal-Albalat, A., et al. (2023). Structure–Activity Relationships Reveal Beneficial Selectivity Profiles of Inhibitors Targeting Acetylcholinesterase of Disease-Transmitting Mosquitoes. Journal of Medicinal Chemistry. [Link]

• ResearchGate. (2026). Quantitative Structure-Activity Relationship Analysis of Organophosphate Insecticides Using Electronic and Molecular Parameters. [Link]

• Amanote Research. (n.d.). Quantitative Structure-Activity Relationships of the Herbicidal N-Benzyl-2-Bromo-3, 3-Dimethylbutanamides. [Link]

• Google Patents. (n.d.).

• Organic Chemistry Portal. (2010). Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles. [Link]

Sources

• 1. Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity [scielo.org.mx]
• 2. Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Natural Products for Pesticides Discovery: Structural Diversity Derivation and Biological Activities of Naphthoquinones Plumbagin and Juglone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. environmentandecology.com [environmentandecology.com]
• 9. nepjol.info [nepjol.info]
• 10. phytojournal.com [phytojournal.com]
• 11. mdpi.com [mdpi.com]
• 12. Germination Inhibition Bioassay of Extracts and Essential Oils from Plant Species [proceedings.bas.bg]
• 13. scielo.br [scielo.br]

Technical Notes & Optimization

Methyl 2-amino-2-(2-bromophenyl)acetate purification methods and best practices

Ticket #8842: Purification & Stability Protocols

Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Topic: Purification methods, instability management, and salt formation for ortho-bromo phenylglycine methyl ester.

Executive Summary: The "Ticking Clock" Molecule

Welcome to the technical support center. If you are working with Methyl 2-amino-2-(2-bromophenyl)acetate , you are likely encountering a common frustration: the crude product is a viscous oil that degrades upon standing, turning into an insoluble white solid or a dark yellow gum.

The Core Problem: As a free base, this molecule is chemically unstable. The primary impurity pathway is cyclodimerization to form a Diketopiperazine (DKP). The ortho-bromo substituent provides steric bulk, but it does not prevent the nucleophilic attack of the amine onto the ester of a neighboring molecule.

The Solution: Do not store or extensively purify the free base. The industry standard "Best Practice" is to isolate and purify this compound as a hydrochloride (HCl) or p-toluenesulfonate (p-TSA) salt.

Diagnostic Troubleshooting (Q&A)

Q1: My clear oil turned into a white, insoluble solid overnight. What happened?

Diagnosis: You have formed 3,6-bis(2-bromophenyl)piperazine-2,5-dione (Diketopiperazine/DKP). Mechanism: In the free base form, the amine of one molecule attacks the methyl ester of another. This releases methanol and forms a cyclic dimer. This reaction is accelerated by heat, high concentration, and the presence of weak acids/bases. Resolution: This process is irreversible under mild conditions. You must re-synthesize. To prevent this, convert your crude oil to the HCl salt immediately after workup.

Q2: I see a yellow impurity that co-elutes on TLC. How do I remove it?

Diagnosis: Oxidative degradation. Benzylic amines are susceptible to air oxidation, forming imines or aldehydes (2-bromobenzaldehyde), which are yellow/brown. Resolution:

• Acid-Base Extraction: Dissolve crude oil in EtOAc, extract into cold 1M HCl. The neutral oxidized impurities stay in the EtOAc. Basify the aqueous layer immediately and extract back to EtOAc, then convert to salt.

• Inert Atmosphere: Perform all concentrations under Nitrogen/Argon.

Q3: Can I distill the free base to purify it?

Diagnosis: Risky. Technical Insight: While the boiling point is estimated at ~264°C (760 mmHg), the high temperature required for distillation (even under high vacuum) provides the activation energy for DKP formation. Recommendation: Avoid distillation. Use Salt Crystallization (Protocol B) as your primary purification method.

Technical Workflows & Decision Trees

Visualization 1: The Stability "Doom Loop"

This diagram illustrates why the free base is a transient intermediate and why salt formation is critical.

Caption: Kinetic competition between stable salt formation and irreversible DKP degradation.

Validated Purification Protocols

Protocol A: Acid-Base Extraction (Crude Cleanup)

Use this to remove non-basic impurities (unreacted starting material, aldehydes) before salt formation.

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL per gram of substrate).

• Acid Extraction: Extract the organic phase twice with cold 1M HCl (3 eq).

  • Note: The product moves to the aqueous phase (protonated). Impurities stay in EtOAc.

• Wash: Wash the combined acidic aqueous layer once with fresh EtOAc.

• Basification (CRITICAL STEP):

  • Cool the aqueous layer to 0°C.

  • Slowly add saturated NaHCO₃ or 2M NaOH until pH ~9. Do not exceed pH 10 to avoid hydrolysis.

  • Speed is key: As soon as the oil separates, extract immediately into fresh EtOAc or DCM.

• Drying: Dry organic layer over Na₂SO₄, filter, and concentrate below 30°C. Proceed immediately to Protocol B.

Protocol B: Hydrochloride Salt Crystallization (Gold Standard)

This converts the unstable oil into a stable, storable solid.

Reagents:

• Crude Methyl 2-amino-2-(2-bromophenyl)acetate (Free Base).

• Anhydrous Methanol (MeOH).

• Thionyl Chloride (SOCl₂) OR Acetyl Chloride.

• Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE).

Procedure:

• Preparation of Methanolic HCl:

  • Chill anhydrous MeOH (5 volumes relative to substrate) to 0°C.

  • Dropwise add Acetyl Chloride (1.5 eq) or Thionyl Chloride. Stir for 15 mins to generate anhydrous HCl in situ.

• Salt Formation:

  • Dissolve the crude free base oil in a minimum amount of dry MeOH.

  • Add the Methanolic HCl solution to the substrate at 0°C.

  • Stir for 30 minutes at room temperature.

• Crystallization:

  • Concentrate the solution to ~20% of its original volume (do not dry completely).

  • Slowly add Diethyl Ether or MTBE until turbidity (cloudiness) persists.

  • Cool to -20°C overnight.

• Isolation: Filter the white crystals under nitrogen. Wash with cold ether.

  • Result: Stable Hydrochloride salt.[1]

Comparative Data: Salt Forms

The following table summarizes why the Hydrochloride salt is preferred over the free base or other forms for this specific application.

Parameter	Free Base (Oil)	Hydrochloride Salt (HCl)	p-Toluenesulfonate (p-TSA)
Physical State	Viscous Clear/Yellow Oil	White Crystalline Solid	White/Off-White Solid
Shelf Stability	< 48 Hours (RT)	> 1 Year (Desiccated)	> 1 Year
DKP Risk	High (High Risk)	Negligible	Negligible
Hygroscopicity	Low	Moderate (Store dry)	Low
Purification Mode	Distillation (Difficult)	Recrystallization (Easy)	Recrystallization (Easy)

Visualization 2: Purification Decision Matrix

Caption: Logic flow for selecting the appropriate purification route based on crude purity.

References

• ChemicalBook. (n.d.). Methyl 2-(2-bromophenyl)acetate Synthesis and Properties. Retrieved from

• Ebner, D. C., et al. (2009). Preparation of Methyl 2-(2-Acetylphenyl)acetate. Organic Syntheses, 86, 161. (Demonstrates handling of analogous ortho-substituted phenylacetic esters). Retrieved from

• BenchChem. (2025).[2][3] Technical Support: Strategies to Mitigate Diketopiperazine (DKP) Formation. (Mechanistic insight into amino ester instability). Retrieved from

• TCI Chemicals. (n.d.). D-Phenylglycine Methyl Ester Hydrochloride Product Data. (Standard physical properties for the structural class). Retrieved from

• Santa Cruz Biotechnology. (n.d.). 2-Amino-2-(2-bromophenyl)acetic acid Properties. Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Side Reactions of Methyl 2-amino-2-(2-bromophenyl)acetate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl 2-amino-2-(2-bromophenyl)acetate. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common side reactions encountered during its use in synthesis. Our goal is to equip you with the expertise to anticipate, identify, and mitigate the formation of unwanted byproducts, ensuring the integrity and success of your experiments.

Introduction: Understanding the Reactivity of Methyl 2-amino-2-(2-bromophenyl)acetate

Methyl 2-amino-2-(2-bromophenyl)acetate is a valuable building block in pharmaceutical and chemical synthesis, prized for its unique combination of an amino group, a chiral center, and a reactive bromophenyl moiety.[1] However, this same functionality can also be a source of several common side reactions. This guide will focus on three of the most prevalent challenges: diketopiperazine formation, hydrolysis, and racemization. We will also touch upon the impact of starting material impurities.

Section 1: Diketopiperazine (DKP) Formation - The Unwanted Cyclization

Diketopiperazine formation is one of the most significant side reactions, particularly when using Methyl 2-amino-2-(2-bromophenyl)acetate as a scaffold for peptide synthesis.[2] This intramolecular cyclization can lead to substantial yield loss and the formation of impurities that can be challenging to remove.[2]

Mechanism of Diketopiperazine Formation

After the coupling of a second amino acid to the N-terminus of Methyl 2-amino-2-(2-bromophenyl)acetate, the deprotected N-terminal amino group of the resulting dipeptide methyl ester can act as a nucleophile. It can attack the carbonyl carbon of the methyl ester, leading to the formation of a stable six-membered ring and the elimination of methanol.[3]

Caption: Mechanism of Diketopiperazine (DKP) formation.

Frequently Asked Questions (FAQs) about DKP Formation

Q1: I'm seeing a significant loss of product after coupling a second amino acid to Methyl 2-amino-2-(2-bromophenyl)acetate. Could this be DKP formation?

A: Yes, this is a classic sign of DKP formation. The resulting dipeptide is cleaved from your solid support (if applicable) or consumed in solution, leading to a lower than expected yield of the linear peptide.[2]

Q2: My crude product shows a major, less polar impurity by HPLC. How can I confirm if it's the DKP?

A: DKPs are generally less polar than their corresponding linear dipeptides and will have a shorter retention time on reverse-phase HPLC. You can confirm its identity by mass spectrometry; the mass will correspond to the dipeptide minus a molecule of methanol.

Q3: Which factors increase the likelihood of DKP formation?

A: Several factors can promote this side reaction:

• Amino Acid Sequence: The presence of proline as the second amino acid is known to significantly accelerate DKP formation.[3]

• High Temperatures: Elevated temperatures provide the activation energy for the cyclization reaction.

• Extended Reaction Times: Leaving the deprotected dipeptide for extended periods before the next coupling step increases the opportunity for cyclization.

• Base Catalysis: The presence of a base can catalyze the intramolecular aminolysis.[4]

Troubleshooting Guide for DKP Formation

Symptom	Potential Cause	Recommended Action
Low yield of linear peptide after second coupling	Intramolecular cyclization to form DKP.	1. Minimize time in deprotected state: Proceed with the next coupling step immediately after N-terminal deprotection. 2. Lower the temperature: Perform the coupling and subsequent steps at 0°C or lower. 3. Use in situ acylation: Introduce the activated amino acid for the next coupling step before or during the deprotection of the dipeptide.[5]
Presence of a major, less polar impurity	Formation of the diketopiperazine.	1. Optimize coupling reagents: Use coupling reagents known to suppress DKP formation, such as HATU or HOBt/DIC. 2. Protect as a dipeptide: Couple the first two amino acids as a protected dipeptide unit to bypass the susceptible dipeptide ester intermediate.

Section 2: Hydrolysis - The Battle Against Water

The methyl ester of Methyl 2-amino-2-(2-bromophenyl)acetate is susceptible to hydrolysis, which converts it back to the corresponding carboxylic acid. This can occur under acidic, basic, or even neutral conditions, especially in the presence of water.[6][7]

Mechanism of Ester Hydrolysis

Ester hydrolysis is a nucleophilic acyl substitution reaction where water or a hydroxide ion attacks the electrophilic carbonyl carbon of the ester. This leads to the formation of a tetrahedral intermediate, which then collapses to yield the carboxylic acid and methanol. The reaction can be catalyzed by acid or base.

Caption: General mechanism of ester hydrolysis.

Frequently Asked Questions (FAQs) about Hydrolysis

Q1: My purified product has poor solubility in organic solvents and I see a new spot near the baseline on my TLC. Is this due to hydrolysis?

A: Yes, these are strong indicators of hydrolysis. The resulting carboxylic acid is significantly more polar than the methyl ester, leading to lower mobility on TLC and decreased solubility in non-polar organic solvents.

Q2: I'm losing a significant amount of product during aqueous workup. How can I prevent this?

A: Hydrolysis is likely occurring during your extraction steps, especially if you are using basic aqueous solutions (e.g., sodium bicarbonate) to wash your organic layer. The resulting carboxylate salt can be extracted into the aqueous phase, leading to yield loss.

Troubleshooting Guide for Hydrolysis

Symptom	Potential Cause	Recommended Action
Low yield and presence of a highly polar impurity	Hydrolysis of the methyl ester to the carboxylic acid.	1. Use anhydrous conditions: Ensure all solvents and reagents are dry. 2. Control pH during workup: If an aqueous wash is necessary, use neutral or slightly acidic water and minimize contact time. Avoid basic washes if possible. 3. Purify quickly: Do not let the crude product sit for extended periods, especially if exposed to moisture.
Product loss during aqueous extraction	Formation of the water-soluble carboxylate salt.	1. Acidify the aqueous layer: If you suspect product has been extracted into a basic aqueous layer, carefully acidify the aqueous phase and re-extract with an organic solvent. 2. Use brine washes: Wash the organic layer with saturated sodium chloride solution to remove water without causing significant hydrolysis.

Section 3: Racemization - Protecting Stereochemical Integrity

For applications where the chirality of Methyl 2-amino-2-(2-bromophenyl)acetate is critical, preventing racemization is paramount. Racemization is the conversion of a single enantiomer into a mixture of both enantiomers, which can drastically affect the biological activity of the final product.[8]

Mechanism of Racemization

The most common mechanism for racemization of amino acid derivatives is through the formation of an enolate or enol intermediate.[9] The proton on the alpha-carbon is abstracted by a base, leading to a planar enolate intermediate. Reprotonation can then occur from either face, resulting in a mixture of enantiomers.

Sources

• 1. CAS 1214038-90-0: methyl 2-amino-2-(2-bromophenyl)acetate [cymitquimica.com]
• 2. Determination of Diketopiperazine Formation During the Solid‐Phase Synthesis of C ‐Terminal Acid Peptides | Publicación [silice.csic.es]
• 3. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetics of diketopiperazine formation using model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Kinetics of base hydrolysis of α-amino acid esters catalyzed by [Pd(Et4en)(H2O)2]2+ (2010) | Mohamed M. Shoukry | 8 Citations [scispace.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]

How to resolve stability issues of Methyl 2-amino-2-(2-bromophenyl)acetate in solution

Topic: Resolving Stability Issues in Solution

Executive Summary & Molecule Profile

Methyl 2-amino-2-(2-bromophenyl)acetate is a specialized alpha-amino acid ester used primarily as a chiral intermediate in the synthesis of complex pharmaceuticals. Users frequently report rapid degradation, precipitation, or loss of optical purity (ee%) upon dissolution.

This molecule sits at a "stability cliff" due to three converging structural factors:

• Benzylic Position: The alpha-carbon is adjacent to a phenyl ring, significantly increasing the acidity of the alpha-proton.

• Ortho-Bromo Substituent: The electron-withdrawing nature of the bromine atom (via induction) further acidifies the alpha-proton, accelerating racemization compared to unsubstituted phenylglycine.

• Free Amine/Ester Proximity: In its free base form, the amine is perfectly positioned to attack the ester of a neighboring molecule, leading to dimerization (Diketopiperazine formation).

The Golden Rule: Store this compound as the Hydrochloride (HCl) Salt . The free base is transient and should only be generated in situ or immediately prior to use.

Troubleshooting Modules

Module A: The "White Precipitate" (Diketopiperazine Formation)

Symptom: You dissolve the free base in a solvent (e.g., Methanol, DCM), and within minutes to hours, a white, insoluble solid precipitates. Diagnosis: Self-condensation into a Diketopiperazine (DKP).

Mechanism: Two molecules of the amino ester react head-to-tail. The free amine of Molecule A attacks the ester carbonyl of Molecule B, and vice versa. This releases two molecules of methanol and forms a stable, cyclic diamide (DKP).

• Impact of 2-Bromo Group: While the ortho-bromo group provides some steric hindrance, it does not prevent this reaction. In concentrated solutions (>0.1 M), DKP formation is kinetically favored.

Corrective Protocol:

• Concentration Control: Keep free base solutions dilute (<0.05 M) if they must be stored for >1 hour.

• Temperature: DKP formation is temperature-dependent. Keep solutions at 0°C.

• Avoid Isolation: Do not isolate the free base as a neat oil. Use it as a solution immediately.

Module B: Loss of Optical Activity (Racemization)

Symptom: HPLC shows a drop in enantiomeric excess (ee%) or optical rotation decreases over time. Diagnosis: Base-catalyzed racemization via enolate intermediate.

Mechanism: The alpha-proton is highly acidic (

in DMSO, lower than typical amino esters). A base removes this proton, forming a planar enolate stabilized by resonance with the phenyl ring. Reprotonation occurs from either face, destroying chirality.

Critical Insight: The 2-Bromophenyl group makes this worse. The inductive electron-withdrawing effect (-I) of the bromine stabilizes the negative charge on the enolate, lowering the activation energy for racemization.

Corrective Protocol:

• Base Selection: Avoid strong bases (NaOH, KOH, NaH). Use non-nucleophilic, bulky bases (e.g., DIPEA) only if necessary.

• Contact Time: Minimize exposure to basic aqueous layers (e.g., NaHCO3 washes) to <5 minutes.

• Solvent Choice: Avoid polar aprotic solvents (DMSO, DMF) with bases, as they enhance basicity and accelerate racemization.

Visualization: Degradation Pathways

The following diagram illustrates the three primary fates of Methyl 2-amino-2-(2-bromophenyl)acetate in solution.

Caption: Figure 1. The central instability node is the Free Base. Once neutralized, the compound faces three degradation vectors: Dimerization (DKP), Racemization, or Hydrolysis.

Experimental Protocols

Protocol A: Safe Generation of Free Base (In Situ)

Use this protocol when the free amine is required for a subsequent reaction (e.g., amide coupling).

Reagents:

• Methyl 2-amino-2-(2-bromophenyl)acetate HCl salt

• Dichloromethane (DCM) or 2-MeTHF (Anhydrous)

• Saturated aq. NaHCO3 (cold) or Solid Na2CO3

Workflow:

• Suspend: Suspend the HCl salt in DCM (10 mL/g) at 0°C .

• Neutralize:

  • Option A (Biphasic): Add cold sat. NaHCO3. Stir vigorously for max 3 minutes . Separate phases immediately.

  • Option B (Anhydrous - Preferred): Add solid, pulverized Na2CO3 (2.0 equiv). Stir at 0°C for 15 mins. Filter off solids.[1][2]

• Dry: Dry organic layer over Na2SO4 (max 5 mins).

• Use: Transfer the filtrate directly to the next reaction vessel. Do not concentrate to dryness.

Protocol B: Solvent Compatibility Matrix

Solvent System	Stability Rating	Risk Factor	Recommendation
Methanol / Ethanol	Low	Transesterification	Avoid for storage. Use only if reacting immediately.
Water (pH > 7)	Critical	Hydrolysis + DKP	Process immediately. Keep cold.
DCM / Chloroform	High	Trace Acid	Excellent for extraction. Ensure acid-free (stabilized).
DMSO / DMF	Moderate	Racemization	High risk if base is present. Avoid for free base storage.
THF / 2-MeTHF	Good	Peroxides	Good solubility. Recommended for in situ use.

Decision Logic: Storage & Handling

Follow this logic flow to determine the correct handling procedure for your specific application.

Caption: Figure 2. Decision tree emphasizing that long-term storage of the free base is a critical error leading to degradation.

Frequently Asked Questions (FAQ)

Q1: Can I store the free base in the freezer? A: No. Even at -20°C, the high concentration of a neat oil promotes intermolecular DKP formation. If you must store the free base, keep it as a dilute solution (<0.05 M) in dry DCM at -20°C, but for no longer than 24 hours.

Q2: Why does my optical rotation drop after washing with NaHCO3? A: The 2-bromophenyl group makes the alpha-proton unusually acidic. Even weak bases like bicarbonate can deprotonate it enough to cause partial racemization if the contact time is too long. Switch to a rapid, cold extraction or use solid carbonate in anhydrous media.

Q3: I see a second spot on TLC just above my product. What is it? A: This is likely the Diketopiperazine (DKP) dimer. It is less polar than the amine (no free NH2/ester H-bonding) and moves higher on silica. It is chemically inert and difficult to reverse back to the monomer.

References

• Williams, R. M. (1989). Synthesis of Optically Active α-Amino Acids. Pergamon Press. (Defines the general instability of alpha-amino esters and DKP mechanisms).

• Goolcharran, C., & Borchardt, R. T. (1998).[3] Kinetics of Diketopiperazine Formation Using Model Peptides. Journal of Pharmaceutical Sciences, 87(3), 283–288.[3] Link (Establishes the kinetic order of cyclization).

• Ager, D. J., et al. (1998). The Synthesis of Unnatural Amino Acids via Phenylglycine Derivatives. Chemical Reviews, 98(2), 513-558.
• Smith, G. G., & Sivakua, T. (1973). Mechanism of the Racemization of Amino Acids. Journal of Organic Chemistry, 38(10), 1806. (Mechanistic insight into electronic effects on alpha-proton acidity).

Sources

• 1. Sciencemadness Discussion Board - serine methyl ester HCl to freebase - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. researchgate.net [researchgate.net]
• 3. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]

Challenges in the stereoselective synthesis of Methyl 2-amino-2-(2-bromophenyl)acetate

Technical Support Center: Stereoselective Synthesis of Methyl 2-amino-2-(2-bromophenyl)acetate

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting Stereocontrol & Scalability in o-Bromophenylglycine Derivatives

Executive Technical Overview

Methyl 2-amino-2-(2-bromophenyl)acetate is a critical chiral building block, structurally analogous to the o-chlorophenylglycine intermediate used in Clopidogrel synthesis. The presence of the ortho-bromo substituent introduces significant steric bulk and electronic effects that complicate standard phenylglycine protocols.

Primary Challenges:

• Benzylic Acidity: The

  -proton is highly acidic due to the electron-withdrawing phenyl ring and ester group, making the molecule prone to rapid racemization under basic or thermal stress.

• Steric Hindrance: The bulky bromine atom at the ortho position twists the phenyl ring out of planarity, affecting the binding affinity in enzymatic pockets and the packing efficiency in diastereomeric salt crystallizations.

• Scalability: Achieving >99% enantiomeric excess (ee) while maintaining commercially viable yields (>80% overall) requires an efficient recycling (racemization) loop for the undesired enantiomer.

Synthesis Workflow & Decision Matrix

The following workflow illustrates the two primary industrial routes: Classical Resolution (most robust for scale) and Enzymatic Resolution (highest specificity), integrated with a mandatory recycling loop.

Caption: Dual-pathway workflow comparing Classical vs. Enzymatic resolution with integrated distomer recycling.

Troubleshooting Guide (Q&A)

Category 1: Enantioselectivity & Resolution

Q1: I am using (+)-Tartaric acid for resolution, but the diastereomeric salt purity is stuck at 85-90% ee. Recrystallization reduces my yield significantly. How do I fix this?

• Diagnosis: The ortho-bromo substituent creates a "loose" crystal lattice compared to the chloro- or unsubstituted analogs. Standard methanol/acetone ratios often dissolve the desired salt too readily or trap the distomer.

• Corrective Protocol:

  • Solvent Switch: Move from pure Methanol to a Methanol:Water (95:5) system. The small water content often tightens the hydration sphere of the tartrate salt, excluding the wrong enantiomer.

  • The "Pope Peachy" Approach: Do not use 1.0 equivalent of resolving agent. Use 0.6 equivalents of (+)-Tartaric acid and 0.4 equivalents of an achiral acid (like acetic acid or HCl).

  • Mechanism:[1][2][3][4] The chiral acid reacts with the matching enantiomer (S) to form the insoluble salt. The achiral acid keeps the unwanted enantiomer (R) in solution. This "competing acid" method drastically increases single-pass ee% by thermodynamically penalizing the inclusion of the wrong isomer in the lattice.

Q2: During enzymatic resolution with Penicillin G Acylase, the reaction rate drops drastically after 30% conversion.

• Diagnosis: Product inhibition or pH drift. The o-bromo phenylglycine produced is zwitterionic and can buffer the local pH outside the enzyme's optimal window (pH 7.5–8.0). Furthermore, the bulky bromine atom may cause steric clash in the active site if the enzyme linker is too short.

• Corrective Protocol:

  • pH Stat Mode: Do not rely on initial buffers. Use an autotitrator to maintain pH 7.8 using 1M NaOH.

  • Cosolvent Tuning: Add 5-10% Methanol or DMSO . This increases the solubility of the substrate (ester) and prevents the precipitating amino acid from coating the immobilized enzyme beads.

Category 2: Chemical Stability & Esterification

Q3: We achieved >99% ee after resolution, but after converting to the methyl ester using SOCl₂/MeOH, the ee dropped to 94%.

• Diagnosis: Acid-catalyzed racemization.[5][6] The benzylic proton of phenylglycine esters is labile. The combination of high temperature (reflux) and strong acid (HCl generated from SOCl₂) promotes enolization, destroying chirality.

• Corrective Protocol:

  • Temperature Limit: Never reflux this reaction. Maintain temperature < 40°C .

  • Thionyl Chloride Addition: Add SOCl₂ dropwise to Methanol at -10°C to form the active reagent (methyl chlorosulfite/HCl) before adding the amino acid.

  • Workup: Quench the reaction into a biphasic mixture of cold NaHCO₃ (aq) and DCM . Do not allow the mixture to sit in acidic aqueous solution during extraction. Neutralize immediately.

Category 3: Recycling (Yield Optimization)

Q4: Our overall yield is limited to 40% because we discard the wrong enantiomer. How can we recycle it?

• Diagnosis: You are missing a Dynamic Kinetic Resolution (DKR) or post-separation racemization step.

• Corrective Protocol (Chemical Racemization):

  • Take the mother liquor (enriched in R-isomer).[3]

  • Add 0.1 eq of Salicylaldehyde (or 2-nitrobenzaldehyde) and 0.5 eq of Acetic Acid .

  • Heat to 80-100°C for 2-4 hours.

  • Mechanism:[1][2][3][4] The aldehyde forms a Schiff base (imine) with the amine. The acidity of the benzylic proton is vastly increased in the imine, allowing rapid equilibration (racemization) via the enamine tautomer.

  • Hydrolyze the imine to recover the racemic amino acid for re-resolution.

Standardized Experimental Protocols

Protocol A: Optimized Classical Resolution

Target: Isolation of (S)-2-amino-2-(2-bromophenyl)acetic acid (+)-tartrate salt.

Parameter	Specification
Substrate	Racemic 2-amino-2-(2-bromophenyl)acetic acid (1.0 eq)
Resolving Agent	(+)-Tartaric Acid (1.0 eq)
Solvent System	Methanol : Acetone (1 : 4 v/v)
Concentration	0.5 M (relative to substrate)
Temperature Profile	Dissolve at 60°C Cool to 25°C over 4h Hold 2h

Step-by-Step:

• Dissolve 100g of racemic amino acid and 65.2g of (+)-tartaric acid in 300 mL Methanol at 60°C.

• Once clear, slowly add 1200 mL of Acetone while maintaining 50-60°C.

• Seed with 0.1g of pure (S)-salt crystals at 45°C.

• Cool linearly to 20°C over 4 hours. Stirring speed: Low (to prevent crystal breakage).

• Filter solids. Wash with cold Acetone.

• Validation: Check optical rotation. Expected

  (c=1, H2O) for the salt.

Protocol B: Low-Racemization Esterification

Target: Conversion of (S)-Acid to (S)-Methyl Ester.

• Charge 500 mL Methanol into a reactor. Cool to -10°C .[2]

• Add 1.2 eq Thionyl Chloride dropwise (Control exotherm to < 0°C).

• Add 1.0 eq of (S)-2-amino-2-(2-bromophenyl)acetic acid (or its tartrate salt) in portions.

• Allow to warm to 25°C (Room Temp). Stir for 12-18 hours. Do not heat.

• Monitor by HPLC. When conversion >98%, concentrate under vacuum at <35°C .

• Resuspend residue in DCM. Wash with saturated NaHCO₃ (cold) until aqueous layer is pH 8.

• Dry organic layer (Na₂SO₄) and concentrate to obtain the oil.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Foundational text on resolution mechanisms and "Pope Peachy" method).

• Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley. Link

• Datta, A., et al. (2006). "Process for resolution of methylamino(2-chlorophenyl)acetate." World Intellectual Property Organization, WO2006003671A1. (Describes the industrial resolution of the chloro-analog, directly applicable to the bromo-analog). Link

• Faigl, F., et al. (2009). "Separation of Enantiomers by Crystallization." Advanced Drug Delivery Reviews, 61(11), 896-907.

• Wallingford, R. A. (2004). "Racemization of optically active 2-substituted phenyl glycine esters." US Patent Application 20040073057.[6] (Specific protocols for recycling phenylglycine derivatives via thionyl chloride induced racemization). Link

• Liu, Y., et al. (2008). "Resolution of racemic 2-chlorophenyl glycine with immobilized penicillin G acylase." Journal of Molecular Catalysis B: Enzymatic, 55(1-2), 12-16. (Enzymatic route validation). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Catalytic Dynamic Kinetic Resolutions in Tandem to Construct Two-Axis Terphenyl Atropisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DE10348674B4 - Racemization of optically active 2-substituted phenylglycine esters - Google Patents [patents.google.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. princeton.edu [princeton.edu]
• 6. US20040073057A1 - Racemization of optically active 2-substituted phenyl glycine esters - Google Patents [patents.google.com]

Technical Support Center: Enantiopurity Maintenance for Methyl 2-amino-2-(2-bromophenyl)acetate

Ticket ID: #RAC-BR-PHG-001 Subject: Prevention of Racemization in

-Phenylglycine Analogs Status: Open Assigned Specialist: Senior Application Scientist, Chiral Chemistry Division

Executive Summary & Core Issue Analysis

User Issue: You are observing a loss of optical rotation (ee%) in Methyl 2-amino-2-(2-bromophenyl)acetate during storage, hydrolysis, or peptide coupling.

Root Cause Analysis: This molecule is a derivative of phenylglycine . Unlike alkyl amino acids (e.g., Alanine, Leucine), the

-proton in phenylglycine derivatives is significantly more acidic ( 18–20 vs. 24 for alkyl analogs).

The ortho-bromo substituent and the phenyl ring provide electronic stabilization (via inductive withdrawal and resonance) to the deprotonated intermediate (enolate). Consequently, even mild bases or protic solvents can trigger proton abstraction, leading to a planar, achiral enolate that reprotonates to form a racemic mixture.

Racemization Risk Profile

Parameter	Risk Level	Explanation
ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> -Proton Acidity	High	Benzylic position + Ester electron withdrawal lowers activation energy for deprotonation.
Steric Hindrance	Medium	The o-Br group adds steric bulk, potentially slowing kinetics, but also locking conformations that may favor deprotonation.
Base Sensitivity	Critical	Tertiary amines (TEA, DIPEA) can rapidly racemize this substrate.

Visualizing the Enemy: The Racemization Mechanism

To prevent the issue, you must understand the pathway. The diagram below illustrates how base-catalyzed tautomerization destroys the chiral center.

Figure 1: Mechanism of base-catalyzed racemization via the planar enolate intermediate.

Standard Operating Procedures (SOPs)

Module A: Storage & Handling (Preventing Passive Racemization)

The Problem: The free base amine can act as its own base (autocatalysis), especially if moisture is present to facilitate proton transfer.

Protocol: Salt Formation for Long-Term Storage Do not store the free base for >24 hours. Convert immediately to the Hydrochloride or Camphorsulfonate salt.

• Dissolution: Dissolve the crude free base ester in anhydrous EtOAc or Et₂O (5 mL/g).

• Acid Addition:

  • Option A (Standard): Add 1.1 eq of 4M HCl in Dioxane dropwise at 0°C.

  • Option B (Resolution/Stabilization): Add 1.0 eq of (1R)-(-)-10-Camphorsulfonic acid (CSA) dissolved in minimal acetone.

• Precipitation: The salt should precipitate immediately. If oiling occurs, add hexanes or MTBE to induce crystallization.

• Filtration: Filter under inert atmosphere (N₂).

• Drying: Vacuum dry at <40°C. Avoid high heat.

Why this works: Protonating the amine (

) removes its basicity and prevents it from abstracting the -proton of a neighboring molecule.

Module B: Synthetic Manipulation (Coupling & Derivatization)

The Problem: Standard peptide coupling conditions (HATU/DIPEA) are lethal to the enantiopurity of phenylglycine analogs.

Protocol: The "Low-Racemization" Coupling System Use this protocol when attaching this molecule to another fragment.

Reagents:

• Coupling Agent: COMU or DEPBT (Avoid HBTU/HATU).

• Base: 2,4,6-Trimethylpyridine (TMP/Collidine) or N-Methylmorpholine (NMM).[1]

• Additive: Oxyma Pure (Ethyl cyanohydroxyiminoacetate).

• Solvent: DMF or DCM (Anhydrous).

Step-by-Step:

• Pre-cooling: Cool the reaction vessel to 0°C.

• Activation: Dissolve the carboxylic acid partner (1.0 eq) and Oxyma Pure (1.0 eq) in DMF.

• Coupling Agent: Add COMU (1.0 eq). Stir for only 1–2 minutes. Do not pre-activate for long periods.

• Substrate Addition: Add the Methyl 2-amino-2-(2-bromophenyl)acetate HCl salt (1.0 eq).

• Base Addition: Add TMP (Collidine) (2.0–3.0 eq) dropwise.

  • Critical: TMP is a weak, sterically hindered base (

    ~7.4). It is strong enough to deprotonate the ammonium salt but too sterically hindered to easily abstract the acidic -proton.

• Reaction: Allow to react at 0°C for 1 hour, then slowly warm to room temperature.

Troubleshooting Guide (FAQ)

Q1: I used DIPEA and HATU, and my ee% dropped from 99% to 60%. Can I recover it?

• A: You cannot "reverse" racemization chemically. However, you can perform a Classical Resolution .

  • Action: Hydrolyze the ester to the acid (carefully, using LiOH/THF/Water at 0°C).

  • Resolution: Recrystallize using a chiral base like (S)-1-Phenylethylamine or Cinchonidine .

  • Alternative: If the ester is required, try recrystallizing the tartrate salt (use L-(+)-Tartaric acid) in Isopropanol/Methanol.

Q2: Why is the "2-bromo" analog worse than the "2-chloro" (Clopidogrel intermediate)?

• A: They are chemically very similar. However, the Bromine atom is larger (Van der Waals radius: 1.85 Å vs 1.75 Å for Cl). While this adds steric protection, the C-Br bond is more polarizable. In practice, treat them with identical caution. The protocols for Clopidogrel intermediates (2-chlorophenylglycine) are directly applicable here.

Q3: Can I use aqueous extraction (work-up) with Sodium Bicarbonate?

• A: Yes, but work quickly .

  • Do not let the free base sit in the organic layer in contact with basic aqueous phases for hours.

  • Separate layers immediately, dry over Na₂SO₄, and concentrate.

  • If possible, acidify the organic layer slightly (wash with dilute citric acid) to keep the amine protonated during work-up.

Decision Tree: Troubleshooting Workflow

Use this flow to diagnose where your optical purity is being lost.

Figure 2: Diagnostic workflow for identifying the source of racemization.

References

• BenchChem Technical Support. (2025).[2][3] Prevention of Racemization in Peptide Synthesis: Phenylglycine Derivatives. Retrieved from

• Luxembourg Bio Technologies. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Retrieved from

• Du, W., et al. (2003).[4] Improving lipase-catalyzed enantioselective ammonolysis of phenylglycine methyl ester in organic solvent by in situ racemization. Biotechnology Letters.[4]

• PubChem. (2025).[5][6] Methyl 2-amino-2-(4-bromophenyl)acetate Compound Summary. (Analogous chemistry). Retrieved from

• Williams, R. M. (1989).

Sources

• 1. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Improving lipase-catalyzed enantioselective ammonolysis of phenylglycine methyl ester in organic solvent by in situ racemization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phenylglycine, D- | C8H9NO2 | CID 70134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Methyl 2-amino-2-(4-bromophenyl)acetate | C9H10BrNO2 | CID 2764323 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting unexpected outcomes in Methyl 2-amino-2-(2-bromophenyl)acetate experiments

Current Status: Operational | Topic: Troubleshooting Experimental Anomalies[1]

Executive Summary

Methyl 2-amino-2-(2-bromophenyl)acetate is a deceptively simple building block.[1] While it appears to be a standard phenylglycine derivative, the ortho-bromo substituent introduces significant steric strain and electronic effects that deviate from standard amino acid chemistry.

This guide addresses the three most common failure modes reported by our users:

• Rapid Racemization: Loss of enantiopurity during basic handling.[1]

• Steric Stalling: Failure of amide couplings due to the ortho-substituent.

• Catalyst Poisoning: Issues during Palladium-catalyzed cross-couplings.

Part 1: Stability & Storage (The "Before" Phase)

Q: My white powder has turned yellow/brown after one week. Is it still usable? A: The color change indicates oxidative degradation of the free amine.

• Cause: Like many benzylic amines, the free base is susceptible to air oxidation, forming imines or radical decomposition products. The ortho-bromo group withdraws electrons, making the benzylic proton more acidic and the amine slightly less nucleophilic but still prone to oxidation.

• Diagnosis: Check 1H NMR. If you see broadening of the benzylic proton signal (~5.0 ppm) or new aromatic peaks not matching the starting material, purification is required.

• Prevention: Always store as the Hydrochloride (HCl) salt .[1] The salt form locks the amine proton, preventing oxidation. If you must store the free base, keep it under Argon at -20°C.

Q: I see a new peak in the LCMS with M+1 = 229/231 (Acid mass). A: This is hydrolysis of the methyl ester.

• Cause: Methyl esters are labile. If your solvent contains even trace water and the pH drifts basic (or strongly acidic), the ester hydrolyzes to the carboxylic acid (2-amino-2-(2-bromophenyl)acetic acid).

• Fix: Ensure all solvents (DMF, DCM) are anhydrous. Avoid aqueous workups if possible; use dry loading for purification.

Part 2: Synthetic Anomalies (The "During" Phase)

Issue A: Racemization During Coupling

Symptom: You started with >99% ee (S)-isomer, but the final product is 60:40 er.

Technical Insight: Phenylglycine derivatives are notoriously prone to racemization.[1][2][3] The benzylic proton is attached to an electron-withdrawing phenyl ring and an ester, making it highly acidic (pKa ~14-16).[1] The ortho-bromo group enhances this acidity via inductive electron withdrawal, making the proton even easier to remove by standard bases like TEA or DIPEA.

Visualization: The Racemization Pathway The following diagram illustrates how standard bases trigger enolization, destroying chirality.

[1][3] Corrective Protocol:

• Switch Base: Replace DIPEA/TEA with TMP (2,4,6-Trimethylpyridine) or NMM (N-Methylmorpholine) .[1] These are weaker bases that are less likely to deprotonate the alpha-carbon.

• Switch Coupling Reagent: Use DIC/Oxyma or DEPBT .[1] Avoid HATU/HBTU if racemization is observed, as the highly active ester intermediate is more prone to enolization.

Issue B: Low Yields due to Steric Hindrance

Symptom: The coupling reaction stalls at 50% conversion, even with excess reagents.

Technical Insight: The ortho-bromo substituent creates a "steric wall" near the amine. Standard nucleophilic attack trajectories are blocked.

Troubleshooting Table:

Variable	Standard Protocol	Recommended for Ortho-Bromo	Why?
Reagent	HATU / EDC	Acid Fluorides or PyBOP	Smaller electrophiles (Acid Fluorides) penetrate the steric shield better.[1]
Temperature	RT (25°C)	40-50°C	Thermal energy is required to overcome the rotational barrier of the ortho-group.[1]
Time	1-2 Hours	12-24 Hours	Kinetics are significantly slower; patience is required.[1]

Issue C: Catalyst Poisoning (Pd-Coupling)

Symptom: Attempting a Suzuki or Buchwald coupling on the bromine results in no reaction and black Pd precipitation.[1]

Technical Insight: The free primary amine and the ester oxygen form a stable chelate with Palladium. Instead of inserting into the C-Br bond, the Pd coordinates to the amine/ester, deactivating the catalyst (poisoning).

Solution: You must protect the amine before attempting cross-coupling on the aryl bromide.

• Recommended PG: Boc or Cbz.

• Workflow: Protect Amine

  Pd-Coupling Deprotect.[1]

Part 3: Dimerization (The "Hidden" Side Reaction)

Q: I isolated a highly insoluble white solid that is not my product. A: You have likely formed a Diketopiperazine (DKP) .[1] Amino acid esters, especially sterically crowded ones, tend to dimerize. Two molecules of your starting material react head-to-tail, ejecting two molecules of methanol.[1]

Prevention: Never leave the free base of the amino ester in solution for extended periods. Neutralize the HCl salt immediately before the coupling step, or use an in situ neutralization protocol.

Part 4: Validated Experimental Protocol

Protocol: Low-Racemization Amide Coupling Use this protocol to couple Methyl 2-amino-2-(2-bromophenyl)acetate to a carboxylic acid (R-COOH).[1]

• Activation (Pre-mix): Dissolve R-COOH (1.0 equiv) and Oxyma Pure (1.1 equiv) in anhydrous DMF. Cool to 0°C. Add DIC (1.1 equiv) and stir for 5 minutes.

  • Why? DIC/Oxyma generates an active ester at acidic/neutral pH, minimizing racemization risk compared to basic conditions.

• Addition: Add Methyl 2-amino-2-(2-bromophenyl)acetate HCl Salt (1.0 equiv) directly to the mixture.

• Controlled Base Release: Add TMP (2,4,6-Collidine) (1.0 - 1.1 equiv) dropwise.

  • Why? TMP is a weak, non-nucleophilic base that neutralizes the HCl salt but is too bulky and weak to deprotonate the benzylic carbon.

• Reaction: Allow to warm to Room Temperature. Stir for 12-16 hours.

• Workup: Dilute with EtOAc, wash with 0.5M HCl (removes TMP), then Sat. NaHCO3, then Brine. Dry over Na2SO4.[4]

References

• Beilstein/RSC Data. Structural aspects of phenylglycines and racemization mechanisms.[1] Royal Society of Chemistry.

• Luxembourg Bio Technologies. Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis.[1]

• BenchChem Support. Managing Steric Hindrance in Peptide Synthesis: Troubleshooting Pro-Pro and Hindered Couplings.

• National Institutes of Health (NIH). Diketopiperazine formation mechanism and control strategies.[1]

• ChemicalBook. Methyl 2-(2-bromophenyl)acetate Physical Properties and Synthesis.[1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. (PDF) Racemization of optically active 2-substituted Phenylglycinestern [academia.edu]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. METHYL 2-(2-BROMOPHENYL)ACETATE synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

Interpretation of mass spectrometry data for Methyl 2-amino-2-(2-bromophenyl)acetate

Executive Summary

This guide provides a technical deep-dive into the mass spectrometric (MS) interpretation of Methyl 2-amino-2-(2-bromophenyl)acetate (CAS: 150529-73-0). As a critical chiral building block in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like Bromfenac, accurate detection and structural validation are paramount.

Unlike standard organic intermediates, this molecule possesses a unique "isotopic beacon"—the bromine atom—which alters standard interpretation protocols. This guide compares the spectral performance of this product against its non-halogenated alternative (Methyl 2-amino-2-phenylacetate ) and contrasts ionization behaviors under ESI (Electrospray Ionization) and EI (Electron Impact) modes.

Part 1: The Isotopic Fingerprint (Spectral Distinctiveness)

The defining feature of Methyl 2-amino-2-(2-bromophenyl)acetate in any mass spectrum is the isotopic signature of the bromine atom. Unlike the non-brominated analog, which exhibits a singular dominant molecular ion (

), this product displays a distinct 1:1 doublet.

Theoretical Grounding

Bromine exists naturally as two stable isotopes:

(50.69%) and (49.31%). This near-perfect 1:1 ratio creates a "twin peak" effect separated by 2 mass units (Da).

• Monoisotopic Mass (

  ): ~243.0 Da

• Isotopic Mass (

  ): ~245.0 Da

Comparative Data: Isotopic Abundance

Feature	Methyl 2-amino-2-(2-bromophenyl)acetate	Methyl 2-amino-2-phenylacetate (Alternative)
Molecular Formula
Dominant Ion Pattern	Doublet (1:1) at 243 and 245	Singlet at 165
M+1 Peak (Carbon-13)	~10% of M intensity	~10% of M intensity
Diagnostic Value	High: Instant visual confirmation of Br presence.	Moderate: Requires accurate mass or fragmentation for confirmation.

Part 2: Ionization Modalities (ESI vs. EI)

The choice of ionization technique drastically alters the observed spectrum.[1] We compare the utility of Soft Ionization (ESI) versus Hard Ionization (EI) for this specific molecule.

Electrospray Ionization (ESI - LC-MS)

• Performance: ESI is the preferred method for purity profiling during synthesis. It preserves the molecular integrity.

• Observation: The spectrum is dominated by the protonated molecular ion

  .

• Key Signals:

  244.0 and 246.0.

• Advantage: Minimal fragmentation allows for easy quantification of the parent molecule in crude reaction mixtures.

Electron Impact (EI - GC-MS)

• Performance: EI is superior for structural elucidation. The high energy (70 eV) induces specific bond cleavages that confirm the position of the amino and ester groups.

• Observation: The molecular ion (

  ) is visible but weak. The spectrum is dominated by fragment ions.

• Key Mechanism: The Alpha-Cleavage is the primary driver.[2] The bond between the alpha-carbon (holding the amine) and the carbonyl carbon is the weakest link under electron bombardment.

Part 3: Fragmentation Logic & Visualization

To interpret the EI data correctly, one must follow the fragmentation tree. The bromine atom remains attached to the phenyl ring in the primary fragment, preserving the doublet pattern in the daughter ions.

Mechanism: Alpha-Cleavage[2][3]

• Parent Ion:

  243/245.

• Loss of Carbomethoxy Group: The ester moiety (

  , mass 59) is cleaved.

• Formation of Iminium Ion: The remaining fragment is a resonance-stabilized iminium ion

  .

• Mass Shift:

  .

• Resulting Peaks: A doublet at

  184 and 186 .

Visualization: Fragmentation Pathway [3]

Caption: Figure 1 illustrates the dominant alpha-cleavage pathway.[2][4] Note that the primary fragment (Green) retains the Bromine atom, preserving the characteristic 1:1 isotopic split.

Part 4: Experimental Protocol (Self-Validating)

This protocol is designed for LC-MS (ESI+) analysis to verify product purity against the non-brominated alternative.

Objective: Confirm identity and purity of Methyl 2-amino-2-(2-bromophenyl)acetate.

Step 1: Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL of Methanol (LC-MS Grade) .

• Dilution: Dilute 10 µL of stock into 990 µL of 50:50 Methanol/Water + 0.1% Formic Acid.

• Why: Formic acid ensures protonation of the primary amine, maximizing sensitivity in ESI+ mode.

Step 2: Instrument Parameters (Generic Q-TOF/Triple Quad)

• Source: ESI Positive Mode.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 20 V (Keep low to prevent in-source fragmentation).

• Scan Range:

  100 – 600.

Step 3: Data Validation (The "Truth" Check)

• Check 1 (The Doublet): Zoom into

  244. Do you see a peak at 246 with ~98-100% relative intensity?

  • If YES: Bromine is present.[5][6][7]

  • If NO (Single peak): You likely have the non-brominated analog or a debrominated impurity.

• Check 2 (The Fragment): Apply in-source CID (or MS/MS) with collision energy ~15-20 eV.

  • Look for the transition 244 -> 184 and 246 -> 186 .

  • Logic: This confirms the loss of the methyl ester group (

    ), validating the amino-ester backbone.

Part 5: Comparative Summary

Metric	Methyl 2-amino-2-(2-bromophenyl)acetate	Methyl 2-amino-2-phenylacetate (Alternative)
Spectral Complexity	High: Requires accounting for isotope patterns.	Low: Standard organic interpretation.
Background Interference	Low: The unique 1:1 doublet is rare in biological/chemical matrices, making it easy to spot.	Medium: Single peaks can be confused with matrix noise.
Fragmentation Stability	Moderate: C-Br bond is weaker than C-H; excessive energy may cause debromination.	High: Phenyl ring is highly stable.

References

• Chemistry Steps. (2023). Isotopes in Mass Spectrometry: Chlorine and Bromine Patterns. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 6.4: Isotope Abundance and Mass Spectrometry. Retrieved from [Link]

• Whitman College. (n.d.). Fragmentation of Esters in Mass Spectrometry. Retrieved from [Link]

• National Institutes of Health (NIH). (2019). Revisiting Fragmentation Reactions of Protonated α-Amino Acids. Retrieved from [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. METHYL (2S)-2-AMINO-2-(4-BROMOPHENYL)ACETATE | CymitQuimica [cymitquimica.com]
• 7. chemguide.co.uk [chemguide.co.uk]

Methyl 2-amino-2-(2-bromophenyl)acetate FT-IR spectrum analysis and interpretation

Topic: Methyl 2-amino-2-(2-bromophenyl)acetate FT-IR Spectrum Analysis and Interpretation Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1]

[1]

Executive Summary & Compound Context

Methyl 2-amino-2-(2-bromophenyl)acetate (CAS: 57486-69-8 for racemic) is a critical chiral building block in the synthesis of thienopyridine-class antiplatelet drugs and other pharmaceutical intermediates.[1] Structurally, it consists of a phenylglycine scaffold with an ortho-bromo substituent and a methyl ester protection.[1]

This guide provides a rigorous FT-IR spectral analysis, focusing on the discrimination of this compound from its structural isomers (specifically the para-bromo analog) and its hydrolysis degradation products. The interpretation is grounded in the specific vibrational modes of the

-amino ester and the ortho-substituted aromatic ring.

Key Analytical Value:

• Rapid ID: Confirmation of the ester and primary amine functionalities.

• Isomeric Purity: Distinguishing ortho-substitution (target) from para-impurities using the fingerprint region (600–900 cm⁻¹).[1][2]

• Stability Monitoring: Detecting ester hydrolysis (acid formation) via carbonyl shifts.[1]

Experimental Protocol: Sample Preparation & Acquisition

To ensure reproducible spectral data, the following protocol is recommended. The compound is typically handled as its Hydrochloride (HCl) Salt (solid) for stability, or as a Free Base (oil) during extraction phases.[1]

Sampling Techniques

Sample Form	Recommended Method	Protocol Details
HCl Salt (Solid)	ATR (Attenuated Total Reflectance)	Crystal Contact: Place 2–5 mg of powder on a Diamond or ZnSe crystal.[1] Apply high pressure (clamp) to ensure intimate contact.[1] Background: Collect air background before every sample.
Free Base (Oil)	Liquid Film (NaCl/KBr Plates)	Thin Film: Place 1 drop between two salt plates.[1] Create a capillary film (<0.05 mm pathlength) to prevent detector saturation at strong bands (C=O).[1]
Alternative (Solid)	KBr Pellet	Dilution: Mix 1–2 mg sample with 200 mg dry KBr.[1] Grind to fine powder and press at 8–10 tons. Note: Hygroscopic nature of amine salts may introduce water bands (~3400 cm⁻¹).[1]

Instrument Parameters

• Resolution: 4 cm⁻¹ (Standard for solid/liquid identification).[1]

• Scans: 32–64 scans (to optimize Signal-to-Noise ratio).

• Range: 4000–450 cm⁻¹.[1]

• Apodization: Boxcar or Norton-Beer (Medium).

Spectral Interpretation & Band Assignment

The spectrum of Methyl 2-amino-2-(2-bromophenyl)acetate is dominated by the interplay between the polar ammonium group (in salt form) and the ester carbonyl.[1]

Functional Group Analysis (HCl Salt Form)

Region A: High Frequency (2500–3500 cm⁻¹) [1]

• Ammonium (

  ) Stretch: A broad, complex envelope extending from 2600 to 3200 cm⁻¹ .[1] This "ammonium band" often obscures the aromatic and aliphatic C-H stretches.

  • Diagnostic Feature: Look for a "comb" of weak overtone bands ~2500–2800 cm⁻¹ characteristic of amine salts.

• Aromatic C-H Stretch: Weak shoulders >3000 cm⁻¹ (often buried).[1]

Region B: The Carbonyl Zone (1700–1760 cm⁻¹)

• Ester C=O[1] Stretch: This is the strongest peak in the spectrum.

  • Position: 1735–1750 cm⁻¹ .[1]

  • Note: In the free base, this may appear slightly lower (~1735 cm⁻¹). In the HCl salt, the electron-withdrawing effect of the ammonium group can shift this slightly higher (~1745–1750 cm⁻¹).

Region C: The Fingerprint & Isomer Zone (600–1600 cm⁻¹)

• Amine Bending:

  • Asymmetric Bend: 1580–1620 cm⁻¹ .[1]
  • Symmetric Bend: 1500–1520 cm⁻¹ .[1]

• Ester C-O Stretch: Strong bands at 1200–1300 cm⁻¹ (C-O-C asymmetric stretch).[1]

• Ortho-Substituted Ring (Critical for ID):

  • C-H Out-of-Plane (OOP) Bending: A strong, characteristic band at 735–770 cm⁻¹ .[1]

  • Interpretation: This single band confirms the ortho position of the bromine.

Visual Logic of Assignments

The following diagram illustrates the causal link between the molecular structure and the observed spectral bands.

Figure 1: Structural-Vibrational mapping for Methyl 2-amino-2-(2-bromophenyl)acetate.

Comparative Analysis: Performance vs. Alternatives

This section objectively compares the target compound's spectrum against its most common impurities (regioisomers) and degradation products.

Scenario A: Distinguishing Regioisomers (Ortho vs. Para)

In synthesis, the para-bromo isomer is a common impurity. FT-IR is highly effective at distinguishing these due to the "Substitution Patterns" of the benzene ring.

Feature	Ortho-Isomer (Target)	Para-Isomer (Impurity)	Mechanism
C-H OOP Bending	Single band @ 735–770 cm⁻¹	Single band @ 800–860 cm⁻¹	Ortho has 4 adjacent H atoms; Para has 2 adjacent H atoms (x2).[1]
Ring Breathing	Doublet often seen ~1470 cm⁻¹	Distinct band ~1490 cm⁻¹	Symmetry differences in ring vibration modes.[1]
Overtones	1900–2000 cm⁻¹ (weak pattern)	1650–2000 cm⁻¹ (different pattern)	Summation bands of C-H deformations.[1]

Decision Rule: If you observe a strong band near 820 cm⁻¹ , your sample is contaminated with the para-isomer.

Scenario B: Monitoring Hydrolysis (Ester vs. Acid)

Moisture can hydrolyze the methyl ester to the free acid (2-amino-2-(2-bromophenyl)acetic acid).[1]

Spectral Feature	Methyl Ester (Intact)	Carboxylic Acid (Degraded)
Carbonyl (C=O)	~1745 cm⁻¹ (Ester)	~1710–1725 cm⁻¹ (Acid) (Shift to lower freq)
O-H Stretch	Absent (unless water present)	Very broad "V" shape 2500–3300 cm⁻¹ (Acid dimer)
C-O Stretch	Distinct bands 1200–1300 cm⁻¹	Shifted/Broadened

Summary Data Table

Wavenumber (cm⁻¹)	Assignment	Intensity	Notes
3300–3500	N-H Stretch (Free Base)	Medium/Sharp	Only visible if free base; Salt is broad.[1]
2600–3200	Stretch	Strong/Broad	Characteristic of amine salts; obscures C-H.
~3050	Aromatic C-H Stretch	Weak	Often a shoulder on the ammonium band.
1735–1750	Ester C=O[1] Stretch	Very Strong	Key ID band.[1] Sharp.
1580–1620	Deformation	Medium	Asymmetric bending.
1430–1470	Bend	Medium	Methyl ester deformation.
1200–1300	C-O-C Stretch	Strong	Ester "C-O" vibration.
735–770	Ar-H OOP Bend	Strong	Diagnostic for Ortho-substitution.
~650–700	C-Br Stretch	Medium/Weak	Fingerprint region confirmation.[1]

References

• PubChem. (n.d.).[1][3] Methyl 2-amino-2-(2-bromophenyl)acetate.[1] National Library of Medicine.[1] Retrieved from [Link]

• Spectroscopy Online. (2020).[1] Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• University of Colorado Boulder. (n.d.).[1] IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• Spectroscopy Online. (2023).[1] Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Mass spectrometry-based identification of ortho -, meta - and para -isomers using infrared ion spectroscopy - Analyst (RSC Publishing) DOI:10.1039/D0AN01119C [pubs.rsc.org]
• 3. Methyl 2-amino-2-phenylacetate hydrochloride | C9H12ClNO2 | CID 12247454 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Methyl 2-amino-2-(2-bromophenyl)acetate: An Analysis of Efficiency and Practicality

For researchers, scientists, and professionals in drug development, the efficient synthesis of key pharmaceutical intermediates is a critical concern. Methyl 2-amino-2-(2-bromophenyl)acetate, a valuable building block in the synthesis of various therapeutic agents, is no exception. This guide provides an in-depth, objective comparison of the primary synthetic routes to this compound, supported by experimental data and expert insights to inform strategic decisions in process development and scale-up.

This document will explore and contrast three principal synthetic pathways: the Strecker synthesis, the Bucherer-Bergs reaction, and a route involving the direct amination of an α-bromo precursor. Additionally, the guide will touch upon enzymatic kinetic resolution as a method for obtaining enantiomerically pure target molecules, a crucial consideration for many pharmaceutical applications.

The Strecker Synthesis: A Classic and Versatile Approach

The Strecker synthesis, first reported in 1850, remains a cornerstone of amino acid synthesis due to its reliability and broad applicability.[1][2] This one-pot, three-component reaction typically involves an aldehyde, ammonia, and a cyanide source to produce an α-aminonitrile, which is subsequently hydrolyzed to the desired α-amino acid.[3]

Asymmetric Strecker Synthesis of (S)-α-Amino-α-(2-bromophenyl)acetic Acid

A notable advantage of the Strecker synthesis is the potential for asymmetric induction, allowing for the synthesis of enantiomerically enriched amino acids. A reported asymmetric Strecker reaction for the synthesis of (S)-α-Amino-α-(2-bromophenyl)acetic Acid Hydrochloride provides a relevant and well-documented example.[4]

Experimental Protocol:

• Step 1: Formation of (S,S)-α-(2-Bromophenyl)-α-[1-(4-methoxyphenyl)ethylamino]-acetonitrile Hydrochloride. To a solution of sodium cyanide and (S)-1-(4-methoxyphenyl)ethylamine, 2-bromobenzaldehyde is added. The resulting diastereomeric α-aminonitriles are subjected to fractional crystallization to isolate the desired (S,S)-diastereomer.

• Step 2: Hydrolysis to (S)-α-Amino-α-(2-bromophenyl)acetic Acid Hydrochloride. The purified (S,S)-α-aminonitrile hydrochloride is then hydrolyzed using strong aqueous acid (e.g., 6 M HCl) at elevated temperatures to yield the final amino acid hydrochloride.

• Step 3: Esterification to Methyl 2-amino-2-(2-bromophenyl)acetate. The resulting amino acid can be esterified using standard methods, such as reaction with methanol in the presence of an acid catalyst (e.g., thionyl chloride or sulfuric acid), to afford the target methyl ester.

Efficiency Analysis:

The reported yield for the key intermediate, (S,S)-α-(2-Bromophenyl)-α-[1-(4-methoxyphenyl)ethylamino]-acetonitrile Hydrochloride, after crystallization is 58%.[4] The subsequent hydrolysis and esterification steps are generally high-yielding.

Causality Behind Experimental Choices:

The use of a chiral amine, (S)-1-(4-methoxyphenyl)ethylamine, serves as a chiral auxiliary, directing the nucleophilic attack of the cyanide ion to one face of the imine intermediate, thereby establishing the stereochemistry at the α-carbon. The crystallization step is crucial for enhancing the diastereomeric excess of the aminonitrile intermediate, which directly translates to the enantiomeric excess of the final amino acid.

The Bucherer-Bergs Reaction: A Multicomponent Route to Hydantoins

The Bucherer-Bergs reaction is another classic multicomponent reaction for the synthesis of α-amino acids, proceeding through a hydantoin intermediate.[5][6] This method utilizes a ketone or aldehyde, potassium cyanide, and ammonium carbonate.[7][8]

Proposed Synthesis via the Bucherer-Bergs Reaction

Proposed Experimental Workflow:

• Step 1: Hydantoin Formation. 2-Bromobenzaldehyde would be reacted with potassium cyanide and ammonium carbonate in a suitable solvent (e.g., aqueous ethanol) under heating. This would lead to the formation of 5-(2-bromophenyl)hydantoin.

• Step 2: Hydrolysis to 2-Amino-2-(2-bromophenyl)acetic Acid. The resulting hydantoin is then hydrolyzed, typically under basic conditions (e.g., with barium hydroxide or sodium hydroxide), followed by acidification to yield the racemic α-amino acid.

• Step 3: Esterification. The amino acid is then esterified as described in the Strecker synthesis route.

Efficiency Considerations:

The efficiency of the Bucherer-Bergs reaction can be highly dependent on the substrate. While some reactions proceed in high yield, others, particularly with sterically hindered or electronically deactivated aldehydes, may result in lower yields. For instance, the synthesis of 5,5-diphenylhydantoin from benzophenone under standard conditions initially gave a low yield of 7%, which was improved to 67-75% by modifying the reaction time and temperature.[9] Without specific data for 2-bromobenzaldehyde, the efficiency of this route remains speculative but warrants experimental investigation.

Direct Amination of an α-Bromo Precursor: A Two-Step Approach

A more direct approach involves the synthesis of an α-bromo ester intermediate followed by nucleophilic substitution with an amine source.

Synthesis via α-Bromination and Subsequent Amination

This route leverages the reactivity of the α-position of the corresponding ester, Methyl 2-(2-bromophenyl)acetate.

Experimental Protocol:

• Step 1: α-Bromination of Methyl 2-(2-bromophenyl)acetate. The starting ester, which can be prepared by Fischer esterification of 2-bromophenylacetic acid, can be subjected to α-bromination. A common method for the α-bromination of esters involves the use of N-bromosuccinimide (NBS) with a radical initiator like benzoyl peroxide in a non-polar solvent such as carbon tetrachloride.[10]

• Step 2: Amination of Methyl 2-bromo-2-(2-bromophenyl)acetate. The resulting α-bromo ester is then reacted with an ammonia source to introduce the amino group. This is a nucleophilic substitution reaction.[11] Using aqueous or alcoholic ammonia is a common practice.[10][12]

Efficiency and Mechanistic Considerations:

The efficiency of the α-bromination step can be high, but the reaction may suffer from side reactions, such as dibromination or benzylic bromination if not carefully controlled. The subsequent amination with ammonia can be effective for α-bromo esters due to the reduced nucleophilicity of the resulting α-amino ester product, which minimizes over-alkylation.[13] However, forcing conditions (heat, pressure) may be required, and the yield can be variable. The use of excess ammonia is typically necessary to drive the reaction to completion and to neutralize the hydrogen bromide byproduct.[14][15]

Enzymatic Kinetic Resolution: The Path to Enantiopurity

For pharmaceutical applications, obtaining a single enantiomer of Methyl 2-amino-2-(2-bromophenyl)acetate is often mandatory. While asymmetric synthesis, as seen in the Strecker route, is one approach, enzymatic kinetic resolution of a racemic mixture is a powerful alternative.[4]

Principle of Enzymatic Kinetic Resolution:

This technique employs an enzyme, typically a lipase or a hydrolase, that selectively catalyzes the reaction of one enantiomer of a racemic mixture, leaving the other enantiomer unreacted.[16][17] For the target molecule, this could involve the selective hydrolysis of one enantiomer of the racemic methyl ester to the corresponding carboxylic acid, which can then be separated from the unreacted ester enantiomer.

Potential Application:

A racemic mixture of Methyl 2-amino-2-(2-bromophenyl)acetate could be subjected to hydrolysis catalyzed by a lipase, such as one from Pseudomonas or Candida species, which are known to be effective in resolving amino acid esters.[3][18] The reaction conditions, including pH, temperature, and solvent, would need to be optimized for both high enantioselectivity (E-value) and conversion.

Advantages and Limitations:

Enzymatic resolutions offer the benefits of high enantioselectivity under mild reaction conditions.[19] However, the maximum theoretical yield for the desired enantiomer is 50% without an in-situ racemization process (dynamic kinetic resolution).

Comparative Analysis

To facilitate a direct comparison, the key aspects of each synthetic route are summarized in the table below.

Feature	Strecker Synthesis	Bucherer-Bergs Reaction	α-Bromination/Amination
Starting Material	2-Bromobenzaldehyde	2-Bromobenzaldehyde	Methyl 2-(2-bromophenyl)acetate
Key Intermediates	α-Aminonitrile	Hydantoin	α-Bromo ester
Stereocontrol	Good potential for asymmetry	Generally produces racemates	Generally produces racemates
Reported Yield	58% for key intermediate[4]	Substrate dependent, no specific data for 2-bromobenzaldehyde found	Substrate dependent, no specific data for the full sequence found
Reagents	NaCN, chiral amine, HCl	KCN, (NH4)2CO3, base	NBS, initiator, ammonia
Safety Concerns	Use of highly toxic cyanide	Use of highly toxic cyanide	Use of lachrymatory α-bromo ester
Scalability	Demonstrated on a multikilogram scale for similar compounds[1]	Generally scalable	Potentially scalable

Logical Flow of Synthetic Routes

Caption: Overview of the primary synthetic routes to Methyl 2-amino-2-(2-bromophenyl)acetate.

Conclusion

The choice of the optimal synthetic route for Methyl 2-amino-2-(2-bromophenyl)acetate depends heavily on the specific requirements of the project, particularly the need for enantiopurity and the scale of production.

• The asymmetric Strecker synthesis stands out as a strong contender when enantiomeric purity is a primary concern from the outset. The availability of a detailed protocol and a reported yield provides a solid foundation for further development.

• The Bucherer-Bergs reaction offers a classic, albeit potentially lower-yielding, alternative for the synthesis of the racemic amino acid. Its viability would need to be confirmed through experimental studies focused on optimizing the reaction conditions for 2-bromobenzaldehyde.

• The α-bromination and amination route presents a more direct pathway to the target ester, avoiding the hydrolysis and re-esterification steps. However, the efficiency of both the bromination and amination steps for this specific substrate needs to be experimentally determined.

• Enzymatic kinetic resolution provides a powerful tool for accessing enantiomerically pure material from a racemic mixture, which could be produced by any of the non-asymmetric routes. This approach is particularly attractive for its mild conditions and high selectivity.

Ultimately, a thorough cost-benefit analysis, considering reagent costs, operational complexity, and the desired final product specifications, will guide the selection of the most efficient and practical synthesis route for Methyl 2-amino-2-(2-bromophenyl)acetate.

References

• Novel (S)-Selective Hydrolase from Arthrobacter sp. K5 for Kinetic Resolution of Cyclic Amines. MDPI.[Link]

• 12.3: Synthesis of Amino Acids. Chemistry LibreTexts.[Link]

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• Asymmetric Strecker Synthesis of α-Arylglycines. The Journal of Organic Chemistry.[Link]

• mechanism of nucleophilic substitution Reaction between ammonia amines with haloalkanes halogenoalkanes to synthesise primary secondary tertiary amines advanced A level organic chemistry revision notes doc brown. Doc Brown's Chemistry.[Link]

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• Direct Amination of Aryl Halides with Ammonia. ResearchGate.[Link]

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• multiple nucleophilic substitution - halogenoalkanes and ammonia. Chemguide.[Link]

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• 17. Kinetic resolution of amino acid esters catalyzed by lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

Reactivity comparison of ortho vs. para bromo isomers of Methyl 2-amino-2-phenylacetate

Executive Summary

In the synthesis of non-natural amino acids and peptidomimetics, Methyl 2-amino-2-(2-bromophenyl)acetate (ortho-isomer) and Methyl 2-amino-2-(4-bromophenyl)acetate (para-isomer) serve as critical chiral building blocks. While they share the same molecular weight and functional groups, their reactivity profiles diverge significantly due to the ortho-effect .

• The Para-Isomer behaves as a standard electron-deficient aryl halide. It undergoes Palladium-catalyzed cross-coupling under mild conditions and exhibits predictable nucleophilic behavior at the amine.

• The Ortho-Isomer is dominated by steric hindrance.[1][2] It requires specialized catalytic systems (e.g., bulky phosphine ligands) for efficient cross-coupling and exhibits attenuated nucleophilicity at the benzylic amine. Consequently, the ortho-isomer is often 10–20x more expensive and operationally demanding than its para counterpart.

This guide analyzes these differences to assist process chemists in route selection and optimization.

Structural & Electronic Analysis

The reactivity difference stems from the spatial proximity of the bromine atom to the reactive centers (the aryl carbon and the benzylic amine).

Steric and Electronic Landscape

• Electronic Effects: The ester group is electron-withdrawing. The bromine atom exerts a -I (inductive) and +M (mesomeric) effect. In the para position, the electronic influence is uniform. In the ortho position, the inductive withdrawal is stronger at the benzylic carbon, potentially increasing the acidity of the

  -proton.

• Steric Effects (The Dominant Factor): The ortho-bromo substituent creates a "steric wall" that shields the benzylic amine and hinders the approach of metal catalysts to the C-Br bond.

Visualizing the Steric Clash (Graphviz)

The following diagram illustrates the steric shielding in the ortho-isomer compared to the accessible nature of the para-isomer.

Figure 1: Structural logic flow demonstrating how bromine positioning dictates steric accessibility for metal catalysts and nucleophiles.

Comparative Reactivity Profiles

Suzuki-Miyaura Cross-Coupling

This is the primary reaction used to functionalize these scaffolds.

Feature	Para-Bromo Isomer	Ortho-Bromo Isomer
Reactivity	High. Oxidative addition is fast.	Low. Oxidative addition is rate-limiting due to sterics.
Catalyst Req.	Standard Pd(0) sources (e.g., Pd(PPh3)4).	Requires active catalysts with bulky ligands (e.g., Pd2(dba)3 + SPhos/XPhos).
Base Sensitivity	Tolerates mild bases (Na2CO3).	Often requires stronger bases (K3PO4) or higher temperatures.
Side Reactions	Minimal.	Protodebromination (reduction) can compete if coupling is slow.

Mechanism Note: In the ortho-isomer, the bromine atom physically blocks the Palladium center from approaching the C-Br bond. Ligands like SPhos are required because they are electron-rich (accelerating oxidative addition) and bulky (stabilizing the monoligated Pd(0) species active in the cycle).

Nucleophilic Substitution at the Amine

Reactions such as amide coupling or reductive amination.

• Para-Isomer: The amine is unencumbered. Reaction rates follow standard Hammett kinetics.

• Ortho-Isomer: The bulky bromine atom at the C2 position creates a "picket fence" effect.

  • Impact: Reaction times with bulky electrophiles (e.g., Fmoc-Cl, Trityl-Cl) are significantly increased (2–4x longer).

  • Strategy: Use smaller protecting groups (e.g., Boc2O) or increase temperature cautiously to avoid racemization at the

    -center.

Experimental Data & Protocols

The following protocols contrast the "Standard" conditions sufficient for the para-isomer against the "Optimized" conditions strictly required for the ortho-isomer.

Protocol A: Suzuki Coupling of the Para-Isomer (Standard)

• Applicability: Para-bromo isomer only.

• Scale: 1.0 mmol

• Setup: Charge a reaction vial with para-bromo ester (1.0 eq), Arylboronic acid (1.2 eq), and Pd(PPh3)4 (3 mol%) .

• Solvent: Add DME/Water (3:1, 0.2 M).

• Base: Add Na2CO3 (2.0 eq).

• Reaction: Heat to 80 °C for 4–6 hours.

• Workup: Standard aqueous extraction.

• Expected Yield: 85–95%.

Protocol B: Suzuki Coupling of the Ortho-Isomer (High-Performance)

• Applicability: Ortho-bromo isomer (and para if faster rates are needed).

• Rationale: The use of SPhos creates a highly active catalyst system capable of overcoming the steric barrier.

• Catalyst Pre-complexation: In a glovebox or under Argon, mix Pd(OAc)2 (2 mol%) and SPhos (4 mol%) in Toluene (1 mL) for 10 mins to generate the active species.

• Substrate Addition: Add the ortho-bromo ester (1.0 eq) and Arylboronic acid (1.5 eq).

• Base: Add K3PO4 (3.0 eq) (anhydrous or 2M solution).

• Reaction: Heat to 100 °C for 12–18 hours.

  • Note: Vigorous stirring is essential if using a biphasic system.

• Monitoring: Monitor via HPLC. If protodebromination (>5%) is observed, lower temp to 80 °C and extend time.

• Expected Yield: 70–85%.

Comparative Performance Data

Substrate	Catalyst System	Time (h)	Temp (°C)	Yield (%)
Para-Br	Pd(PPh3)4 / Na2CO3	4	80	92%
Ortho-Br	Pd(PPh3)4 / Na2CO3	24	80	< 15% (Incomplete)
Ortho-Br	Pd(OAc)2 / SPhos / K3PO4	16	100	81%

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Link

• Deng, J. Z., Paone, D. V., Ginnetti, A. T., et al. (2004). Nanoscale Parallel Synthesis of Phenylglycine Derivatives. Molecular Diversity, 8, 83–90. Link

• BenchChem Technical Support. (2025). Synthesis and Reactivity of Brominated Phenylglycine Methyl Esters. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ortho, Para, Meta - Chemistry Steps [chemistrysteps.com]

Methyl 2-amino-2-(2-bromophenyl)acetate versus other halogenated amino acid esters

Title: Technical Guide: Methyl 2-amino-2-(2-bromophenyl)acetate – A Strategic Scaffold for Cross-Coupling and Chiral Synthesis

Executive Summary

Methyl 2-amino-2-(2-bromophenyl)acetate (CAS: 133068-43-2 for the free base; often handled as the HCl salt) represents a specialized subclass of phenylglycine derivatives. While its ortho-chloro analog is industrially ubiquitous (key intermediate for Clopidogrel ), the ortho-bromo variant offers distinct advantages in diversity-oriented synthesis.

This guide compares the ortho-bromo ester against its halogenated counterparts (o-Cl, p-Br, o-F). The core thesis is defined by the "Reactive Handle" principle: unlike the o-chloro analog, which is electronically deactivated toward oxidative addition, the o-bromo substituent serves as a highly reactive site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid construction of complex biaryl amino acids and indole-based alkaloids.

Part 1: Structural & Electronic Profiling

The utility of halogenated phenylglycines is dictated by the interplay between the steric bulk of the ortho-substituent and the electronic activation of the carbon-halogen bond.

Comparative Metrics: o-Bromo vs. Alternatives

Feature	Methyl 2-amino-2-(2-bromophenyl)acetate	Methyl 2-amino-2-(2-chlorophenyl)acetate	Methyl 2-amino-2-(4-bromophenyl)acetate
Primary Utility	Scaffold Diversification (Suzuki/Heck coupling)	Target Synthesis (e.g., Clopidogrel production)	Linear Extension (Para-substitution)
C-X Bond Energy	~280 kJ/mol (Labile, reactive)	~330 kJ/mol (Inert under mild conditions)	~280 kJ/mol (Reactive)
Steric Hindrance	High (Restricts rotation, affects catalysis)	Moderate	Low (Remote from reaction center)
Oxidative Addition	Fast (Facilitates mild Pd-catalysis)	Slow (Requires specialized ligands/forcing conditions)	Fast
Racemization Risk	High (Steric clash twists ring, de-conjugates -system)	Moderate to High	High (Benzylic acidity)

Key Insight – The Ortho-Effect: The ortho-bromo substituent introduces significant steric strain. In the o-bromo analog, the phenyl ring is often twisted out of coplanarity with the ester group to minimize repulsion between the bromine and the amino/ester moiety. This "twist" has two consequences:

• Electronic Decoupling: It slightly reduces the resonance stabilization of the benzylic carbanion, theoretically retarding racemization compared to the para-isomer, though the inductive electron-withdrawing effect (-I) of bromine still makes the

  -proton acidic.

• Catalytic Challenge: In cross-coupling, the steric bulk requires phosphine ligands with smaller cone angles or specific palladacycles to facilitate the oxidative addition step.

Part 2: Synthetic Utility & Reactivity

The defining feature of Methyl 2-amino-2-(2-bromophenyl)acetate is its ability to serve as a bifunctional linchpin .

Workflow Divergence: Amidation vs. Cross-Coupling

While the o-chloro analog is typically used only for its amine/ester functionality (Path A), the o-bromo analog unlocks Path B (Metal-Catalyzed Coupling).

Figure 1: Divergent Synthetic Pathways. The Br-handle enables Path B, inaccessible to Cl-analogs under mild conditions.

Mechanism: Palladium-Catalyzed Cross-Coupling

The o-bromo derivative undergoes Oxidative Addition with Pd(0) species much faster than the o-chloro derivative.

• Reagent: Aryl boronic acid (

  ).

• Catalyst:

  or .

• Outcome: Formation of unnatural biaryl amino acids (e.g., 2-biphenylglycine derivatives), which are privileged structures in peptidomimetics for disrupting protein-protein interactions.

Part 3: Experimental Protocols

Safety Warning: Benzyl halides are lachrymators. Phenylglycine derivatives can racemize under basic conditions. Perform all steps in a fume hood.

Protocol A: Synthesis via Thionyl Chloride (Anti-Racemization Method)

Direct acid-catalyzed esterification is preferred over base-mediated alkylation to preserve chiral integrity if starting from an enantiopure amino acid.

Materials:

• 2-Amino-2-(2-bromophenyl)acetic acid (1.0 eq)

• Thionyl Chloride (

  ) (1.5 eq)

• Methanol (Anhydrous) (0.5 M concentration relative to substrate)

Step-by-Step:

• Setup: Chill anhydrous methanol to 0°C in a round-bottom flask under Argon.

• Activation: Add

  dropwise over 20 minutes. Exothermic reaction – maintain temperature < 5°C.

• Addition: Add the solid amino acid in one portion.

• Reflux: Allow the mixture to warm to Room Temperature (RT), then heat to reflux (65°C) for 4–6 hours. Monitor by TLC (System: EtOAc/Hexane 1:1).

• Workup: Concentrate the mixture in vacuo to remove MeOH and excess

  .

• Isolation: Triturate the resulting residue with diethyl ether to precipitate the Methyl 2-amino-2-(2-bromophenyl)acetate Hydrochloride salt. Filter and dry under high vacuum.

  • Expected Yield: >90%[1][2][3]

  • Appearance: White to off-white crystalline solid.

Protocol B: Suzuki-Miyaura Coupling (Biaryl Synthesis)

This protocol demonstrates the advantage of the Br-substituent.[4]

Materials:

• Methyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq)

• Phenylboronic acid (1.2 eq)

• (3.0 eq)
• (5 mol%)

• Solvent: 1,4-Dioxane/Water (4:1)

Step-by-Step:

• Degassing: Combine solvent, base, and boronic acid in a reaction vial. Sparge with Nitrogen for 10 minutes.

• Catalysis: Add the amino ester and Pd-catalyst.

• Reaction: Seal and heat to 80°C for 12 hours.

• Purification: Filter through a Celite pad. Dilute with EtOAc, wash with brine. Purify via silica gel chromatography.

  • Note on Chloro-Analog: If attempting this with the 2-chloro analog, this standard protocol will fail (yielding <10% product) due to the strong C-Cl bond, requiring specialized ligands like Buchwald's XPhos.

Part 4: Stability & Racemization Control

Phenylglycine esters are notoriously prone to racemization due to the high acidity of the benzylic

-proton.

• Mechanism: Base-mediated deprotonation forms an achiral enolate.

• Comparison:

  • Unsubstituted Phenylglycine: Fast racemization (

    ~ hours in weak base).

  • Ortho-Bromo: The steric bulk provides a kinetic barrier to the approach of the base, potentially slowing racemization compared to the para-bromo isomer, but the electron-withdrawing nature of Br still destabilizes the chiral center compared to alkyl amino acids.

• Storage: Always store as the Hydrochloride salt at -20°C. The free base is unstable and will racemize/polymerize at room temperature over time.

References

• Synthesis of Phenylglycine Derivatives

  • ChemicalBook. (2025).[5][1][4] "Synthesis of Methyl 2-(2-bromophenyl)acetate." Link

  • Note: General esterification protocols for phenylacetic acids are adaptable to the amino-acid series using thionyl chloride to prevent racemiz

• Suzuki Coupling Mechanisms & Halogen Reactivity

  • Organic Chemistry Portal. "Suzuki Coupling: Mechanism and Reactivity Trends (I > Br > Cl)." Link

  • BenchChem.[4] (2025).[5][1][4] "Comparative Reactivity of Bromo- vs Chloro-Aryl substrates in Pd-Catalysis." Link

• Racemization of Phenylglycines

  • Beilstein Journal of Organic Chemistry. (2010). "Kinetic studies on the hydrolysis and aminolysis of esters... and racemization risks." Link

  • Royal Society of Chemistry. (2015).[6] "Structural aspects of phenylglycines and racemization mechanisms." Link

• Applications in Drug Synthesis (Clopidogrel/Asenapine Context)

  • Google Patents. (2006). "Process for resolution of methylamino(2-chlorophenyl)acetate (Clopidogrel Intermediate)." WO2006003671A1. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. METHYL 2-(2-BROMOPHENYL)ACETATE synthesis - chemicalbook [chemicalbook.com]
• 3. chemscene.com [chemscene.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. METHYL 2-(2-BROMOPHENYL)ACETATE | 57486-69-8 [chemicalbook.com]
• 6. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00025D [pubs.rsc.org]

Leitfaden zur Überprüfung der enantiomeren Reinheit von (R/S)-Methyl-2-amino-2-(2-bromphenyl)acetat: Ein Vergleichsleitfaden für Forscher

Verfasst von Ihrem Senior Application Scientist

In der pharmazeutischen Entwicklung ist die stereochemische Integrität eines Wirkstoffkandidaten von größter Bedeutung. Enantiomere, spiegelbildliche Moleküle, können drastisch unterschiedliche pharmakologische und toxikologische Profile aufweisen. Daher ist eine genaue und validierte Methode zur Bestimmung der enantiomeren Reinheit ein unverzichtbarer Bestandteil der Qualitätskontrolle. Dieser Leitfaden bietet einen detaillierten Vergleich der gängigsten Techniken zur Überprüfung der enantiomeren Reinheit von (R/S)-Methyl-2-amino-2-(2-bromphenyl)acetat, einem wichtigen Baustein in der Synthese pharmazeutischer Wirkstoffe. Wir werden die zugrunde liegenden Prinzipien, detaillierte experimentelle Protokolle und vergleichende Daten für die chirale Hochleistungsflüssigkeitschromatographie (HPLC), die chirale überkritische Flüssigkeitschromatographie (SFC) und die Kernspinresonanzspektroskopie (NMR) mit chiralen Hilfsreagenzien untersuchen.

Die entscheidende Rolle der Chiralität in der Wirkstoffentwicklung

Die Chiralität eines Moleküls kann dessen biologische Aktivität maßgeblich beeinflussen. Während ein Enantiomer die gewünschte therapeutische Wirkung entfaltet, kann das andere inaktiv oder sogar toxisch sein. Aus diesem Grund fordern Zulassungsbehörden wie die FDA und die EMA eine strenge Kontrolle der enantiomeren Reinheit von chiralen Wirkstoffen.[1] Die Wahl der richtigen analytischen Methode ist daher nicht nur eine Frage der Genauigkeit, sondern auch der Einhaltung regulatorischer Standards.

Vergleich der Analysetechniken

Für die Bestimmung der enantiomeren Reinheit von Methyl-2-amino-2-(2-bromphenyl)acetat stehen verschiedene leistungsstarke Techniken zur Verfügung. Die Auswahl der am besten geeigneten Methode hängt von Faktoren wie der erforderlichen Genauigkeit, dem Probendurchsatz, der Verfügbarkeit von Geräten und dem Entwicklungsstadium des Wirkstoffs ab.

Chirale Hochleistungsflüssigkeitschromatographie (HPLC)

Die chirale HPLC ist die am weitesten verbreitete Methode zur Trennung und Quantifizierung von Enantiomeren in der pharmazeutischen Industrie.[1] Sie bietet eine hohe Auflösung, Robustheit und eine breite Anwendbarkeit.

Prinzip der Methode: Die Trennung beruht auf der unterschiedlichen Wechselwirkung der Enantiomere mit einer chiralen stationären Phase (CSP).[2] Für Aminoesterderivate wie Methyl-2-amino-2-(2-bromphenyl)acetat haben sich insbesondere Polysaccharid-basierte CSPs (z. B. derivatisierte Cellulose oder Amylose) und Pirkle-Typ-CSPs bewährt.[2][3][4] Auch Kronenether-basierte CSPs sind für die Trennung von primären Aminen und deren Derivaten sehr effektiv.[5][6][7]

Experimentelles Protokoll: Chirale HPLC

• Säule: Polysaccharid-basierte chirale Säule (z. B. Chiralpak® IC)

• Mobile Phase: Eine Mischung aus n-Hexan und 2-Propanol (Isopropanol) im Verhältnis 90:10 (v/v) mit 0,1 % Diethylamin (DEA) zur Verbesserung der Peakform von basischen Analyten.

• Flussrate: 1,0 ml/min

• Temperatur: 25 °C

• Detektion: UV bei 254 nm

• Probenvorbereitung: Lösen Sie die Probe in der mobilen Phase zu einer Konzentration von 1 mg/ml.

Abbildung 1: Allgemeiner Arbeitsablauf für die chirale HPLC-Analyse.

Datenpräsentation: Vergleich der HPLC-Säulen

Säulentyp	Mobile Phase	Retentionszeit (R) (min)	Retentionszeit (S) (min)	Auflösung (Rs)
Chiralpak® IC	n-Hexan/IPA (90:10) + 0.1% DEA	8.2	9.5	2.1
Chiralcel® OD-H	n-Hexan/IPA (85:15) + 0.1% DEA	10.1	11.8	1.9
Regis (R,R) Whelk-O® 1	n-Hexan/IPA (95:5) + 0.1% DEA	12.5	14.2	2.3
Crownpak® CR(+)	Perchlorsäure-Lösung (pH 2.0)	15.3	18.1	2.5

IPA: Isopropanol, DEA: Diethylamin. Die Daten sind illustrativ.

Chirale überkritische Flüssigkeitschromatographie (SFC)

Die chirale SFC hat sich als schnelle und umweltfreundliche Alternative zur HPLC etabliert.[8] Sie verwendet überkritisches Kohlendioxid als Hauptbestandteil der mobilen Phase, was zu einer geringeren Viskosität und höheren Diffusionsraten führt und somit schnellere Trennungen ermöglicht.

Prinzip der Methode: Das Trennprinzip ist analog zur HPLC und basiert auf der Wechselwirkung mit einer chiralen stationären Phase. Polysaccharid-basierte CSPs sind auch in der SFC äußerst erfolgreich.[9]

Experimentelles Protokoll: Chirale SFC

• Säule: Polysaccharid-basierte chirale Säule (z. B. Chiralpak® IC)

• Mobile Phase: Überkritisches CO2 und Methanol als Co-Lösungsmittel (80:20, v/v) mit 0,1 % Diethylamin

• Flussrate: 3,0 ml/min

• Back Pressure: 150 bar

• Temperatur: 35 °C

• Detektion: UV bei 254 nm

• Probenvorbereitung: Lösen Sie die Probe im Co-Lösungsmittel zu einer Konzentration von 1 mg/ml.

Abbildung 2: Allgemeiner Arbeitsablauf für die chirale SFC-Analyse.

Datenpräsentation: Vergleich HPLC vs. SFC

Methode	Säule	Analysezeit (min)	Auflösung (Rs)	Lösungsmittelverbrauch
HPLC	Chiralpak® IC	~12	2.1	Hoch
SFC	Chiralpak® IC	~4	2.3	Gering

Die Daten sind illustrativ.

Kernspinresonanzspektroskopie (NMR) mit chiralen Hilfsreagenzien

Die NMR-Spektroskopie bietet eine leistungsstarke Alternative zu chromatographischen Methoden. Da Enantiomere in einem achiralen Lösungsmittel identische NMR-Spektren aufweisen, werden chirale Hilfsreagenzien verwendet, um eine Unterscheidung zu ermöglichen.

Prinzip der Methode:

• Chirale Derivatisierungsreagenzien (CDAs): Die Enantiomere werden mit einem enantiomerenreinen CDA, wie z. B. Mosher-Säure (MTPA), umgesetzt, um Diastereomere zu bilden.[10][11] Diese Diastereomere haben unterschiedliche physikalische Eigenschaften und zeigen daher unterschiedliche chemische Verschiebungen im NMR-Spektrum.[11][12]

• Chirale Solvatisierungsreagenzien (CSAs): Die Enantiomere bilden mit einem enantiomerenreinen CSA, wie z. B. (R)-BINOL, transiente diastereomere Komplexe.[13][14][15][16][17] Diese Komplexe befinden sich in einem schnellen Gleichgewicht, was zu unterschiedlichen, gemittelten chemischen Verschiebungen für die beiden Enantiomere führt.[15][16]

Experimentelles Protokoll: NMR mit chiralem Solvatisierungsreagenz (CSA)

• CSA: (R)-1,1'-Bi-2-naphthol ((R)-BINOL)

• Lösungsmittel: Deuteriertes Chloroform (CDCl3)

• Probenvorbereitung:

  • Lösen Sie ca. 5 mg der Probe von (R/S)-Methyl-2-amino-2-(2-bromphenyl)acetat in 0,6 ml CDCl3 in einem NMR-Röhrchen.

  • Fügen Sie 1,1 Äquivalente (R)-BINOL hinzu.

  • Schütteln Sie das Röhrchen vorsichtig, um eine homogene Lösung zu gewährleisten.

• Analyse: Nehmen Sie ein ¹H-NMR-Spektrum auf. Vergleichen Sie die chemischen Verschiebungen und integrieren Sie die getrennten Signale, um den Enantiomerenüberschuss (ee) zu bestimmen.

Abbildung 3: Logisches Diagramm der NMR-Enantiomerenunterscheidung mittels CSA.

Datenpräsentation: Illustrative NMR-Daten

Proton	Chemische Verschiebung (R) (ppm)	Chemische Verschiebung (S) (ppm)	Δδ (ppm)
-OCH3	3.75	3.72	0.03
α-CH	5.18	5.22	0.04

Die Daten sind illustrativ und basieren auf der Verwendung von (R)-BINOL als CSA.

Method envalidierung gemäß ICH Q2(R2)

Unabhängig von der gewählten Technik ist eine gründliche Methodenvalidierung unerlässlich, um die Zuverlässigkeit der Ergebnisse zu gewährleisten. Die Richtlinien des International Council for Harmonisation (ICH), insbesondere die kürzlich überarbeitete Q2(R2)-Richtlinie, geben den Rahmen für die Validierung analytischer Verfahren vor.[18][19][20][21]

Wichtige Validierungsparameter:

• Spezifität: Die Fähigkeit, die Enantiomere in Anwesenheit anderer Komponenten (z. B. Verunreinigungen, Ausgangsmaterialien) eindeutig zu bestimmen.

• Linearität: Der Nachweis, dass die Reaktion des Detektors über einen bestimmten Konzentrationsbereich proportional zur Konzentration des Analyten ist.

• Richtigkeit: Die Übereinstimmung zwischen dem gemessenen Wert und dem wahren Wert.

• Präzision: Die Streuung der Ergebnisse bei wiederholten Messungen derselben homogenen Probe.

• Nachweisgrenze (LOD) und Bestimmungsgrenze (LOQ): Die niedrigste Konzentration des Analyten, die zuverlässig nachgewiesen bzw. quantifiziert werden kann.

• Robustheit: Die Fähigkeit der Methode, unbeeinflusst von kleinen, beabsichtigten Variationen der Methodenparameter zu bleiben.

Fazit und Empfehlungen

Die Wahl der optimalen Methode zur Bestimmung der enantiomeren Reinheit von (R/S)-Methyl-2-amino-2-(2-bromphenyl)acetat hängt von den spezifischen Anforderungen des Labors und des Projekts ab.

• Chirale HPLC bleibt der Goldstandard für die genaue Quantifizierung und wird von den Zulassungsbehörden weitgehend akzeptiert. Sie ist besonders geeignet für die Qualitätskontrolle in späteren Entwicklungsphasen und für die Freigabeanalytik.

• Chirale SFC bietet eine signifikante Zeit- und Lösungsmittelersparnis und ist ideal für den Hochdurchsatz-Screening in der frühen Wirkstoffforschung und für präparative Trennungen.

• NMR mit chiralen Hilfsreagenzien ist eine schnelle und wertvolle Methode zur schnellen Überprüfung der Enantiomerenreinheit, insbesondere wenn keine chromatographische Methode etabliert ist. Sie erfordert jedoch eine sorgfältige Auswahl des Hilfsreagenz und kann bei komplexen Spektren eine Herausforderung darstellen.

Für eine umfassende Charakterisierung und zur Einhaltung der regulatorischen Anforderungen wird eine validierte chirale HPLC- oder SFC-Methode empfohlen. Die NMR-Spektroskopie dient als ausgezeichnetes komplementäres Werkzeug für eine schnelle und orthogonale Überprüfung.

Referenzen

• Hyun, M. H. (2012). Enantioseparations of primary amino compounds by high-performance liquid chromatography using chiral crown ether-based chiral stationary phase. Methods in Molecular Biology, 970, 147-156. [Link]

• Jin, J. Y., & Hyun, M. H. (2001). New chiral crown ether stationary phase for the liquid chromatographic resolution of alpha-amino acid enantiomers. Journal of Chromatography A, 910(2), 359-365. [Link]

• Hamada, H., et al. (1998). Preparation and evaluation of new Pirkle type chiral stationary phases with long alkyl chains for the separation of amino acid. Journal of the Chemical Society, Perkin Transactions 2, (11), 2415-2421. [Link]

• Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 183-191. [Link]

• Regis Technologies. (n.d.). Crown-Ether Chiral Stationary Phases. [Link]

• Bai, Y., et al. (2020). Efficient Enantiodifferentiation of Carboxylic Acids Using BINOL-Based Amino Alcohol as a Chiral NMR Solvating Agent. Frontiers in Chemistry, 8, 376. [Link]

• Konya, Y., et al. (2022). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. Journal of Chromatography A, 1665, 462822. [Link]

• Péter, A., & Forró, E. (2021). Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans. Molecules, 26(15), 4619. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 2-amino-2-(2-bromophenyl)acetate

This guide provides an essential operational framework for the safe handling of Methyl 2-amino-2-(2-bromophenyl)acetate. As researchers and drug development professionals, our primary responsibility extends beyond achieving novel syntheses to ensuring the safety of ourselves and our colleagues. This document is structured not as a rigid template, but as a dynamic, risk-based guide rooted in the principles of chemical causality and laboratory best practices. Every recommendation is designed to be a self-validating system of safety, ensuring that procedural steps are intrinsically linked to a clear understanding of the potential hazards.

The Chemist's Imperative: Understanding the Hazard Profile

Methyl 2-amino-2-(2-bromophenyl)acetate is a substituted α-amino acid ester. While a specific, comprehensive toxicological profile for this exact molecule is not widely published, its structure provides critical clues to its potential hazards. As experienced chemists, we must infer risk based on analogous compounds and functional groups.

• Brominated Phenyl Group: Halogenated organic compounds, particularly brominated aromatics, are often associated with skin and eye irritation, and can be harmful if inhaled or ingested. They warrant classification as materials requiring careful handling to prevent dermal contact and inhalation.

• α-Amino Ester Moiety: While the amino acid functionality is common, the overall reactivity can be complex.[1][2][3] The ester group makes the molecule susceptible to hydrolysis, and the primary amine can have its own reactivity profile.[4][5]

• Analogous Compound Data: Safety Data Sheets (SDS) for structurally similar compounds, such as ethyl bromophenylacetate, classify them as capable of causing severe skin burns and eye damage.[6] This serves as a critical surrogate warning, demanding a high level of precaution.

Therefore, our core safety directive is to treat this compound with the caution afforded to a corrosive, irritant, and potentially toxic substance. All handling procedures must be based on the ALARP (As Low As Reasonably Practicable) principle for chemical exposure.

Engineering Controls: The First and Most Critical Barrier

Personal Protective Equipment (PPE) is the final line of defense. The primary method for exposure control must always be robust engineering solutions.

Mandatory Procedure: All handling of Methyl 2-amino-2-(2-bromophenyl)acetate, from weighing solids to preparing solutions and running reactions, must be conducted within a properly functioning and certified chemical fume hood.[6][7][8] The fume hood sash should be kept at the lowest practical height to maximize airflow and protection.

The PPE Protocol: A Task-Based Approach

The selection of PPE is not static; it must be adapted to the specific task and the associated risk of exposure. The following table outlines the minimum required PPE for various laboratory operations.

Laboratory Task	Potential Exposure Risk	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid Compound	High (Inhalation of fine particles, skin contact)	Safety Goggles	Double-glove with Nitrile gloves	Fully-buttoned Lab Coat	Not required if performed in a fume hood
Preparing Solutions	Medium (Splashes, skin contact)	Safety Goggles & Face Shield	Nitrile or Neoprene Gloves	Chemical-resistant Apron over Lab Coat	Not required if performed in a fume hood
Running Reaction (Closed System)	Low (Contained system)	Safety Goggles	Nitrile or Neoprene Gloves	Lab Coat	Not required
Reaction Workup/Extraction	High (Splashes, aerosol generation)	Safety Goggles & Face Shield	Nitrile or Neoprene Gloves	Chemical-resistant Apron over Lab Coat	Not required if performed in a fume hood
Handling Large Quantities (>50g)	High (Increased splash/spill risk)	Safety Goggles & Face Shield	Heavy-duty Nitrile or Neoprene Gloves	Chemical-resistant Apron over Lab Coat	Assess need based on procedure

Eye and Face Protection: Non-Negotiable

Hazards to the eyes from chemical splashes are severe and can be irreversible.[9]

• Minimum Requirement: ANSI Z87.1-rated (or equivalent, e.g., EN 166) chemical splash goggles are mandatory at all times when the compound is being handled.[6][10] Standard safety glasses do not provide adequate protection from splashes.

• Elevated Risk Protocol: During procedures with a higher risk of splashing, such as solution transfers, extractions, or when working with larger volumes, a full-face shield must be worn over the chemical splash goggles.[8][11]

Hand and Arm Protection: The Primary Contact Barrier

The most likely route of exposure is through direct skin contact.

• Glove Selection: Standard lightweight latex gloves are insufficient. The recommended choice is Nitrile or Neoprene gloves, which offer better protection against a broader range of organic compounds.[9] Always check the manufacturer's glove compatibility chart for specific breakthrough times if available.

• Double-Gloving: When weighing the solid or handling concentrated solutions, double-gloving is a highly recommended practice. This provides an extra layer of protection and allows for the safe removal of the outer glove if contamination is suspected, without exposing the skin.

• Immediate Removal: If a glove is contaminated, remove it immediately using the proper technique (see Section 4) and wash your hands thoroughly.

Body Protection: Shielding from Spills

• Lab Coat: A clean, fully buttoned, flame-resistant lab coat is the minimum requirement.

• Chemical Apron: For tasks involving significant liquid volumes, such as extractions or purifications, a chemical-resistant apron worn over the lab coat is essential to protect against spills that could saturate clothing.[11]

Workflow Diagram: PPE Selection Logic

The following diagram illustrates the decision-making process for selecting appropriate PPE.

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